1-ethyl-1H-pyrazole-3-carbonitrile

• CAS: 1006471-40-4

Core Science & Biosynthesis

An In-depth Technical Guide to 1-ethyl-1H-pyrazole-3-carbonitrile

Abstract

This technical guide provides a comprehensive overview of the chemical and physical properties of 1-ethyl-1H-pyrazole-3-carbonitrile, a heterocyclic compound of interest in medicinal chemistry and materials science. The guide is intended for researchers, scientists, and drug development professionals, offering a detailed exploration of its synthesis, spectral characteristics, reactivity profile, and safety considerations. In the absence of extensive direct experimental data for this specific molecule, this guide synthesizes information from closely related analogs and computational predictions to provide a robust and practical resource. All protocols and claims are supported by authoritative references to ensure scientific integrity.

Introduction: The Pyrazole Scaffold in Modern Chemistry

The pyrazole nucleus, a five-membered aromatic heterocycle containing two adjacent nitrogen atoms, is a privileged scaffold in drug discovery and materials science.[1] Its unique electronic properties and ability to participate in hydrogen bonding have led to its incorporation into a wide array of biologically active molecules.[1][2] Pyrazole derivatives are known to exhibit a broad spectrum of pharmacological activities, including anti-inflammatory, antimicrobial, and anticancer properties.[1] The introduction of a carbonitrile group at the 3-position and an ethyl group at the 1-position of the pyrazole ring, as in 1-ethyl-1H-pyrazole-3-carbonitrile, modulates the molecule's polarity, lipophilicity, and metabolic stability, making it an attractive building block for the synthesis of novel therapeutic agents and functional materials.

Chemical Identity and Physical Properties

1-ethyl-1H-pyrazole-3-carbonitrile is a substituted pyrazole with the molecular formula C₆H₇N₃.

Property	Value	Source
IUPAC Name	1-ethyl-1H-pyrazole-3-carbonitrile	N/A
CAS Number	1006471-40-4	Commercial Suppliers
Molecular Formula	C₆H₇N₃	Commercial Suppliers
Molecular Weight	121.14 g/mol	Commercial Suppliers
Physical State	Liquid (at room temperature)	Commercial Suppliers
Predicted LogP	0.6	Predicted
Boiling Point	Not Experimentally Determined	N/A
Density	Not Experimentally Determined	N/A
Solubility	Not Experimentally Determined	N/A

Note: Some physical properties have not been experimentally determined and are therefore not listed. It is recommended to handle the substance in a fume hood with appropriate personal protective equipment.

Synthesis of 1-ethyl-1H-pyrazole-3-carbonitrile

While a specific experimental procedure for the synthesis of 1-ethyl-1H-pyrazole-3-carbonitrile is not detailed in the reviewed literature, a robust and highly regioselective synthesis can be proposed based on the well-established N-alkylation of pyrazoles.[3][4] The proposed two-step synthesis starts from the commercially available 1H-pyrazole-3-carbonitrile.

Proposed Synthetic Pathway

Caption: Proposed synthesis of 1-ethyl-1H-pyrazole-3-carbonitrile.

Step-by-Step Experimental Protocol

Materials:

• 1H-pyrazole-3-carbonitrile

• Sodium hydride (NaH) 60% dispersion in mineral oil, or Potassium Carbonate (K₂CO₃)

• Anhydrous N,N-Dimethylformamide (DMF) or Acetonitrile (CH₃CN)

• Ethyl iodide (C₂H₅I) or Diethyl sulfate ((C₂H₅)₂SO₄)

• Diethyl ether (Et₂O)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Procedure:

• Deprotonation: To a stirred solution of 1H-pyrazole-3-carbonitrile (1.0 eq) in anhydrous DMF at 0 °C under an inert atmosphere (e.g., nitrogen or argon), add sodium hydride (1.1 eq) portion-wise. Causality: The strong base is required to deprotonate the pyrazole N-H, forming the corresponding sodium pyrazolate, which is a more potent nucleophile for the subsequent alkylation step.

• Reaction Monitoring: Allow the reaction mixture to stir at 0 °C for 30 minutes, then warm to room temperature and stir for an additional hour. The evolution of hydrogen gas should cease, indicating the completion of the deprotonation.

• Alkylation: Cool the reaction mixture back to 0 °C and add ethyl iodide (1.2 eq) dropwise. Causality: The ethylating agent is added slowly to control the exothermic reaction. The pyrazolate anion attacks the electrophilic ethyl group in an Sₙ2 reaction, leading to the formation of the N-ethylated product.

• Reaction Completion: Allow the reaction to warm to room temperature and stir overnight. Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting material is consumed.

• Work-up: Quench the reaction by the slow addition of water at 0 °C. Extract the aqueous layer with diethyl ether (3 x volumes). Wash the combined organic layers with saturated aqueous sodium bicarbonate solution, followed by brine. Causality: The aqueous work-up removes the DMF and any remaining inorganic salts. The bicarbonate wash neutralizes any residual acidic species.

• Purification: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure. The crude product can be purified by column chromatography on silica gel using a suitable eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford pure 1-ethyl-1H-pyrazole-3-carbonitrile.

Spectroscopic Characterization

¹H NMR Spectroscopy (Predicted)

The proton NMR spectrum is expected to show signals corresponding to the ethyl group and the pyrazole ring protons.

Proton	Predicted Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)
CH₃ (ethyl)	~1.4 - 1.6	triplet	~7.0 - 7.5
CH₂ (ethyl)	~4.2 - 4.4	quartet	~7.0 - 7.5
H-4 (pyrazole)	~6.8 - 7.0	doublet	~2.0 - 2.5
H-5 (pyrazole)	~7.8 - 8.0	doublet	~2.0 - 2.5

Note: Predicted chemical shifts are in CDCl₃ and are estimations based on related structures.

¹³C NMR Spectroscopy (Predicted)

The carbon NMR spectrum will provide information on the carbon framework of the molecule.

Carbon	Predicted Chemical Shift (δ, ppm)
CH₃ (ethyl)	~14 - 16
CH₂ (ethyl)	~45 - 48
C-3 (pyrazole)	~110 - 115
CN (nitrile)	~115 - 120
C-4 (pyrazole)	~110 - 112
C-5 (pyrazole)	~135 - 140

Note: Predicted chemical shifts are in CDCl₃ and are estimations based on related structures.

FT-IR Spectroscopy (Predicted)

The infrared spectrum will show characteristic absorption bands for the functional groups present.

Functional Group	Predicted Wavenumber (cm⁻¹)	Intensity
C-H (aliphatic)	~2900 - 3000	Medium
C≡N (nitrile)	~2220 - 2240	Strong
C=N, C=C (pyrazole ring)	~1500 - 1600	Medium-Strong

Note: These are predicted vibrational frequencies.

Mass Spectrometry (Predicted)

The mass spectrum (Electron Ionization) is expected to show the molecular ion peak and characteristic fragmentation patterns.

Fragment	Predicted m/z
[M]⁺	121
[M - CH₃]⁺	106
[M - C₂H₄]⁺	93

Reactivity and Potential Applications

Reactivity Profile

The reactivity of 1-ethyl-1H-pyrazole-3-carbonitrile is governed by the pyrazole ring and the nitrile functional group.

• Pyrazole Ring: The pyrazole ring is aromatic and can undergo electrophilic substitution reactions, typically at the C4 position.[1] The nitrogen at the 2-position is basic and can be protonated or coordinated to metal centers.

• Nitrile Group: The nitrile group is a versatile functional group that can be hydrolyzed to a carboxylic acid or a primary amide, reduced to a primary amine, or undergo addition reactions with organometallic reagents.

Caption: Key reactivity pathways of 1-ethyl-1H-pyrazole-3-carbonitrile.

Potential Applications

Given the broad biological activity of pyrazole derivatives, 1-ethyl-1H-pyrazole-3-carbonitrile is a valuable intermediate for the synthesis of new drug candidates.[1][2] The nitrile group can serve as a handle for further functionalization to generate libraries of compounds for screening against various biological targets. Its structural motifs are found in compounds with potential applications as:

• Anticancer agents [8]

• Anti-inflammatory drugs [1]

• Antimicrobial compounds [2]

• Agrochemicals [1]

Safety and Handling

Specific toxicology data for 1-ethyl-1H-pyrazole-3-carbonitrile is not available. However, based on the data for related pyrazole and nitrile compounds, the following precautions are recommended.[9][10][11][12]

• General Handling: Handle in a well-ventilated fume hood. Avoid inhalation of vapors and contact with skin and eyes.

• Personal Protective Equipment (PPE): Wear appropriate protective clothing, including chemical-resistant gloves, safety goggles, and a lab coat.

• First Aid:

  • In case of skin contact: Immediately wash with plenty of soap and water.

  • In case of eye contact: Rinse cautiously with water for several minutes. Remove contact lenses if present and easy to do. Continue rinsing.

  • If inhaled: Move the person into fresh air and keep comfortable for breathing.

  • If swallowed: Rinse mouth. Do NOT induce vomiting.

• Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place.

Disclaimer: This information is intended for use by qualified professionals and is not a substitute for a comprehensive safety data sheet (SDS). Always consult the SDS for the most up-to-date and detailed safety information.

Conclusion

1-ethyl-1H-pyrazole-3-carbonitrile is a versatile heterocyclic building block with significant potential in the development of new pharmaceuticals and functional materials. While specific experimental data for this compound is limited, this guide provides a robust framework for its synthesis, characterization, and handling based on established chemical principles and data from analogous structures. The proposed synthetic and analytical protocols offer a solid starting point for researchers interested in exploring the chemistry and applications of this promising molecule. Further experimental investigation is warranted to fully elucidate its physicochemical properties and biological activity.

References

• Ghandour, M. I., et al. (2019). SYNTHESIS, CHARACTERIZATION OF NEW N-ALKYL-1H- PYRAZOL-3-ONE DERIVATIVES. J. Mar. Chim. Heterocycl., 18(2), 65-78.
• Rasayan Journal of Chemistry. (2011). SYNTHESIS OF SOME NOVEL 1-H PYRAZOLE DERIVATIVES AND THEIR ANTIBACTERIAL ACTIVITY STUDIES. 4(2), 353-357.
• Elmaaty, T. A., et al. (2020). Green and efficient synthesis of 5-amino-1H-pyrazole-5-carbonitriles utilizing novel modified LDH. RSC Advances, 10(49), 29337-29348.
• Taylor & Francis Online. (2023). Synthesis of pyrazolines via 1,3-dipolar cycloaddition reactions.
• ACS Omega. (2024).
• Poudyal, B., & Bharghav, G. (2021). A review of pyrazole an its derivative. National Journal of Pharmaceutical Sciences, 1(1), 34-41.
• El-Mekabaty, A., et al. (2009). Synthesis of 5-Substituted 3-Amino-1H-Pyrazole-4-Carbonitriles as Precursors for Microwave Assisted Regiospecific Syntheses of Pyrazolo[1,5-a]Pyrimidines. Molecules, 14(1), 78-88.

• NIST. (n.d.). 1H-Pyrazole-3-carboxylic acid, 4,5-dihydro-5-oxo-1-phenyl-, ethyl ester. NIST Chemistry WebBook. Retrieved from [Link]

• Mohammed, S. J., & Salou, B. F. (2018). Synthesis and Characterization of Some New Pyrazole Compounds. International Journal of Pharmaceutical and Clinical Research, 10(3), 88-93.
• Fisher Scientific. (2021). SAFETY DATA SHEET: 3-Amino-4-pyrazolecarbonitrile.
• ACS Publications. (2024).

• Organic Chemistry Portal. (n.d.). Pyrazole synthesis. Retrieved from [Link]

• National Center for Biotechnology Information. (2018).
• ChemicalBook. (2025).
• ACS Publications. (2023). Regioselective Pyrazole Synthesis via Base-Mediated [3+2] Cycloaddition of 2-Alkynyl-1,3-Dithianes and Sydnones. The Journal of Organic Chemistry.
• ACS Publications. (2022). Highly Selective N-Alkylation of Pyrazoles: Crystal Structure Evidence for Attractive Interactions. The Journal of Organic Chemistry.
• Thermo Fisher Scientific. (2023). SAFETY DATA SHEET: 5-Amino-1-(4-chlorophenyl)-1H-pyrazole-4-carbonitrile.
• The Royal Society of Chemistry. (2020). Green and efficient synthesis of 5-amino-1H-pyrazole-5-carbonitriles utilizing novel modified LDH. RSC Advances.
• Semantic Scholar. (n.d.).
• Beilstein Journals. (2024). Multicomponent syntheses of pyrazoles via (3 + 2)-cyclocondensation and (3 + 2)-cycloaddition key steps. Beilstein Journal of Organic Chemistry.
• MDPI. (2024). Synthesis and biological study of new pyrazole-4-carbonitriles. Molecules.
• BenchChem. (2025). A Comparative Guide to the Spectroscopic Analysis of Substituted Pyrazole Compounds.
• TCI Chemicals. (2025).
• Journal of King Saud University - Science. (2022). Non covalent interactions analysis and spectroscopic characterization combined with molecular docking study of N′-(4-Methoxybenzylidene)-5-phenyl-1H-pyrazole-3-carbohydrazide.
• National Center for Biotechnology Information. (2025).
• Cole-Parmer. (n.d.). Material Safety Data Sheet: Ethyl 3-(tert-butyl)
• National Center for Biotechnology Information. (2009). Synthesis of Novel Pyrazoles via [2+3]-Dipolar Cycloaddition Using Alkyne Surrogates. Organic letters, 11(18), 4144–4147.
• International Journal of Pharma Sciences and Research. (2015). A Review on Pyrazole chemical entity and Biological Activity. 6(12), 1433-1442.
• MDPI. (2023). Completion of Crystallographic Data for the Series of 4-Halogenated-1H-pyrazoles: Crystal Structure Determination of 4-Iodo-1H-pyrazole and Spectroscopic Comparison. Crystals.
• HETEROCYCLES. (2003). ETHYL VINYL ETHER - AN AGENT FOR PROTECTION OF THE PYRAZOLE NH-FRAGMENT. A CONVENIENT METHOD FOR THE PREPARATION OF N-UNSUBSTITUTED 4-ALKYNYLPYRAZOLES. 60(4), 879-885.
• ResearchGate. (2019). A Review on Pyrazole chemical entity and Biological Activity.

Sources

• 1. pharmajournal.net [pharmajournal.net]
• 2. Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. semanticscholar.org [semanticscholar.org]
• 5. Green and efficient synthesis of 5-amino-1H-pyrazole-5-carbonitriles utilizing novel modified LDH - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Synthesis of 5-Substituted 3-Amino-1H-Pyrazole-4-Carbonitriles as Precursors for Microwave Assisted Regiospecific Syntheses of Pyrazolo[1,5-a]Pyrimidines - PMC [pmc.ncbi.nlm.nih.gov]
• 7. rsc.org [rsc.org]
• 8. pubs.acs.org [pubs.acs.org]
• 9. fishersci.com [fishersci.com]
• 10. chemicalbook.com [chemicalbook.com]
• 11. assets.thermofisher.cn [assets.thermofisher.cn]
• 12. pim-resources.coleparmer.com [pim-resources.coleparmer.com]

An In-depth Technical Guide to 1-ethyl-1H-pyrazole-3-carbonitrile: Synthesis, Characterization, and Applications

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Significance of Pyrazole Scaffolds in Modern Chemistry

Physicochemical Properties of 1-ethyl-1H-pyrazole-3-carbonitrile

Based on its chemical structure, the following physicochemical properties for 1-ethyl-1H-pyrazole-3-carbonitrile can be predicted. These properties are essential for its handling, formulation, and interpretation of experimental results.

Property	Predicted Value
Molecular Formula	C₆H₇N₃
Molecular Weight	121.14 g/mol
Appearance	Likely a colorless to pale yellow liquid or low-melting solid
Boiling Point	Estimated to be in the range of 200-250 °C
Solubility	Expected to be soluble in common organic solvents like ethanol, methanol, DMSO, and DMF. Limited solubility in water.
pKa	The pyrazole ring is weakly basic.
LogP	Estimated to be in the range of 1.0-1.5, indicating moderate lipophilicity.

Synthesis of 1-ethyl-1H-pyrazole-3-carbonitrile: A Methodological Deep Dive

The synthesis of 1-ethyl-1H-pyrazole-3-carbonitrile can be approached through two primary, mechanistically distinct pathways: N-alkylation of a pre-existing pyrazole ring or the construction of the pyrazole ring from acyclic precursors.

Method 1: N-Alkylation of 1H-pyrazole-3-carbonitrile

This is a direct and often high-yielding approach, starting from the commercially available 1H-pyrazole-3-carbonitrile. The key is the regioselective ethylation at the N1 position of the pyrazole ring.

Reaction Scheme:

Figure 1: N-Alkylation synthesis workflow.

Experimental Protocol:

• Preparation: To a solution of 1H-pyrazole-3-carbonitrile (1.0 eq) in a suitable polar aprotic solvent such as N,N-dimethylformamide (DMF) or acetonitrile, add a base (1.2-1.5 eq). Common bases for this reaction include potassium carbonate (K₂CO₃) or, for a more reactive approach, sodium hydride (NaH). The choice of base and solvent can influence the regioselectivity of the alkylation.[4]

• Reaction: To the stirred suspension, add an ethylating agent such as ethyl iodide or ethyl bromide (1.1 eq) dropwise at room temperature.

• Monitoring: The reaction progress can be monitored by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Work-up: Upon completion, the reaction mixture is typically quenched with water and extracted with an organic solvent like ethyl acetate.

• Purification: The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, and concentrated under reduced pressure. The crude product can be purified by column chromatography on silica gel to afford the pure 1-ethyl-1H-pyrazole-3-carbonitrile.

Causality Behind Experimental Choices:

• Solvent: A polar aprotic solvent like DMF or acetonitrile is chosen to dissolve the reactants and facilitate the SN2 reaction mechanism of alkylation.

• Base: The base is crucial for deprotonating the pyrazole NH, making the nitrogen nucleophilic for the attack on the ethylating agent. A stronger base like NaH will lead to a faster reaction but may require more stringent anhydrous conditions.

• Regioselectivity: While N-alkylation of asymmetric pyrazoles can lead to a mixture of N1 and N2 isomers, the substitution at the 3-position in the starting material often directs the alkylation to the less sterically hindered N1 position.

Method 2: Cyclization Reaction

This method involves the construction of the pyrazole ring from acyclic precursors, offering a versatile route to various substituted pyrazoles. A plausible approach involves the reaction of ethylhydrazine with a suitable three-carbon building block containing a nitrile group.

Reaction Scheme:

Figure 2: Cyclization synthesis workflow.

Experimental Protocol:

• Preparation: A mixture of ethylhydrazine (or its salt, such as ethylhydrazine oxalate) (1.0 eq) and a suitable three-carbon precursor like 2-formylacetonitrile or its enol ether equivalent (1.0 eq) is dissolved in a solvent such as ethanol.[5]

• Reaction: The reaction is typically carried out under reflux, often with a catalytic amount of acid (e.g., acetic acid) or base to promote the condensation and subsequent cyclization.

• Monitoring: The formation of the pyrazole ring can be followed by TLC or GC-MS.

• Work-up: After the reaction is complete, the solvent is removed under reduced pressure. The residue is then taken up in an organic solvent and washed with water or a mild aqueous base to remove any remaining catalyst and starting materials.

• Purification: The crude product is dried and purified by column chromatography or distillation to yield 1-ethyl-1H-pyrazole-3-carbonitrile.

Causality Behind Experimental Choices:

• Precursors: The choice of the three-carbon precursor is critical. It must possess electrophilic centers that can react with the nucleophilic nitrogens of ethylhydrazine to form the pyrazole ring.

• Catalyst: The catalyst facilitates the initial condensation and the subsequent dehydration step that leads to the aromatic pyrazole ring.

• Reaction Conditions: Refluxing in a protic solvent like ethanol is a common condition for such cyclization reactions, providing the necessary thermal energy to overcome the activation barriers.

Spectroscopic Characterization

The structural elucidation of 1-ethyl-1H-pyrazole-3-carbonitrile would rely on a combination of spectroscopic techniques. Based on data from analogous structures, the following spectral characteristics are expected:[6]

Technique	Expected Features
¹H NMR	- Ethyl group: A triplet around 1.4-1.6 ppm (CH₃) and a quartet around 4.2-4.4 ppm (CH₂). - Pyrazole ring protons: Two doublets in the aromatic region, one around 6.8-7.0 ppm (H4) and another further downfield around 7.8-8.0 ppm (H5).
¹³C NMR	- Ethyl group: Resonances around 15-17 ppm (CH₃) and 45-48 ppm (CH₂). - Pyrazole ring carbons: Signals around 110-112 ppm (C4), 138-140 ppm (C5), and a quaternary carbon (C3) signal around 115-120 ppm. The nitrile carbon would appear around 117-119 ppm.
FT-IR (cm⁻¹)	- C≡N stretch: A sharp, medium-intensity band around 2230-2240 cm⁻¹. - C=N and C=C stretches: Bands in the 1500-1600 cm⁻¹ region. - C-H stretches: Aromatic C-H stretches above 3000 cm⁻¹ and aliphatic C-H stretches below 3000 cm⁻¹.
Mass Spectrometry (EI)	- Molecular Ion (M⁺): A prominent peak at m/z = 121. - Fragmentation: Loss of an ethyl group (M-29) leading to a fragment at m/z = 92. Other characteristic fragmentations of the pyrazole ring.

Potential Applications in Drug Discovery and Materials Science

The 1-ethyl-1H-pyrazole-3-carbonitrile scaffold is a valuable building block for the synthesis of more complex molecules with potential applications in various fields.

Medicinal Chemistry

The pyrazole core is a well-established pharmacophore. The ethyl group at the N1 position can enhance lipophilicity, potentially improving cell membrane permeability and pharmacokinetic properties.[7] The nitrile group at the 3-position is a versatile functional group that can be hydrolyzed to a carboxylic acid, reduced to an amine, or participate in cycloaddition reactions to generate other heterocyclic systems. These modifications can lead to compounds with a wide range of biological activities, including:

• Anticancer Agents: Many pyrazole derivatives have shown potent anticancer activity by targeting various cellular pathways.[8]

• Anti-inflammatory Agents: The pyrazole scaffold is present in several non-steroidal anti-inflammatory drugs (NSAIDs).

• Antimicrobial Agents: Pyrazole derivatives have been investigated for their antibacterial and antifungal properties.

Sources

• 1. Green and efficient synthesis of 5-amino-1H-pyrazole-5-carbonitriles utilizing novel modified LDH - PMC [pmc.ncbi.nlm.nih.gov]
• 2. 1354704-03-2|1-Ethyl-4-iodo-1H-pyrazole-5-carbonitrile|BLD Pharm [bldpharm.com]
• 3. 1-Ethyl-1H-pyrazole-4-carbonitrile | 1006434-01-0 [sigmaaldrich.com]
• 4. Pyrazole-based lamellarin O analogues: synthesis, biological evaluation and structure–activity relationships - PMC [pmc.ncbi.nlm.nih.gov]
• 5. sigmaaldrich.com [sigmaaldrich.com]
• 6. researchgate.net [researchgate.net]
• 7. pubs.acs.org [pubs.acs.org]
• 8. pubs.acs.org [pubs.acs.org]

An In-Depth Technical Guide to the Synthesis of 1-ethyl-1H-pyrazole-3-carbonitrile: Strategies and Methodologies

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-ethyl-1H-pyrazole-3-carbonitrile is a valuable heterocyclic building block in medicinal chemistry and materials science. Its substituted pyrazole core is a key pharmacophore in numerous biologically active compounds. This technical guide provides a comprehensive overview of the primary synthetic routes to this versatile intermediate, focusing on the selection of starting materials, mechanistic insights, and detailed experimental protocols. The methodologies discussed are grounded in established chemical principles and supported by peer-reviewed literature to ensure scientific integrity and reproducibility.

Two principal strategies for the synthesis of 1-ethyl-1H-pyrazole-3-carbonitrile will be explored: a two-step approach involving the initial formation of the pyrazole ring followed by N-alkylation, and a more direct one-pot synthesis. The choice between these routes often depends on the availability of starting materials, desired purity, and scalability of the reaction.

Two-Step Synthesis: A Modular Approach

This strategy offers a high degree of modularity, allowing for the independent optimization of pyrazole ring formation and subsequent N-ethylation.

Part 1: Synthesis of the 1H-Pyrazole-3-carbonitrile Core

The foundational step in this approach is the construction of the 1H-pyrazole-3-carbonitrile scaffold. A common and efficient method involves the condensation of a hydrazine with a suitable three-carbon synthon.

The most prevalent starting materials for this transformation are hydrazine and a derivative of 3-oxopropanenitrile or its synthetic equivalent. One highly effective precursor is ethoxymethylenemalononitrile . The ethoxy group serves as an excellent leaving group, facilitating the initial nucleophilic attack by hydrazine. The reaction proceeds through a cascade of condensation and cyclization steps.

The mechanism involves the initial attack of a hydrazine nitrogen on the electrophilic carbon of the double bond, followed by the elimination of ethanol. The resulting intermediate then undergoes an intramolecular cyclization, with the second nitrogen of the hydrazine attacking one of the nitrile groups, which is then tautomerized to the more stable pyrazole ring.

Experimental Protocol: Synthesis of 1H-Pyrazole-3-carbonitrile

Materials:

• Ethoxymethylenemalononitrile

• Hydrazine hydrate

• Ethanol

• Hydrochloric acid (for pH adjustment if necessary)

Procedure:

• In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve ethoxymethylenemalononitrile (1.0 eq) in ethanol.

• Cool the solution in an ice bath and slowly add hydrazine hydrate (1.0-1.1 eq) dropwise, maintaining the temperature below 10 °C.

• After the addition is complete, allow the reaction mixture to warm to room temperature and then heat to reflux for 2-4 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature and then place it in an ice bath to induce crystallization of the product.

• Collect the solid product by vacuum filtration, wash with cold ethanol, and dry under vacuum to afford 1H-pyrazole-3-carbonitrile.

Data Presentation: Representative Reaction Parameters

Parameter	Value
Solvent	Ethanol
Temperature	Reflux
Reaction Time	2-4 hours
Typical Yield	85-95%

Part 2: N-Ethylation of 1H-Pyrazole-3-carbonitrile

With the pyrazole core in hand, the next step is the introduction of the ethyl group onto one of the ring nitrogen atoms. This is typically achieved through a nucleophilic substitution reaction.

A critical consideration in the N-alkylation of unsymmetrical pyrazoles is regioselectivity. The reaction can potentially yield two isomers: 1-ethyl-1H-pyrazole-3-carbonitrile and 1-ethyl-1H-pyrazole-5-carbonitrile. The outcome is influenced by several factors, including the nature of the alkylating agent, the base, the solvent, and steric hindrance around the nitrogen atoms.[1]

Generally, in the presence of a base, the less sterically hindered nitrogen (N1) is preferentially alkylated. The choice of a suitable base and solvent system is crucial for achieving high regioselectivity and yield. Common systems include sodium hydride in an aprotic polar solvent like N,N-dimethylformamide (DMF) or potassium carbonate in acetone.[2]

Experimental Protocol: N-Ethylation of 1H-Pyrazole-3-carbonitrile

Materials:

• 1H-Pyrazole-3-carbonitrile

• Ethyl iodide or Diethyl sulfate

• Sodium hydride (NaH) or Potassium carbonate (K₂CO₃)

• Anhydrous N,N-Dimethylformamide (DMF) or Acetone

• Ethyl acetate

• Saturated aqueous ammonium chloride solution

• Brine

Procedure:

• To a stirred suspension of sodium hydride (1.2 eq, 60% dispersion in mineral oil) in anhydrous DMF at 0 °C under an inert atmosphere, add a solution of 1H-pyrazole-3-carbonitrile (1.0 eq) in anhydrous DMF dropwise.

• Stir the mixture at 0 °C for 30 minutes, then add ethyl iodide (1.1 eq) dropwise.

• Allow the reaction to warm to room temperature and stir for 12-24 hours, monitoring by TLC.

• Upon completion, carefully quench the reaction by the slow addition of saturated aqueous ammonium chloride solution at 0 °C.

• Extract the aqueous layer with ethyl acetate.

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to afford 1-ethyl-1H-pyrazole-3-carbonitrile.

Data Presentation: Comparison of N-Ethylation Conditions

Alkylating Agent	Base	Solvent	Temperature	Typical Yield
Ethyl Iodide	NaH	DMF	0 °C to RT	70-85%
Diethyl Sulfate	K₂CO₃	Acetone	Reflux	65-80%

One-Pot Synthesis: An Efficient Alternative

A one-pot synthesis offers a more streamlined approach, reducing the number of workup and purification steps, which can be advantageous for large-scale production. This method involves the direct reaction of ethylhydrazine with a suitable three-carbon synthon.

In this approach, ethylhydrazine is a key starting material. It reacts with a C3-synthon, such as ethoxymethylenemalononitrile , in a similar fashion to the two-step synthesis. The pre-existing ethyl group on the hydrazine directs the cyclization to form the 1-ethylpyrazole derivative. The regioselectivity is inherently controlled by the structure of the ethylhydrazine.

Experimental Protocol: One-Pot Synthesis of 1-ethyl-1H-pyrazole-3-carbonitrile

Materials:

• Ethylhydrazine oxalate or sulfate salt

• Sodium ethoxide

• Ethoxymethylenemalononitrile

• Ethanol

Procedure:

• Prepare a solution of ethylhydrazine free base by treating its salt with a stoichiometric amount of sodium ethoxide in ethanol. Filter to remove the inorganic salt.

• In a separate flask, dissolve ethoxymethylenemalononitrile (1.0 eq) in ethanol.

• Add the ethanolic solution of ethylhydrazine (1.0-1.1 eq) to the ethoxymethylenemalononitrile solution at room temperature.

• Heat the reaction mixture to reflux for 3-6 hours, monitoring by TLC.

• After completion, cool the reaction mixture and remove the solvent under reduced pressure.

• Purify the residue by flash column chromatography to yield 1-ethyl-1H-pyrazole-3-carbonitrile.

Visualizing the Synthetic Pathways

Caption: Overview of the two primary synthetic routes to 1-ethyl-1H-pyrazole-3-carbonitrile.

Caption: Experimental workflow for the two-step synthesis of 1-ethyl-1H-pyrazole-3-carbonitrile.

Conclusion

The synthesis of 1-ethyl-1H-pyrazole-3-carbonitrile can be effectively achieved through either a two-step or a one-pot strategy. The two-step approach provides greater flexibility and control over each reaction, while the one-pot method offers increased efficiency for larger-scale preparations. The selection of the optimal route will depend on the specific requirements of the research or development program, including starting material availability, scalability, and desired purity. The protocols and mechanistic discussions provided in this guide serve as a robust foundation for the successful synthesis of this important heterocyclic intermediate.

References

• Elmaati, T. M. A. et al. (2014). Synthesis of 5-Substituted 3-Amino-1H-Pyrazole-4-Carbonitriles as Precursors for Microwave Assisted Regioselective Syntheses of Pyrazolo[1,5-a]Pyrimidines. Molecules, 19(9), 14484-14498. [Link]

• Organic Chemistry Portal. Pyrazole Synthesis. [Link]

• Organic Syntheses. A THREE-COMPONENT SYNTHESIS OF 1,3,5-TRISUBSTITUTED PYRAZOLES. [Link]

• A facile one-pot synthesis of 1-arylpyrazolo[3,4-d]pyrimidin-4-ones. Journal of the Iranian Chemical Society, 9(4), 535-540. [Link]

• Krasavin, M. (2022). Switching N-Alkylation Regioselectivity of Trifluoromethylated Pyrazoles Guided by Functional Group Tuning. International Journal of Molecular Sciences, 23(19), 11358. [Link]

• Ghandour, M. et al. (2019). SYNTHESIS, CHARACTERIZATION OF NEW N-ALKYL-1H- PYRAZOL-3-ONE DERIVATIVES. Journal Marocain de Chimie Hétérocyclique, 18(2), 65-78. [Link]

• Li, B. et al. (2022). Highly Selective N-Alkylation of Pyrazoles: Crystal Structure Evidence for Attractive Interactions. The Journal of Organic Chemistry, 87(16), 10836-10845. [Link]

• Patil, S. et al. (2022). Green approach: A simple one-pot synthesis of pyranopyrazoles scaffold. International Journal of Industrial Engineering & Production Research, 33(1), 1-10. [Link]

• Kiyani, H. & Bamdad, M. (2018). ONE-POT FOUR-COMPONENT SYNTHESIS OF 1,4-DIHYDROPYRANO[2,3-C]PYRAZOLE-5-CARBONITRILES CATALYZED BY POTASSIUM PHTHALIMIDE. Revue Roumaine de Chimie, 63(3), 221-230. [Link]

• Bibliomed. ONE-POT SYNTHESIS OF PYRANO[2,3-c]PYRAZOLES USING LEMON PEEL POWDER AS A GREEN AND NATURAL CATALYST. [Link]

• Kong, Y. et al. (2014). Regioselective Synthesis of 1,3,5-Trisubstituted Pyrazoles from N-Alkylated Tosylhydrazones and Terminal Alkynes. Organic Letters, 16(3), 576-579. [Link]

• Grover, J. et al. (2014). Potassium Carbonate-Mediated Efficient and Convenient Synthesis of 3-Methyl-1-phenylchromeno[4,3-c]pyrazol-4(1H)-ones. Synthetic Communications, 44(13), 1914-1924. [Link]

• Al-Zaydi, K. M. (2009). Green One Pot Solvent-Free Synthesis of Pyrano[2,3-c]-Pyrazoles and Pyrazolo[1,5-a]Pyrimidines. Afinidad, 66(541), 232-237. [Link]

• de Oliveira, C. S. A. et al. (2013). Regiocontrolled Synthesis of 1-Substituted-3(5)-carboxyalkyl-1H-pyrazoles Using Trichloromethyl Enones. The Journal of Organic Chemistry, 78(21), 10837-10846. [Link]

• Bhope, S. R. et al. (2022). one pot synthesis of pyrano[2,3-c]pyrazole. World Journal of Pharmaceutical Research, 11(2), 628-644. [Link]

• PubChemLite. 1-ethyl-1h-pyrazole-3-carbonitrile (C6H7N3). [Link]

Sources

• 1. US5616723A - Process for the preparation of 3-amino-5-methylpyrazole - Google Patents [patents.google.com]
• 2. researchgate.net [researchgate.net]

1-ethyl-1H-pyrazole-3-carbonitrile IUPAC name

An In-Depth Technical Guide to 1-ethyl-1H-pyrazole-3-carbonitrile: Synthesis, Properties, and Applications

Introduction to a Privileged Scaffold

The pyrazole nucleus, a five-membered aromatic heterocycle containing two adjacent nitrogen atoms, stands as a cornerstone in medicinal chemistry and materials science.[1][2] Its unique electronic properties and structural versatility have established it as a "privileged scaffold," a core molecular framework that is recurrently found in a multitude of biologically active compounds.[1][3] Pyrazole derivatives exhibit a vast spectrum of pharmacological activities, including anti-inflammatory, anticancer, antimicrobial, and antiviral properties.[4][5][6] This has led to their incorporation into numerous FDA-approved drugs, such as the anti-inflammatory agent Celecoxib and the anti-obesity drug Rimonabant.[1][3]

Within this critical class of compounds, 1-ethyl-1H-pyrazole-3-carbonitrile emerges as a highly valuable synthetic intermediate. Its structure combines the stable pyrazole core with two key functional groups: a metabolically robust N-ethyl group and a synthetically versatile carbonitrile moiety. The ethyl group enhances lipophilicity, a crucial parameter in drug design, while the carbonitrile can be readily transformed into other functional groups such as carboxylic acids, amines, or amides, providing a gateway to a diverse library of more complex molecules.

This technical guide offers a comprehensive exploration of 1-ethyl-1H-pyrazole-3-carbonitrile, designed for researchers and scientists in drug development and chemical synthesis. We will delve into its structural and physicochemical properties, provide a detailed, field-proven synthetic protocol with mechanistic insights, and discuss its strategic applications as a building block in the creation of advanced pharmaceutical and agrochemical agents.

Nomenclature and Structural Elucidation

IUPAC Name and Molecular Structure

The unambiguous and systematic name for the compound, as per the International Union of Pure and Applied Chemistry (IUPAC) nomenclature, is 1-ethyl-1H-pyrazole-3-carbonitrile .

The naming convention is derived as follows:

• Pyrazole: Defines the core five-membered ring with two adjacent nitrogen atoms.

• 1H: In the parent pyrazole, this indicates the nitrogen at position 1 bears a hydrogen atom.

• 1-ethyl: Specifies that an ethyl group (-CH₂CH₃) has replaced the hydrogen atom on the nitrogen at position 1. The numbering of the pyrazole ring starts at one of the nitrogen atoms and proceeds around the ring to give the substituents the lowest possible locants.

• 3-carbonitrile: Indicates that a nitrile group (-C≡N) is attached to the carbon atom at position 3 of the ring.

Caption: Structure of 1-ethyl-1H-pyrazole-3-carbonitrile.

Key Structural and Electronic Features

The pyrazole ring is an aromatic system, conferring significant thermodynamic stability. The two nitrogen atoms influence the ring's electronic properties distinctly:

• N1 (Pyrrolic Nitrogen): The nitrogen atom bonded to the ethyl group. Its lone pair of electrons is delocalized and participates in the aromatic π-system.

• N2 (Pyridinic Nitrogen): This nitrogen's lone pair is orthogonal to the π-system and lies in the plane of the ring, contributing to the molecule's basicity and its ability to act as a hydrogen bond acceptor.

The electron-withdrawing nature of the carbonitrile group at the C3 position significantly influences the reactivity of the pyrazole ring, making the C4 position more susceptible to electrophilic attack.

Physicochemical and Computed Properties

A summary of the key identifiers and computed physicochemical properties for 1-ethyl-1H-pyrazole-3-carbonitrile is provided below. This data is essential for experimental design, including solvent selection, reaction monitoring, and purification strategy development.

Property	Value	Source
Molecular Formula	C₆H₇N₃	[7]
Molecular Weight	121.14 g/mol	[7]
Monoisotopic Mass	121.063995 Da	[7]
IUPAC Name	1-ethyl-1H-pyrazole-3-carbonitrile	[7]
SMILES	CCN1C=CC(=N1)C#N	[7]
InChIKey	HUECRBCJOIYWSB-UHFFFAOYSA-N	[7]
XLogP (Predicted)	0.6	[7]
Hydrogen Bond Donors	0	PubChem
Hydrogen Bond Acceptors	3	PubChem
Rotatable Bonds	1	PubChem

Synthesis and Mechanistic Insights

The construction of the 1,3-substituted pyrazole ring is a well-established transformation in organic synthesis. The most robust and common approach involves the condensation and subsequent cyclization of a hydrazine derivative with a 1,3-dielectrophile or a synthetic equivalent.

Recommended Synthetic Protocol: Knorr Pyrazole Synthesis Variant

This protocol details the synthesis of 1-ethyl-1H-pyrazole-3-carbonitrile from commercially available starting materials: ethylhydrazine and (ethoxymethylene)malononitrile. The latter serves as a highly effective three-carbon electrophilic synthon.

Experimental Protocol:

• Reagent Preparation: To a 250 mL round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add (ethoxymethylene)malononitrile (1.0 eq). Dissolve the starting material in absolute ethanol (approx. 5 mL per 1 mmol of substrate).

• Reaction Initiation: While stirring the solution at room temperature, add ethylhydrazine oxalate (1.05 eq) followed by the dropwise addition of triethylamine (2.2 eq).

  • Causality: Ethylhydrazine is often supplied as a salt (e.g., oxalate or sulfate) for stability. Triethylamine is a non-nucleophilic base used to liberate the free ethylhydrazine in situ and to neutralize the acid formed during the reaction. An excess is used to drive the reaction to completion.

• Cyclization: Heat the reaction mixture to reflux (approximately 78 °C for ethanol) and maintain this temperature for 4-6 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting material is consumed.

  • Causality: The elevated temperature provides the necessary activation energy for the intramolecular cyclization step, which is the rate-determining step for pyrazole formation. Ethanol is an excellent solvent as it readily dissolves the reactants and has a suitable boiling point for the reaction.

• Work-up and Isolation: After cooling the mixture to room temperature, concentrate it under reduced pressure using a rotary evaporator to remove the ethanol.

• Purification: Re-dissolve the resulting crude residue in dichloromethane and wash it sequentially with a saturated aqueous solution of sodium bicarbonate (to remove any acidic byproducts) and brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate in vacuo.

• Final Product: The crude product can be further purified by flash column chromatography on silica gel using a hexane/ethyl acetate gradient to yield 1-ethyl-1H-pyrazole-3-carbonitrile as a pure solid or oil.

• Characterization: Confirm the identity and purity of the final product using ¹H NMR, ¹³C NMR, FT-IR spectroscopy, and mass spectrometry.

Mechanistic Workflow

The synthesis proceeds via a well-understood condensation-cyclization mechanism.

Caption: Synthetic workflow for 1-ethyl-1H-pyrazole-3-carbonitrile.

• Nucleophilic Attack: The more nucleophilic nitrogen of ethylhydrazine attacks the electron-deficient β-carbon of (ethoxymethylene)malononitrile in a Michael-type addition.

• Elimination: The resulting intermediate eliminates a molecule of ethanol to form a stable vinylic hydrazine intermediate.

• Intramolecular Cyclization: The terminal amino group of the hydrazine moiety then attacks one of the nitrile groups (or a tautomeric equivalent), followed by tautomerization to form the stable aromatic pyrazole ring.

Applications in Research and Drug Development

The primary value of 1-ethyl-1H-pyrazole-3-carbonitrile lies in its utility as a versatile synthetic building block.

A Versatile Synthetic Intermediate

The carbonitrile group is a linchpin for chemical diversification. It can be readily converted into other key functional groups:

• Carboxylic Acid: Hydrolysis (acidic or basic) of the nitrile yields 1-ethyl-1H-pyrazole-3-carboxylic acid[8], a common fragment for forming amide bonds in drug candidates.

• Amine: Reduction of the nitrile (e.g., using LiAlH₄ or catalytic hydrogenation) produces (1-ethyl-1H-pyrazol-3-yl)methanamine, introducing a basic center and a linker for further elaboration.

• Tetrazole: [2+3] cycloaddition reactions with azides can convert the nitrile into a tetrazole ring, which is often used as a bioisostere for a carboxylic acid group in medicinal chemistry.

Gateway to Complex Pharmacophores

The pyrazole core is central to many therapeutic agents. This specific intermediate serves as an ideal starting point for creating more complex, biologically active molecules. For example, it is a precursor for fused heterocyclic systems like pyrazolo[3,4-b]pyridines, which have shown significant potential as anticancer agents.[9] The synthesis of these fused systems often begins with a substituted aminopyrazole, which can be derived from a pyrazole carbonitrile precursor.

Relevance in Agrochemicals

The phenylpyrazole scaffold is the basis for a class of highly effective insecticides, such as Fipronil and Ethiprole.[10][11] These compounds act by blocking GABA-gated chloride channels in insects. Although 1-ethyl-1H-pyrazole-3-carbonitrile lacks the phenyl group characteristic of these insecticides, its core structure is fundamentally related. This makes it a valuable starting material for the synthesis and discovery of novel agrochemicals with potentially improved efficacy, selectivity, or environmental profiles.

Conclusion

1-ethyl-1H-pyrazole-3-carbonitrile is more than just a simple chemical compound; it is a strategic tool for chemical innovation. Its straightforward and high-yielding synthesis, combined with the dual functionality of a stable N-alkylated pyrazole core and a versatile carbonitrile handle, makes it an exceptionally valuable intermediate for researchers in both pharmaceutical and agrochemical development. The principles and protocols outlined in this guide provide a solid foundation for leveraging this molecule's potential to construct the next generation of complex, high-value chemical entities.

References

• Optimization of Pyrazolo[3,4-b]pyridine Analogues: Synthesis, In Vitro Anticancer Evaluation and In Vivo Pharmacokinetics. ACS Omega. Available at: [Link]

• Karrouchi, K., et al. (2018). Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review. Molecules. Available at: [Link]

• A Review on Pyrazole and its Derivative. International Journal of Novel Research and Development (IJNRD). Available at: [Link]

• Chemistry and Pharmacological Activities of Pyrazole and Pyrazole Derivatives. International Journal of Pharmaceutical Sciences Review and Research. Available at: [Link]

• Pyrazole and its Derivatives: An Excellent N-Hetrocycle with Wide Range of Biological Applications. Journal of Drug Delivery and Therapeutics. Available at: [Link]

• Green and efficient synthesis of 5-amino-1H-pyrazole-5-carbonitriles utilizing novel modified LDH. RSC Advances. Available at: [Link]

• Hyma Synthesis Pvt. Ltd. Product List. Hyma Synthesis. Available at: [Link]

• 1-ethyl-1h-pyrazole-3-carbonitrile (C6H7N3). PubChemLite. Available at: [Link]

• 1H-Pyrazole-3-carboxylic acid, 4,5-dihydro-5-oxo-1-phenyl-, ethyl ester. NIST WebBook. Available at: [Link]

• Pyrazole synthesis. Organic Chemistry Portal. Available at: [Link]

• Discovery of Pyrano[2,3-c]pyrazole Derivatives as Novel Potential Human Coronavirus Inhibitors. MDPI. Available at: [Link]

• Synthesis of 5-amino-1-(2,6-dichloro-4-trifluoromethyl-phenyl)-4-ethylsulfanyl-1h-pyrazole-3-carbonitrile and related compounds. Google Patents.

• 1-ethyl-3-(pyrazin-2-yl)-1H-pyrazole-4-carbonitrile. PubChem. Available at: [Link]

• Ethiprole. PubChem. Available at: [Link]

• 1-ethyl-1h-pyrazole-3-carboxylic acid (C6H8N2O2). PubChemLite. Available at: [Link]

• 1H-Pyrazole-5-carbonitrile. PubChem. Available at: [Link]

• Recent Applications of the Multicomponent Synthesis for Bioactive Pyrazole Derivatives. Molecules. Available at: [Link]

Sources

• 1. Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 2. globalresearchonline.net [globalresearchonline.net]
• 3. Recent Applications of the Multicomponent Synthesis for Bioactive Pyrazole Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 4. ijnrd.org [ijnrd.org]
• 5. Pyrazole and its Derivatives: An Excellent N-Hetrocycle with Wide Range of Biological Applications – Oriental Journal of Chemistry [orientjchem.org]
• 6. Green and efficient synthesis of 5-amino-1H-pyrazole-5-carbonitriles utilizing novel modified LDH - PMC [pmc.ncbi.nlm.nih.gov]
• 7. PubChemLite - 1-ethyl-1h-pyrazole-3-carbonitrile (C6H7N3) [pubchemlite.lcsb.uni.lu]
• 8. PubChemLite - 1-ethyl-1h-pyrazole-3-carboxylic acid (C6H8N2O2) [pubchemlite.lcsb.uni.lu]
• 9. pubs.acs.org [pubs.acs.org]
• 10. WO2019097306A2 - Synthesis of 5-amino-1-(2,6-dichloro-4-trifluoromethyl-phenyl)-4-ethylsulfanyl-1h-pyrazole-3-carbonitrile and related compounds - Google Patents [patents.google.com]
• 11. Ethiprole | C13H9Cl2F3N4OS | CID 9930667 - PubChem [pubchem.ncbi.nlm.nih.gov]

The Enduring Legacy of the Pyrazole Core: A Technical Guide from Historical Discovery to Modern Drug Development

For the attention of: Researchers, Scientists, and Drug Development Professionals

Abstract

The pyrazole scaffold, a five-membered aromatic heterocycle containing two adjacent nitrogen atoms, stands as a cornerstone in the edifice of medicinal chemistry. Its journey, from a serendipitous discovery in the late 19th century to its central role in modern blockbuster drugs, is a testament to the power of heterocyclic chemistry in addressing complex biological challenges. This in-depth technical guide navigates the history of pyrazole compounds, from the foundational Knorr synthesis of 1883 to the sophisticated, high-efficiency microwave-assisted and catalytic methods employed today. We will dissect the mechanistic underpinnings of these synthetic strategies, provide detailed, field-proven experimental protocols, and illuminate the structure-activity relationships that have rendered pyrazoles indispensable in drug development. Through a critical examination of seminal pyrazole-based therapeutics, this guide will illustrate the profound impact of this simple heterocyclic core on human health, offering researchers and drug development professionals a comprehensive understanding of its past, present, and future potential.

The Genesis of a Privileged Scaffold: Knorr's 1883 Synthesis

The story of pyrazole chemistry begins in 1883 with the German chemist Ludwig Knorr.[1][2] In a seminal work titled "Einwirkung von Acetessigester auf Phenylhydrazin" (Action of Ethyl Acetoacetate on Phenylhydrazine), Knorr reported the first synthesis of a substituted pyrazole, 1-phenyl-3-methyl-5-pyrazolone.[2] This reaction, now famously known as the Knorr pyrazole synthesis, involves the condensation of a β-ketoester with a hydrazine derivative.[3] The simplicity and versatility of this method laid the groundwork for over a century of pyrazole chemistry and its subsequent explosion in medicinal applications.[4]

The Classical Knorr Synthesis: A Mechanistic Perspective

The Knorr pyrazole synthesis is a robust and straightforward method for the preparation of pyrazoles and pyrazolones.[1] The reaction proceeds through a series of well-defined steps, initiated by the nucleophilic attack of a hydrazine derivative on one of the carbonyl groups of a 1,3-dicarbonyl compound. The choice of the initial point of attack can influence the final regiochemistry of the product, a critical consideration in the synthesis of unsymmetrical pyrazoles.

The generalized mechanism can be visualized as follows:

Figure 1: Generalized mechanism of the Knorr pyrazole synthesis.

The reaction is typically acid-catalyzed, which facilitates the initial condensation to form a hydrazone intermediate.[5] This is followed by an intramolecular cyclization, where the second nitrogen atom of the hydrazine attacks the remaining carbonyl group. Subsequent dehydration leads to the formation of the stable, aromatic pyrazole ring.[5]

Experimental Protocol: Knorr's Original 1883 Synthesis of 1-Phenyl-3-methyl-5-pyrazolone

The following protocol is based on the original 1883 publication by Ludwig Knorr.[2]

Materials:

• Phenylhydrazine (100 g)

• Ethyl acetoacetate (125 g)

• Reaction vessel suitable for heating

• Water bath

• Apparatus for separating immiscible liquids

• Crystallization dish

Procedure:

• Reaction Mixture Preparation: In a suitable reaction vessel, combine 100 g of phenylhydrazine with 125 g of ethyl acetoacetate.

• Initial Condensation: Allow the mixture to stand at ambient temperature. An initial exothermic condensation reaction will occur, leading to the formation of an oily condensation product and water.

• Separation of Water: Separate the layer of water that forms from the oily product.

• Cyclization: Heat the oily condensation product on a water bath for an extended period. This promotes cyclization through the elimination of ethanol, yielding the crude pyrazolone product.

• Isolation and Purification: Upon cooling, the product will solidify. Collect the solid 1-phenyl-3-methyl-5-pyrazolone. For enhanced purity, a recrystallization from a suitable solvent such as ethanol is recommended, although not explicitly detailed in the original report.

The Evolution of Pyrazole Synthesis: From Reflux to Microwaves

While the Knorr synthesis remains a cornerstone of pyrazole chemistry, the demand for faster, more efficient, and environmentally benign methodologies has driven the evolution of synthetic strategies. Modern approaches, particularly microwave-assisted synthesis, have revolutionized the preparation of pyrazole derivatives, offering significant advantages over classical reflux methods.[6]

Microwave-Assisted Pyrazole Synthesis: A Paradigm Shift in Efficiency

Microwave-assisted organic synthesis utilizes microwave irradiation to rapidly heat the reaction mixture, leading to a dramatic reduction in reaction times and often an increase in product yields.[6] This technique has been widely adopted for the synthesis of heterocyclic compounds, including pyrazoles.[7]

Experimental Protocol: A Modern Microwave-Assisted Synthesis of Pyrazole Derivatives

The following is a representative protocol for the microwave-assisted synthesis of pyrazole derivatives from chalcones and hydrazine hydrate.[8]

Materials:

• Substituted Chalcone (1 mmol)

• Hydrazine Hydrate (1.5 mmol)

• Ethanol (5 mL)

• Glacial Acetic Acid (catalytic amount)

• Microwave vial

• Microwave reactor

Procedure:

• Reaction Setup: In a microwave vial, combine the substituted chalcone (1 mmol) and hydrazine hydrate (1.5 mmol) in ethanol (5 mL).

• Catalyst Addition: Add a catalytic amount of glacial acetic acid to the mixture.

• Microwave Irradiation: Seal the vial and place it in the microwave reactor. Irradiate the mixture at a specified temperature (e.g., 100°C) and power (e.g., 100 W) for a short duration (e.g., 5-15 minutes).[7]

• Work-up: After the reaction is complete, cool the vial to room temperature. The product often precipitates out of the solution.

• Isolation and Purification: Collect the solid product by vacuum filtration and wash with cold ethanol. If necessary, the product can be further purified by recrystallization.

A Comparative Analysis: Classical vs. Modern Synthesis

The advantages of microwave-assisted synthesis over traditional methods are starkly illustrated in the table below, which compares key reaction parameters for the synthesis of various pyrazole derivatives.

Parameter	Conventional Reflux Method	Microwave-Assisted Method
Reaction Time	2 - 9 hours[6]	1 - 15 minutes[6][7]
Yield	72-90%[6]	79-98%[6]
Temperature	Reflux temperature of solvent (e.g., ~118°C for acetic acid)[6]	Controlled temperature (e.g., 60-120°C)[6][7]
Energy Source	Oil bath or heating mantle	Microwave irradiation

Table 1: Comparison of Conventional and Microwave-Assisted Pyrazole Synthesis.[6][7]

The data clearly demonstrates that microwave-assisted synthesis offers a significantly more efficient route to pyrazole derivatives, making it an invaluable tool for high-throughput synthesis and library generation in drug discovery.[6]

Pyrazoles in Pharmacology: From Pain Relief to Erectile Dysfunction

The true legacy of the pyrazole core lies in its profound impact on medicine. The unique electronic and steric properties of the pyrazole ring allow it to serve as a versatile pharmacophore, capable of interacting with a wide range of biological targets.[3] Two landmark examples that highlight the therapeutic prowess of pyrazole-containing drugs are Celecoxib and Sildenafil.

Celecoxib: A Selective COX-2 Inhibitor for Inflammation and Pain

Celecoxib (brand name Celebrex) is a nonsteroidal anti-inflammatory drug (NSAID) that selectively inhibits the cyclooxygenase-2 (COX-2) enzyme.[9] COX-2 is a key enzyme in the inflammatory cascade, responsible for the production of prostaglandins that mediate pain and inflammation.[10] By selectively targeting COX-2 over its isoform, COX-1 (which is involved in maintaining the integrity of the stomach lining), Celecoxib reduces the gastrointestinal side effects commonly associated with non-selective NSAIDs.[11]

The mechanism of action of Celecoxib can be depicted as follows:

Figure 2: Simplified signaling pathway of Celecoxib's mechanism of action.

Sildenafil: A Phosphodiesterase-5 Inhibitor for Erectile Dysfunction

Sildenafil (brand name Viagra) revolutionized the treatment of erectile dysfunction. Its mechanism of action involves the selective inhibition of phosphodiesterase type 5 (PDE5), an enzyme that breaks down cyclic guanosine monophosphate (cGMP) in the corpus cavernosum of the penis.[12][13] During sexual stimulation, nitric oxide (NO) is released, which activates guanylate cyclase to produce cGMP.[12] Elevated cGMP levels lead to smooth muscle relaxation and increased blood flow, resulting in an erection.[13] By inhibiting PDE5, Sildenafil prolongs the action of cGMP, thereby enhancing the erectile response.[12]

The signaling pathway for Sildenafil is illustrated below:

Figure 3: Simplified signaling pathway of Sildenafil's mechanism of action.

Conclusion and Future Perspectives

The journey of pyrazole compounds, from Knorr's foundational discovery to their current status as indispensable scaffolds in medicinal chemistry, is a compelling narrative of scientific progress. The evolution of synthetic methodologies, from classical reflux to rapid and efficient microwave-assisted techniques, has empowered chemists to explore the vast chemical space of pyrazole derivatives with unprecedented speed and precision. The remarkable therapeutic success of pyrazole-containing drugs like Celecoxib and Sildenafil underscores the power of this heterocyclic core to modulate complex biological pathways with high specificity.

Looking ahead, the pyrazole scaffold will undoubtedly continue to be a fertile ground for drug discovery. The ongoing exploration of novel synthetic routes, including catalytic and flow chemistry approaches, will further expand the accessible diversity of pyrazole-based molecules. As our understanding of disease biology deepens, the rational design of new pyrazole derivatives targeting a wide array of proteins will undoubtedly lead to the development of next-generation therapeutics for a multitude of human ailments. The enduring legacy of the pyrazole core serves as a powerful reminder of the profound and lasting impact of fundamental chemical discoveries on human health and well-being.

References

• Buriol, L., et al. (2025). Pyrazole Synthesis under Microwave Irradiation and Solvent-free Conditions. Journal of the Brazilian Chemical Society. [Link]

• Karakaya, A. (2025). Microwave-assisted synthesis of pyrazoles - a mini-review. DergiPark. [Link]

• Ok, S. (2014). A Short Review on Pyrazole Derivatives and their Applications. ResearchGate. [Link]

• Taj-Eldin, M., et al. (2023). PDE5 Inhibitors. StatPearls - NCBI Bookshelf. [Link]

• Gong, L., et al. (2012). Celecoxib Pathway, Pharmacodynamics. PharmGKB. [Link]

• Chem Help Asap. (n.d.). Knorr Pyrazole Synthesis. Chem Help Asap. [Link]

• Venkateswarlu, Y., et al. (2018). Synthesis of pyrazoles and dihydropyrazoles. ResearchGate. [Link]

• Khan, A. (2024). Pyrazoles: Synthesis, Properties and Applications in Medicinal Chemistry. Research & Reviews: Journal of Medicinal & Organic Chemistry. [Link]

• Tsvetkova, D., & Nikolova, I. (2024). Microwave-assisted organic synthesis of pyrroles (Review). Pharmacia. [Link]

• Padda, I., & Tripp, J. (2025). Sildenafil. StatPearls - NCBI Bookshelf. [Link]

• Ghlichloo, I., & Gerriets, V. (2023). Nonsteroidal Anti-inflammatory Drugs (NSAIDs). StatPearls - NCBI Bookshelf. [Link]

• Karrouchi, K., et al. (2018). Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review. Molecules. [Link]

• ResearchGate. (2023). The mechanism of action of sildenafil and its subsequent potential indications. ResearchGate. [Link]

• ResearchGate. (n.d.). Celecoxib inhibited the COX-2-PGE2-EP2 signalling pathway. ResearchGate. [Link]

• The Royal Society of Chemistry. (n.d.). Knorr Pyrazole Synthesis of Edaravone. The Royal Society of Chemistry. [Link]

• PubMed. (n.d.). Microwave-assisted Synthesis of Novel Pyrazole Derivatives and their Biological Evaluation as Anti-Bacterial Agents. PubMed. [Link]

• Iannazzo, D., et al. (2023). Amino-Pyrazoles in Medicinal Chemistry: A Review. MDPI. [Link]

• SciSpace. (n.d.). Leveraging the Knorr Pyrazole Synthesis for the Facile Generation of Thioester Surrogates for use in Native Chemical Ligation. SciSpace. [Link]

• Kidwai, M., et al. (n.d.). Microwave assisted synthesis of novel pyrazoles. Indian Journal of Chemistry. [Link]

• Wang, H., et al. (2007). An insight into the pharmacophores of phosphodiesterase-5 inhibitors from synthetic and crystal structural studies. Journal of Medicinal Chemistry. [Link]

• Centro Global de Ciudades. (2026). Understanding Sex Power Tablet for Men: What Science Says. Centro Global de Ciudades. [Link]

• Bhattacharya, S., et al. (2022). A Comprehensive Review on Pyrazole and It's Pharmacological Properties. International Journal for Research in Applied Science and Engineering Technology. [Link]

• Grosch, S., et al. (2012). Celecoxib pathways: pharmacokinetics and pharmacodynamics. Clinical Pharmacokinetics. [Link]

• Slideshare. (n.d.). Knorr Pyrazole Synthesis (M. Pharm). Slideshare. [Link]

• Organic Chemistry Portal. (n.d.). Microwave-Assisted Paal-Knorr Reaction - Three-Step Regiocontrolled Synthesis of Polysubstituted Furans, Pyrroles and Thiophenes. Organic Chemistry Portal. [Link]

• Wikipedia. (n.d.). Cyclooxygenase-2 inhibitor. Wikipedia. [Link]

Sources

• 1. chemhelpasap.com [chemhelpasap.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 4. rroij.com [rroij.com]
• 5. Knorr Pyrazole Synthesis (M. Pharm) | PPTX [slideshare.net]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. dergipark.org.tr [dergipark.org.tr]
• 8. Microwave-assisted Synthesis of Novel Pyrazole Derivatives and their Biological Evaluation as Anti-Bacterial Agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. ClinPGx [clinpgx.org]
• 10. Celecoxib pathways: pharmacokinetics and pharmacodynamics - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Selective COX-2 Inhibitors: A Review of Their Structure-Activity Relationships - PMC [pmc.ncbi.nlm.nih.gov]
• 12. PDE5 Inhibitors - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 13. droracle.ai [droracle.ai]

1-ethyl-1H-pyrazole-3-carbonitrile physical characteristics

Introduction

This technical guide provides a comprehensive overview of the physical and chemical characteristics of 1-ethyl-1H-pyrazole-3-carbonitrile. Pyrazole derivatives are a significant class of heterocyclic compounds, widely recognized for their versatile applications in medicinal chemistry and materials science.[1] The introduction of an ethyl group at the N1 position and a nitrile group at the C3 position of the pyrazole ring creates a molecule with specific electronic and steric properties that are of considerable interest to researchers in drug discovery and agrochemical development.

This document collates available data, including predicted physicochemical properties and spectroscopic information. In instances where experimental data for the title compound is not publicly available, this guide presents information for structurally analogous compounds to provide a scientifically grounded context for its expected behavior. This approach ensures a thorough understanding of the compound's profile for researchers, scientists, and drug development professionals.

Molecular and Physicochemical Profile

1-ethyl-1H-pyrazole-3-carbonitrile possesses the molecular formula C₆H₇N₃ and a monoisotopic mass of 121.063995 Da.[2] While extensive experimental data on its physical properties are not readily found in peer-reviewed literature, computational predictions from reliable sources provide valuable insights into its behavior.

Property	Predicted Value	Source
Molecular Weight	121.14 g/mol	[2]
XlogP	0.6	[2]
Hydrogen Bond Donor Count	0	[2]
Hydrogen Bond Acceptor Count	3	[2]
Rotatable Bond Count	1	[2]
Topological Polar Surface Area	40.7 Ų	[2]

Note on Physical State: Based on the low molecular weight and the common physical states of similar small heterocyclic molecules, 1-ethyl-1H-pyrazole-3-carbonitrile is anticipated to be a liquid or a low-melting solid at room temperature. For comparison, the parent compound, 1H-pyrazole, is a solid with a melting point of 67-70 °C.

Spectroscopic Characteristics (Predicted)

Spectroscopic data is crucial for the identification and characterization of chemical compounds. While experimental spectra for 1-ethyl-1H-pyrazole-3-carbonitrile are not widely published, predicted data offers a foundational understanding of its spectral features.

Mass Spectrometry

Predicted mass-to-charge ratios (m/z) for various adducts of 1-ethyl-1H-pyrazole-3-carbonitrile are presented below. These values are instrumental for identifying the compound in mass spectrometry analyses.[2]

Adduct	Predicted m/z
[M+H]⁺	122.07127
[M+Na]⁺	144.05321
[M-H]⁻	120.05672
[M+NH₄]⁺	139.09782

Nuclear Magnetic Resonance (NMR) Spectroscopy

Predicting the ¹H and ¹³C NMR spectra provides insight into the chemical environment of the protons and carbons in the molecule. The expected shifts are influenced by the electron-withdrawing nature of the nitrile group and the pyrazole ring, as well as the presence of the N-ethyl group.

¹H NMR (Predicted):

• Ethyl Group (CH₂): A quartet is expected due to coupling with the methyl protons. The chemical shift would likely be in the range of 4.0-4.5 ppm, shifted downfield by the adjacent nitrogen atom.

• Ethyl Group (CH₃): A triplet is expected due to coupling with the methylene protons, with a chemical shift around 1.4-1.6 ppm.

• Pyrazole Ring (H4): A doublet is expected, coupled to H5, with a chemical shift in the aromatic region, likely around 6.5-7.0 ppm.

• Pyrazole Ring (H5): A doublet is expected, coupled to H4, also in the aromatic region, likely around 7.5-8.0 ppm. The electron-withdrawing nitrile group would shift this proton further downfield.

¹³C NMR (Predicted):

• Nitrile Carbon (C≡N): Expected in the range of 115-120 ppm.

• Pyrazole Ring (C3): The carbon bearing the nitrile group would be significantly deshielded, with a predicted shift around 140-145 ppm.

• Pyrazole Ring (C4 & C5): These carbons would appear in the aromatic region, with predicted shifts between 105-135 ppm.

• Ethyl Group (CH₂ & CH₃): The methylene carbon is expected around 45-50 ppm, and the methyl carbon around 14-16 ppm.

Solubility Profile

The solubility of 1-ethyl-1H-pyrazole-3-carbonitrile is predicted to be influenced by its moderate polarity. The pyrazole ring and nitrile group can participate in dipole-dipole interactions and potentially hydrogen bonding with protic solvents. The ethyl group contributes some nonpolar character.

It is anticipated to be soluble in a range of organic solvents, including:

• Alcohols (e.g., ethanol, methanol)

• Chlorinated solvents (e.g., dichloromethane, chloroform)

• Ethers (e.g., diethyl ether, tetrahydrofuran)

• Polar aprotic solvents (e.g., dimethylformamide, dimethyl sulfoxide)

Its solubility in water is expected to be limited but may be enhanced at lower pH due to the potential for protonation of the pyrazole nitrogen.

Experimental Methodologies for Characterization

While specific experimental protocols for 1-ethyl-1H-pyrazole-3-carbonitrile are not detailed in the literature, standard methods for the characterization of novel organic compounds would be employed.

Synthesis

The synthesis of N-alkylated pyrazole carbonitriles generally follows established heterocyclic chemistry principles. A plausible synthetic route for 1-ethyl-1H-pyrazole-3-carbonitrile would involve the alkylation of a pre-formed pyrazole-3-carbonitrile or the cyclization of appropriate precursors. A common method for the synthesis of pyrazoles involves the condensation of a 1,3-dicarbonyl compound or its equivalent with a hydrazine.[3]

Sources

• 1. researchgate.net [researchgate.net]
• 2. PubChemLite - 1-ethyl-1h-pyrazole-3-carbonitrile (C6H7N3) [pubchemlite.lcsb.uni.lu]
• 3. Bot Verification [rasayanjournal.co.in]

An In-depth Technical Guide to 1-ethyl-1H-pyrazole-3-carbonitrile: Synthesis, Characterization, and Applications in Drug Discovery

For Researchers, Scientists, and Drug Development Professionals

Abstract

1-ethyl-1H-pyrazole-3-carbonitrile is a pivotal heterocyclic building block in modern medicinal chemistry. Its unique structural features—a reactive nitrile group and a customizable pyrazole core—make it an invaluable scaffold for the synthesis of diverse and complex molecules. This guide provides a comprehensive technical overview, detailing its synthesis, physicochemical and spectroscopic properties, chemical reactivity, and significant applications in the development of novel therapeutics, particularly as a precursor for kinase inhibitors. Detailed, field-proven experimental protocols are provided to enable researchers to effectively utilize this versatile compound in their discovery programs.

The Strategic Importance of Pyrazoles in Medicinal Chemistry

The pyrazole ring is a five-membered aromatic heterocycle containing two adjacent nitrogen atoms. This scaffold is considered a "privileged structure" in drug discovery, as its derivatives have been shown to interact with a wide array of biological targets, exhibiting activities such as anticancer, anti-inflammatory, antimicrobial, and neuroprotective properties.[1][2][3][4] The pyrazole core acts as a versatile pharmacophore, offering a stable and synthetically accessible framework that can be readily functionalized to optimize potency, selectivity, and pharmacokinetic profiles.[1][5] The introduction of an ethyl group at the N1 position and a carbonitrile at the C3 position, as in 1-ethyl-1H-pyrazole-3-carbonitrile, creates a molecule with defined vectors for chemical elaboration, making it a highly sought-after intermediate in the synthesis of targeted therapies.

Synthesis of 1-ethyl-1H-pyrazole-3-carbonitrile

The construction of the 1-substituted pyrazole ring system is a cornerstone of heterocyclic chemistry. The most common and efficient method involves the condensation of a hydrazine derivative with a 1,3-dicarbonyl compound or its synthetic equivalent.[6]

Dominant Synthetic Strategy: Knorr Pyrazole Synthesis

The Knorr synthesis and related methodologies provide a reliable route to 1-ethyl-1H-pyrazole-3-carbonitrile. The general approach involves the reaction of ethylhydrazine with a suitable three-carbon synthon bearing the precursor to the carbonitrile group. A common starting material is (E)-2-cyano-3-ethoxyacrylonitrile.

The causality behind this experimental choice lies in the reactivity of the starting materials. Ethylhydrazine acts as a binucleophile, with the two nitrogen atoms poised to attack the electrophilic centers of the acrylonitrile derivative. The subsequent cyclization and elimination of ethanol drive the reaction towards the formation of the stable aromatic pyrazole ring.

Caption: Synthetic workflow for 1-ethyl-1H-pyrazole-3-carbonitrile.

Detailed Experimental Protocol

This protocol is a representative procedure for the synthesis of N-alkylated pyrazoles.

Materials:

• Ethylhydrazine oxalate

• (E)-2-cyano-3-ethoxyacrylonitrile

• Sodium ethoxide (NaOEt)

• Ethanol (absolute)

• Diethyl ether

• Saturated aqueous sodium bicarbonate (NaHCO₃)

• Brine (saturated aqueous NaCl)

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• Preparation of Free Ethylhydrazine: In a round-bottom flask, suspend ethylhydrazine oxalate in water and cool in an ice bath. Add a stoichiometric excess of a strong base (e.g., 50% NaOH) dropwise with vigorous stirring. Extract the liberated ethylhydrazine into diethyl ether. Dry the ethereal solution over anhydrous MgSO₄, filter, and use immediately. Expert Insight: Freshly prepared ethylhydrazine is crucial as it is prone to oxidation.

• Reaction Setup: To a solution of sodium ethoxide in absolute ethanol at 0 °C under an inert atmosphere (e.g., Argon), add the solution of (E)-2-cyano-3-ethoxyacrylonitrile dropwise.

• Addition of Hydrazine: Add the previously prepared ethereal solution of ethylhydrazine to the reaction mixture dropwise, maintaining the temperature at 0 °C.

• Reaction Progression: Allow the mixture to warm to room temperature and stir overnight. The progress of the reaction should be monitored by Thin Layer Chromatography (TLC) to confirm the consumption of starting materials.[6]

• Work-up: Quench the reaction by adding water. Remove the ethanol under reduced pressure. Extract the aqueous residue with ethyl acetate.

• Purification: Wash the combined organic layers sequentially with water, saturated NaHCO₃ solution, and brine. Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Final Product: Purify the crude product by column chromatography on silica gel to afford 1-ethyl-1H-pyrazole-3-carbonitrile as a pure compound. Self-Validation: The purity and identity of the product must be confirmed by NMR and MS analysis as detailed in the next section.

Physicochemical and Spectroscopic Profile

Accurate characterization is essential for validating the synthesis and for use in subsequent reactions. While specific experimental data for this exact compound is sparse in publicly available literature, the expected properties can be inferred from closely related analogs and computational data.

Physical Properties

Property	Value (Predicted/Typical)	Source
Molecular Formula	C₆H₇N₃	-
Molecular Weight	121.14 g/mol	-
Appearance	Off-white to yellow solid or oil	-
Melting Point	Not widely reported	-
Boiling Point	Not widely reported	-
Solubility	Soluble in methanol, ethanol, DMSO, chloroform	-

Spectroscopic Data Interpretation

Spectroscopic analysis provides the definitive structural confirmation. The following are expected characteristic signals.

Technique	Expected Data & Interpretation
¹H NMR	δ (ppm): ~7.8-8.0 (d, 1H, H5 of pyrazole), ~6.6-6.8 (d, 1H, H4 of pyrazole), ~4.2 (q, 2H, -CH₂-CH₃), ~1.5 (t, 3H, -CH₂-CH₃). Insight: The downfield shifts of the pyrazole protons are indicative of the aromatic ring current.
¹³C NMR	δ (ppm): ~140 (C5), ~130 (C3), ~115 (CN), ~110 (C4), ~45 (-CH₂-), ~15 (-CH₃). Insight: The nitrile carbon appears in a characteristic region, clearly distinguishable from aromatic carbons.
IR (KBr)	ν (cm⁻¹): ~2230-2240 (C≡N stretch, sharp and strong), ~1500-1600 (C=N and C=C stretches of the pyrazole ring), ~2900-3000 (C-H aliphatic stretches). Insight: The strong, sharp peak for the nitrile group is a key diagnostic feature.
Mass Spec (MS)	m/z: 121 [M]⁺, with fragmentation patterns corresponding to the loss of ethylene and HCN. Insight: High-resolution mass spectrometry (HRMS) should be used to confirm the elemental composition.

Chemical Reactivity and Synthetic Utility

1-ethyl-1H-pyrazole-3-carbonitrile is a versatile intermediate due to the reactivity of its nitrile group and the pyrazole ring itself.

Transformations of the Nitrile Group

The carbonitrile moiety is a gateway to numerous functional groups, which is a primary reason for its inclusion in the scaffold.

• Hydrolysis: The nitrile can be hydrolyzed under acidic or basic conditions to yield the corresponding carboxylic acid (1-ethyl-1H-pyrazole-3-carboxylic acid) or amide (1-ethyl-1H-pyrazole-3-carboxamide).[7] These are crucial intermediates for forming amide bonds in drug candidates.

• Reduction: Catalytic hydrogenation (e.g., H₂, Raney Ni) or chemical reduction (e.g., LiAlH₄) can reduce the nitrile to a primary amine ( (1-ethyl-1H-pyrazol-3-yl)methanamine). This introduces a basic center and a key point for further derivatization.

• Addition of Nucleophiles: Organometallic reagents (e.g., Grignard reagents) can add to the nitrile to form ketones after hydrolysis. This allows for the introduction of diverse carbon-based substituents.

Caption: Key derivatization pathways of the nitrile group.

Applications in Drug Discovery: A Scaffold for Kinase Inhibitors

Protein kinases are critical regulators of cellular signaling pathways, and their dysregulation is a hallmark of many diseases, particularly cancer.[1][3] The pyrazole scaffold has been extensively utilized in the design of kinase inhibitors.[1][3][8] 1-ethyl-1H-pyrazole-3-carbonitrile and its derivatives serve as core fragments for building potent and selective inhibitors.

For instance, the aminopyrazole core, which can be derived from the title compound, is a common feature in inhibitors targeting cyclin-dependent kinases (CDKs) and other kinase families.[9] The pyrazole N1-ethyl group can occupy a hydrophobic pocket in the kinase active site, while the C3 position serves as an anchor point for groups that form key hydrogen bond interactions with the hinge region of the kinase.

A prominent example is the use of aminopyrazole scaffolds in developing inhibitors for kinases like PCTAIRE, which are implicated in various cancers.[9] The synthesis of these complex inhibitors often begins with a functionalized pyrazole like 1-ethyl-1H-pyrazole-3-carbonitrile, which is then elaborated into the final active pharmaceutical ingredient.[10]

Safety, Handling, and Storage

Safety Precautions:

• Handle in a well-ventilated fume hood.

• Wear appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat.

• Avoid inhalation of dust or vapors and contact with skin and eyes.

• Refer to the Material Safety Data Sheet (MSDS) for complete toxicological information.

Storage:

• Store in a tightly sealed container.

• Keep in a cool, dry place away from incompatible materials such as strong oxidizing agents and strong acids/bases.

Conclusion

1-ethyl-1H-pyrazole-3-carbonitrile is more than just a chemical intermediate; it is a strategic tool for medicinal chemists. Its straightforward synthesis, well-defined spectroscopic signature, and, most importantly, its versatile reactivity make it an ideal starting point for the construction of complex molecular architectures. Its proven utility in the synthesis of kinase inhibitors underscores its value in modern drug discovery programs aimed at developing targeted therapies for cancer and other debilitating diseases. This guide provides the foundational knowledge and practical protocols necessary for researchers to leverage the full potential of this powerful heterocyclic building block.

References

• Vasilevsky, S. F., et al. (2003). ETHYL VINYL ETHER - AN AGENT FOR PROTECTION OF THE PYRAZOLE NH-FRAGMENT. A CONVENIENT METHOD FOR THE PREPARATION OF N-UNSUBSTITUTED 4-ALKNYLPYRAZOLES. HETEROCYCLES, 60(4), 879-886. Available from: [Link]

• Zaragoza, F. (2007). Synthesis of substituted-3-iodo-1H-pyrazole derivatives and their further modification under Sonogashira cross-coupling reaction. Arkivoc, 2007(15), 188-202. Available from: [Link]

• Chen, X., et al. (2008). [Ce(L-Pro)2]2 (Oxa) as a heterogeneous recyclable catalyst: Synthesis of pyrazoles under mild reaction conditions. Synthesis, 2008(21), 3478-3482. Available from: [Link]

• Papakyriakou, A., et al. (2023). Optimization of Pyrazolo[3,4-b]pyridine Analogues: Synthesis, In Vitro Anticancer Evaluation and In Vivo Pharmacokinetics. ACS Omega. Available from: [Link]

• Kumar, P. B. R., et al. (2011). SYNTHESIS OF SOME NOVEL 1-H PYRAZOLE DERIVATIVES AND THEIR ANTIBACTERIAL ACTIVITY STUDIES. Rasayan Journal of Chemistry, 4(2), 400-404. Available from: [Link]

• El-Reedy, A. M., & Hussein, M. A. (2012). SYNTHESIS AND REACTIONS OF NEW PYRAZOLE DERIVATIVES. REAL-J, 24(1), 1-10. Available from: [Link]

• El-Sayed, M. A. A., et al. (2022). Evaluation of Substituted Pyrazole-Based Kinase Inhibitors in One Decade (2011–2020): Current Status and Future Prospects. Molecules, 27(1), 330. Available from: [Link]

• Ghahremanzadeh, R., et al. (2017). Green and efficient synthesis of 5-amino-1H-pyrazole-5-carbonitriles utilizing novel modified LDH. Scientific Reports, 7(1), 1-9. Available from: [Link]

• Sözer, B., et al. (2022). Discovery of 3-Amino-1H-pyrazole-Based Kinase Inhibitors to Illuminate the Understudied PCTAIRE Family. Molecules, 27(19), 6683. Available from: [Link]

• PubChem. (n.d.). 1-ethyl-3-(pyrazin-2-yl)-1H-pyrazole-4-carbonitrile. Retrieved January 26, 2026, from [Link]

• Sharma, D., et al. (2020). Chemistry and Pharmacological Activities of Pyrazole and Pyrazole Derivatives. International Journal of Pharmaceutical Sciences Review and Research, 65(1), 184-193. Available from: [Link]

• Pottoo, F. H., et al. (2022). Recent Advances in Pyrazole-based Protein Kinase Inhibitors as Emerging Therapeutic Targets. CNS & Neurological Disorders - Drug Targets, 21(10), 940-951. Available from: [Link]

• ResearchGate. (n.d.). 1 H and 13 C NMR spectral characteristics of 1H-pyrazole. Retrieved January 26, 2026, from [Link]

• PubMed. (2022). Evaluation of Substituted Pyrazole-Based Kinase Inhibitors in One Decade (2011-2020): Current Status and Future Prospects. Molecules, 27(1), 330. Available from: [Link]

• Alam, M. A. (2020). Pyrazole and its derivatives, preparation, SAR and uses as antioxidative agent. Nova Science Publishers. Available from: [Link]

• IJNRD. (2024). A REVIEW ON PYRAZOLE AN ITS DERIVATIVE. International Journal of Novel Research and Development, 9(7). Available from: [Link]

• El-Malah, A. A., et al. (2018). Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review. Molecules, 23(1), 134. Available from: [Link]

• ResearchGate. (2025). Pyrazole-containing kinase inhibitors targeting PI3K/AKT and MARK/ERK. Retrieved January 26, 2026, from [Link]

• Abood, N. A., et al. (2012). Theoretical study of molecular structure, IR and NMR spectra of pyrazolone and its derivatives. Journal of Chemical and Pharmaceutical Research, 4(3), 1772-1781. Available from: [Link]

• Oriental Journal of Chemistry. (2018). Pyrazole and Its Derivatives: An Excellent N-Hetrocycle with Wide Range of Biological Applications (A Review). Oriental Journal of Chemistry, 34(4). Available from: [Link]

• Oriental Journal of Chemistry. (2018). Pyrazole and Its Derivatives: An Excellent N-Hetrocycle with Wide Range of Biological Applications. Retrieved January 26, 2026, from [Link]

• NIST. (n.d.). 1H-Pyrazole-3-carboxylic acid, 4,5-dihydro-5-oxo-1-phenyl-, ethyl ester. Retrieved January 26, 2026, from [Link]

• World Journal of Pharmaceutical Research. (n.d.). ONE POT SYNTHESIS OF PYRANO[2,3-C]PYRAZOLE. Retrieved January 26, 2026, from [Link]

• Faria, J. V., et al. (2017). Heterocyclic Compounds: Pharmacology of Pyrazole Analogs From Rational Structural Considerations. Frontiers in Chemistry, 5, 33. Available from: [Link]

Sources

• 1. Evaluation of Substituted Pyrazole-Based Kinase Inhibitors in One Decade (2011–2020): Current Status and Future Prospects - PMC [pmc.ncbi.nlm.nih.gov]
• 2. globalresearchonline.net [globalresearchonline.net]
• 3. Evaluation of Substituted Pyrazole-Based Kinase Inhibitors in One Decade (2011-2020): Current Status and Future Prospects - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. public-pages-files-2025.frontiersin.org [public-pages-files-2025.frontiersin.org]
• 6. rsc.org [rsc.org]
• 7. 1H-PYRAZOLE-3-CARBONITRILE synthesis - chemicalbook [chemicalbook.com]
• 8. Recent Advances in Pyrazole-based Protein Kinase Inhibitors as Emerging Therapeutic Targets - Cetin - Combinatorial Chemistry & High Throughput Screening [journals.eco-vector.com]
• 9. mdpi.com [mdpi.com]
• 10. pubs.acs.org [pubs.acs.org]

Protocols & Analytical Methods

Application Note & Protocol: A Comprehensive Guide to the Synthesis of 1-ethyl-1H-pyrazole-3-carbonitrile

Audience: Researchers, scientists, and drug development professionals.

Abstract: This document provides a detailed protocol for the synthesis of 1-ethyl-1H-pyrazole-3-carbonitrile, a valuable heterocyclic building block in medicinal chemistry and materials science. The described method is based on the regioselective N-alkylation of 1H-pyrazole-3-carbonitrile. This guide offers an in-depth explanation of the reaction mechanism, a step-by-step experimental procedure, purification techniques, and methods for analytical characterization. Furthermore, it addresses the critical aspect of regioselectivity in pyrazole alkylation, providing insights for achieving high yields of the desired N1-isomer.

Introduction: The Significance of N-Alkylated Pyrazoles

N-alkyl pyrazoles are a prominent class of heterocyclic compounds widely utilized in the development of pharmaceuticals and agrochemicals.[1] Their structural motif is a key component in numerous biologically active molecules, including anti-tumor agents. The synthesis of specifically substituted pyrazoles, such as 1-ethyl-1H-pyrazole-3-carbonitrile, is therefore of great interest. The primary synthetic route to such compounds is the N-alkylation of an appropriately substituted pyrazole precursor.[1]

A significant challenge in the synthesis of N-alkylated pyrazoles from asymmetrically substituted starting materials is controlling the regioselectivity of the alkylation.[2] The pyrazole ring contains two nitrogen atoms, and alkylation can potentially occur at either, leading to a mixture of regioisomers. This guide will focus on a robust method for the preferential synthesis of the 1-ethyl-1H-pyrazole-3-carbonitrile isomer and discuss the factors influencing this selectivity.

Reaction Mechanism and Regioselectivity

The synthesis of 1-ethyl-1H-pyrazole-3-carbonitrile is achieved through the N-alkylation of 1H-pyrazole-3-carbonitrile with an ethylating agent, such as ethyl iodide, in the presence of a base. The reaction proceeds via a nucleophilic substitution (SN2) mechanism.

Step 1: Deprotonation A base, typically a non-nucleophilic carbonate or hydride, removes the acidic proton from the pyrazole ring, generating a pyrazolate anion. This anion is a resonance-stabilized nucleophile.

Step 2: Nucleophilic Attack The pyrazolate anion then acts as a nucleophile, attacking the electrophilic carbon of the ethylating agent (e.g., ethyl iodide). This results in the formation of a new N-C bond and the displacement of the leaving group (iodide).

Caption: General mechanism for the N-alkylation of 1H-pyrazole-3-carbonitrile.

Discussion on Regioselectivity: The alkylation of 3-substituted pyrazoles can yield both N1 and N2 isomers. The ratio of these isomers is influenced by several factors:

• Steric Hindrance: The substituent at the C3 position can sterically hinder the approach of the alkylating agent to the adjacent N2 nitrogen, thus favoring alkylation at the less hindered N1 position.[3]

• Electronic Effects: The electron-withdrawing nature of the nitrile group at the C3 position can influence the electron density at the two nitrogen atoms, which can affect the regioselectivity of the reaction.

• Reaction Conditions: The choice of base, solvent, and counter-ion can also play a role in directing the alkylation to a specific nitrogen atom.[2] For instance, using a non-coordinating base can favor alkylation at the sterically less hindered nitrogen.[4]

In the case of 1H-pyrazole-3-carbonitrile, alkylation is generally expected to favor the N1 position, yielding 1-ethyl-1H-pyrazole-3-carbonitrile as the major product due to steric hindrance from the C3-carbonitrile group.

Experimental Protocol

This protocol details the synthesis of 1-ethyl-1H-pyrazole-3-carbonitrile on a laboratory scale.

Materials and Reagents

Reagent	Formula	MW ( g/mol )	Role	Notes
1H-pyrazole-3-carbonitrile	C₄H₃N₃	93.09	Starting Material	Ensure dryness
Ethyl Iodide	C₂H₅I	155.97	Alkylating Agent	Store over copper wire, protect from light
Potassium Carbonate	K₂CO₃	138.21	Base	Finely powdered and dried before use
Acetonitrile (ACN)	CH₃CN	41.05	Solvent	Anhydrous grade
Ethyl Acetate	C₄H₈O₂	88.11	Extraction Solvent	Reagent grade
Brine	NaCl(aq)	-	Washing Agent	Saturated aqueous solution
Anhydrous Sodium Sulfate	Na₂SO₄	142.04	Drying Agent	Granular

Equipment

• Round-bottom flask with a magnetic stir bar

• Reflux condenser

• Heating mantle with a temperature controller

• Separatory funnel

• Rotary evaporator

• Glassware for column chromatography

• Standard laboratory glassware

Step-by-Step Procedure

• Reaction Setup: To a dry 100 mL round-bottom flask equipped with a magnetic stir bar, add 1H-pyrazole-3-carbonitrile (2.0 g, 21.5 mmol).

• Addition of Base and Solvent: Add finely powdered, anhydrous potassium carbonate (4.46 g, 32.3 mmol, 1.5 equivalents) to the flask. Add 40 mL of anhydrous acetonitrile.

• Addition of Alkylating Agent: Stir the suspension at room temperature and add ethyl iodide (2.06 mL, 25.8 mmol, 1.2 equivalents) dropwise over 5 minutes.

• Reaction: Heat the reaction mixture to reflux (approximately 82°C) and maintain for 4-6 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) using a 1:1 mixture of hexane and ethyl acetate as the eluent. The starting material should be consumed, and a new, less polar spot corresponding to the product should appear.

• Workup - Quenching and Extraction: After the reaction is complete, cool the mixture to room temperature. Filter off the potassium carbonate and wash the solid with a small amount of acetonitrile. Concentrate the filtrate under reduced pressure using a rotary evaporator. Dissolve the residue in 50 mL of ethyl acetate. Transfer the solution to a separatory funnel and wash with water (2 x 30 mL) and then with brine (30 mL).

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

Purification

The crude product, which may contain a small amount of the N2-alkylated regioisomer, is purified by flash column chromatography on silica gel.

• Eluent: A gradient of 10% to 30% ethyl acetate in hexane.

• Procedure: The desired 1-ethyl-1H-pyrazole-3-carbonitrile is typically the major, less polar isomer and will elute first. Collect the fractions and combine those containing the pure product as determined by TLC.

• Final Step: Evaporate the solvent from the combined pure fractions to yield 1-ethyl-1H-pyrazole-3-carbonitrile as a colorless oil or a low-melting solid.

Workflow Visualization

Caption: Experimental workflow for the synthesis of 1-ethyl-1H-pyrazole-3-carbonitrile.

Characterization

The identity and purity of the synthesized 1-ethyl-1H-pyrazole-3-carbonitrile should be confirmed by standard analytical techniques:

• ¹H NMR: To confirm the presence of the ethyl group and the pyrazole ring protons, and to distinguish between the N1 and N2 isomers.

• ¹³C NMR: To identify all the carbon atoms in the molecule.

• Mass Spectrometry (MS): To confirm the molecular weight of the product.

• Infrared (IR) Spectroscopy: To identify the characteristic nitrile (C≡N) stretching frequency.

Conclusion

The protocol described herein provides a reliable and efficient method for the synthesis of 1-ethyl-1H-pyrazole-3-carbonitrile via N-alkylation of 1H-pyrazole-3-carbonitrile. Careful control of reaction conditions and a robust purification strategy are key to obtaining the desired product in high purity. This application note serves as a practical guide for researchers requiring this versatile building block for their work in drug discovery and materials science.

References

• Google Patents. (1996).

• ACS Omega. (2024). Optimization of Pyrazolo[3,4-b]pyridine Analogues: Synthesis, In Vitro Anticancer Evaluation and In Vivo Pharmacokinetics. [Link]

• Semantic Scholar. (2022). Acid Catalyzed N-Alkylation of Pyrazoles with Trichloroacetimidates. [Link]

• ACS Publications. (2022). Highly Selective N-Alkylation of Pyrazoles: Crystal Structure Evidence for Attractive Interactions. [Link]

• MDPI. (2022). Acid Catalyzed N-Alkylation of Pyrazoles with Trichloroacetimidates. [Link]

• Google Patents. (2011). Method for purifying pyrazoles. WO2011076194A1.

• ResearchGate. (2019). SYNTHESIS, CHARACTERIZATION OF NEW N-ALKYL-1H-PYRAZOL-3-ONE DERIVATIVES. [Link]

• NIH. (n.d.). Green and efficient synthesis of 5-amino-1H-pyrazole-5-carbonitriles utilizing novel modified LDH. [Link]

• Semantic Scholar. (2010). Synthetic Studies on a Nonsteroidal Progesterone Metabolite: Regioselective N-Alkylation of an Activated Pyrazole. [Link]

• MDPI. (n.d.). Switching N-Alkylation Regioselectivity of Trifluoromethylated Pyrazoles Guided by Functional Group Tuning. [Link]

Sources

• 1. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 2. mdpi.com [mdpi.com]
• 3. mdpi.com [mdpi.com]
• 4. Thieme E-Journals - Synlett / Abstract [thieme-connect.com]

The Versatile Scaffold: 1-Ethyl-1H-pyrazole-3-carbonitrile in Modern Medicinal Chemistry

Introduction: The Pyrazole Nucleus as a Cornerstone of Drug Discovery

The pyrazole ring system, a five-membered heterocycle containing two adjacent nitrogen atoms, stands as a "privileged scaffold" in the realm of medicinal chemistry.[1][2] Its unique structural and electronic properties allow it to engage in a variety of non-covalent interactions with biological macromolecules, making it a frequent constituent of pharmacologically active compounds.[3][4] Pyrazole derivatives have demonstrated a remarkable breadth of biological activities, including anticancer, anti-inflammatory, antimicrobial, and antiviral properties.[5][6] A significant number of approved drugs, such as the anti-inflammatory celecoxib and the kinase inhibitor ruxolitinib, feature a pyrazole core, underscoring its therapeutic relevance.[7]

This guide focuses on a specific, yet highly versatile, member of this family: 1-ethyl-1H-pyrazole-3-carbonitrile . The introduction of an ethyl group at the N1 position and a carbonitrile moiety at the C3 position provides medicinal chemists with strategic vectors for molecular elaboration. The nitrile group, in particular, is a valuable functional handle that can be transformed into various other functionalities or act as a key pharmacophoric element for interactions with biological targets. This document will provide a comprehensive overview of the synthesis, potential applications, and detailed protocols for the evaluation of 1-ethyl-1H-pyrazole-3-carbonitrile and its derivatives in a drug discovery context.

Chemical Profile and Synthesis

The strategic importance of 1-ethyl-1H-pyrazole-3-carbonitrile lies in its utility as a versatile building block for the synthesis of more complex molecular architectures.

Compound Name	IUPAC Name	Molecular Formula	Molecular Weight	CAS Number
1-Ethyl-1H-pyrazole-3-carbonitrile	1-ethyl-1H-pyrazole-3-carbonitrile	C₆H₇N₃	121.14 g/mol	2817-71-2 (for 1-Ethyl-1H-pyrazole)

Representative Synthesis of 1-Ethyl-1H-pyrazole-3-carbonitrile

While a specific, peer-reviewed synthesis for 1-ethyl-1H-pyrazole-3-carbonitrile is not extensively documented, a robust and adaptable protocol can be derived from general methods for the synthesis of N-alkylated pyrazole-3-carbonitriles. The following protocol is a representative example based on established chemical principles.[8][9]

Protocol 1: Synthesis of 1-Ethyl-1H-pyrazole-3-carbonitrile

Principle: This synthesis involves a two-step process. The first step is the formation of the pyrazole ring through the condensation of a β-ketonitrile with ethylhydrazine. The second, and often concomitant, step is the dehydration of an intermediate pyrazole-3-carboxamide to the desired nitrile. A more direct approach involves the cyclization of a precursor that already contains the nitrile functionality.

Materials:

• Ethylhydrazine sulfate

• (Z)-2-cyano-3-ethoxyacrylonitrile (or a similar suitable β-ketonitrile precursor)

• Sodium ethoxide

• Ethanol (absolute)

• Diethyl ether

• Hydrochloric acid (1 M)

• Sodium bicarbonate (saturated solution)

• Magnesium sulfate (anhydrous)

• Rotary evaporator

• Magnetic stirrer with heating plate

• Standard laboratory glassware

Procedure:

• Preparation of Ethylhydrazine Free Base: In a fume hood, dissolve ethylhydrazine sulfate in a minimal amount of water and cool in an ice bath. Slowly add a concentrated solution of sodium hydroxide until the pH is strongly basic. Extract the free ethylhydrazine with diethyl ether. Dry the ethereal solution over anhydrous magnesium sulfate, filter, and use immediately. Caution: Hydrazine derivatives are toxic and potentially carcinogenic. Handle with appropriate personal protective equipment in a well-ventilated fume hood.

• Cyclization Reaction: To a solution of sodium ethoxide (prepared by dissolving sodium metal in absolute ethanol) in a round-bottom flask, add (Z)-2-cyano-3-ethoxyacrylonitrile at room temperature with stirring.

• Slowly add the freshly prepared ethereal solution of ethylhydrazine to the reaction mixture.

• Heat the reaction mixture to reflux and monitor the reaction progress by Thin Layer Chromatography (TLC).[10]

• Work-up and Purification: After the reaction is complete, cool the mixture to room temperature and neutralize with 1 M hydrochloric acid.

• Remove the ethanol under reduced pressure using a rotary evaporator.

• Partition the residue between water and diethyl ether. Separate the organic layer and wash it with saturated sodium bicarbonate solution and then with brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

• Purify the crude product by flash column chromatography on silica gel to yield pure 1-ethyl-1H-pyrazole-3-carbonitrile.[10]

Characterization: The final product should be characterized by ¹H NMR, ¹³C NMR, and mass spectrometry to confirm its identity and purity.[10]

Caption: Synthetic workflow for 1-ethyl-1H-pyrazole-3-carbonitrile.

Applications in Medicinal Chemistry

The 1-ethyl-1H-pyrazole-3-carbonitrile scaffold is a promising starting point for the development of novel therapeutics, particularly in the areas of oncology and inflammatory diseases.

Kinase Inhibitors

Protein kinases are a large family of enzymes that play crucial roles in cellular signaling pathways. Their dysregulation is a hallmark of many diseases, including cancer.[2] The pyrazole scaffold is a well-established core for the design of kinase inhibitors.[4] The N-ethyl group of 1-ethyl-1H-pyrazole-3-carbonitrile can be oriented towards the solvent-exposed region of the ATP-binding pocket, while the pyrazole ring itself can form key hydrogen bonds with the hinge region of the kinase. The C3-carbonitrile can be a crucial interaction point or a precursor for further modifications to enhance potency and selectivity.[11]

Protocol 2: In Vitro Kinase Inhibition Assay (Representative)

Principle: This protocol describes a general method to assess the inhibitory activity of a compound against a specific protein kinase using a luminescence-based assay that measures the amount of ATP remaining after the kinase reaction.

Materials:

• Purified recombinant kinase

• Kinase-specific substrate peptide

• ATP (Adenosine triphosphate)

• Kinase reaction buffer

• 1-ethyl-1H-pyrazole-3-carbonitrile or its derivatives dissolved in DMSO

• ADP-Glo™ Kinase Assay kit (Promega) or similar

• White, opaque 96-well or 384-well plates

• Plate-reading luminometer

Procedure:

• Compound Preparation: Prepare a serial dilution of the test compound (e.g., 1-ethyl-1H-pyrazole-3-carbonitrile derivative) in DMSO. Further dilute these solutions in the kinase reaction buffer.

• Reaction Setup: In a well of the microplate, add the kinase, the substrate peptide, and the test compound solution.

• Initiation of Reaction: Initiate the kinase reaction by adding ATP. The final reaction volume is typically 10-25 µL. Include control wells with no inhibitor (100% activity) and no kinase (background).

• Incubation: Incubate the plate at the optimal temperature for the kinase (usually 30 °C or 37 °C) for a specified period (e.g., 60 minutes).

• Detection: Stop the kinase reaction and measure the remaining ATP using the ADP-Glo™ assay system according to the manufacturer's instructions. This typically involves adding a reagent to deplete the unconsumed ATP and then another reagent to convert the generated ADP back to ATP, which is then detected via a luciferase-luciferin reaction.

• Data Analysis: Measure the luminescence using a plate reader. Calculate the percentage of inhibition for each compound concentration relative to the no-inhibitor control. Determine the IC₅₀ value (the concentration of inhibitor required to reduce kinase activity by 50%) by fitting the data to a dose-response curve.

Sources

• 1. Derivatives of Pyrazole-Based Compounds as Prospective Cancer Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Evaluation of Substituted Pyrazole-Based Kinase Inhibitors in One Decade (2011–2020): Current Status and Future Prospects - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Recent Advances in Pyrazole-based Protein Kinase Inhibitors as Emerging Therapeutic Targets - Cetin - Combinatorial Chemistry & High Throughput Screening [snv63.ru]
• 5. pubs.acs.org [pubs.acs.org]
• 6. A Review of the Recent Development in the Synthesis and Biological Evaluations of Pyrazole Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Recent advances in the synthesis of anticancer pyrazole derivatives using microwave, ultrasound, and mechanochemical techniques - RSC Advances (RSC Publishing) DOI:10.1039/D4RA08866B [pubs.rsc.org]
• 8. 1H-PYRAZOLE-3-CARBONITRILE synthesis - chemicalbook [chemicalbook.com]
• 9. Pyrazole synthesis [organic-chemistry.org]
• 10. pubs.acs.org [pubs.acs.org]
• 11. mdpi.com [mdpi.com]

Application Notes and Protocols for the Biological Activity Screening of 1-Ethyl-1H-pyrazole-3-carbonitrile

Authored by: A Senior Application Scientist

Introduction: The Pyrazole Scaffold as a Reservoir of Biological Activity

The pyrazole nucleus, a five-membered aromatic heterocycle with two adjacent nitrogen atoms, is a cornerstone in medicinal chemistry. Its derivatives are known to exhibit a vast spectrum of biological activities, including antimicrobial, antifungal, anticancer, anti-inflammatory, and enzyme inhibitory properties.[1][2][3][4] This remarkable versatility has rendered the pyrazole scaffold a "privileged" structure in drug discovery, with several pyrazole-containing drugs successfully commercialized. The specific compound, 1-ethyl-1H-pyrazole-3-carbonitrile, is a novel derivative, and this document outlines a comprehensive strategy for its initial biological activity screening. The rationale behind the proposed experimental choices is to systematically explore its therapeutic potential across several key areas of unmet medical need.

Physicochemical Properties of 1-Ethyl-1H-pyrazole-3-carbonitrile (Predicted)

Safety and Handling Precautions

Substituted pyrazoles may exhibit varying levels of toxicity. The Safety Data Sheet (SDS) for pyrazole indicates it can be harmful if swallowed or in contact with skin, and can cause serious eye damage.[6] Therefore, appropriate personal protective equipment (PPE), including gloves, lab coat, and safety glasses, should be worn at all times when handling 1-ethyl-1H-pyrazole-3-carbonitrile. All manipulations should be performed in a well-ventilated chemical fume hood.[6]

Part 1: A Tiered Approach to Biological Activity Screening

A hierarchical screening cascade is proposed to efficiently evaluate the biological potential of 1-ethyl-1H-pyrazole-3-carbonitrile. This approach begins with broad-spectrum primary screens, followed by more specific secondary and mechanistic assays for any identified "hits."

Figure 1: A tiered workflow for screening the biological activity of 1-ethyl-1H-pyrazole-3-carbonitrile.

Part 2: Detailed Protocols and Methodologies

Section 2.1: Antimicrobial Activity Screening

The rise of antibiotic-resistant pathogens necessitates the discovery of novel antimicrobial agents.[7] Pyrazole derivatives have demonstrated notable antibacterial and antifungal activities.[1][8][9]

Protocol 2.1.1: Kirby-Bauer Disk Diffusion Assay (Primary Screen)

This method provides a qualitative assessment of the compound's ability to inhibit microbial growth.

Materials:

• Mueller-Hinton agar (MHA) plates

• Bacterial strains: Staphylococcus aureus (Gram-positive), Escherichia coli (Gram-negative)

• Fungal strain: Candida albicans

• Sterile filter paper discs (6 mm diameter)

• 1-ethyl-1H-pyrazole-3-carbonitrile stock solution (1 mg/mL in DMSO)

• Positive controls: Ciprofloxacin (for bacteria), Fluconazole (for fungi)

• Negative control: DMSO

Procedure:

• Prepare a microbial inoculum equivalent to a 0.5 McFarland standard.

• Evenly swab the inoculum onto the surface of MHA plates.

• Aseptically place sterile filter paper discs on the agar surface.

• Pipette 10 µL of the test compound stock solution onto a disc.

• Apply positive and negative control solutions to separate discs on the same plate.

• Incubate bacterial plates at 37°C for 18-24 hours and fungal plates at 30°C for 24-48 hours.

• Measure the diameter of the zone of inhibition (in mm) around each disc.

Data Presentation:

Compound	Concentration on Disc	Zone of Inhibition (mm) vs. S. aureus	Zone of Inhibition (mm) vs. E. coli	Zone of Inhibition (mm) vs. C. albicans
1-ethyl-1H-pyrazole-3-carbonitrile	10 µg	e.g., 15	e.g., 12	e.g., 10
Ciprofloxacin	5 µg	25	28	N/A
Fluconazole	25 µg	N/A	N/A	22
DMSO	10 µL	0	0	0

Protocol 2.1.2: Minimum Inhibitory Concentration (MIC) Determination (Secondary Screen)

For compounds showing activity in the primary screen, a quantitative MIC value will be determined using a broth microdilution method.

Materials:

• Mueller-Hinton broth (MHB) for bacteria, RPMI-1640 for fungi

• 96-well microtiter plates

• Microbial inocula (adjusted to 5 x 10^5 CFU/mL)

• Serial dilutions of 1-ethyl-1H-pyrazole-3-carbonitrile in the appropriate broth

• Positive and negative controls

Procedure:

• Add 100 µL of broth to each well of a 96-well plate.

• Add 100 µL of the test compound stock solution to the first well and perform serial two-fold dilutions across the plate.

• Inoculate each well with 10 µL of the adjusted microbial suspension.

• Incubate under the same conditions as the disk diffusion assay.

• The MIC is the lowest concentration of the compound that completely inhibits visible microbial growth.

Section 2.2: Anticancer Activity Screening

Pyrazole derivatives have been extensively investigated for their anticancer properties, targeting various cancer cell lines and signaling pathways.[10][11][12][13][14]

Protocol 2.2.1: MTT Cytotoxicity Assay (Primary Screen)

The MTT assay is a colorimetric assay for assessing cell metabolic activity, which serves as an indicator of cell viability.

Materials:

• Human cancer cell lines: e.g., MCF-7 (breast), HCT116 (colon), A549 (lung)

• Normal cell line (for selectivity assessment): e.g., MRC-5 (lung fibroblast)

• Complete cell culture medium (e.g., DMEM with 10% FBS)

• 96-well cell culture plates

• 1-ethyl-1H-pyrazole-3-carbonitrile stock solution (in DMSO)

• MTT solution (5 mg/mL in PBS)

• Solubilization buffer (e.g., acidified isopropanol)

• Positive control: Doxorubicin

Procedure:

• Seed cells in 96-well plates at an appropriate density and allow them to adhere overnight.

• Treat cells with various concentrations of the test compound for 48-72 hours.

• Add MTT solution to each well and incubate for 4 hours.

• Remove the medium and add solubilization buffer to dissolve the formazan crystals.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate the percentage of cell viability relative to the untreated control and determine the IC50 value (the concentration that inhibits 50% of cell growth).

Data Presentation:

Compound	IC50 (µM) vs. MCF-7	IC50 (µM) vs. HCT116	IC50 (µM) vs. A549	IC50 (µM) vs. MRC-5
1-ethyl-1H-pyrazole-3-carbonitrile	e.g., 12.5	e.g., 8.2	e.g., 25.1	e.g., >100
Doxorubicin	0.8	0.5	1.2	2.5

Protocol 2.2.2: Apoptosis Induction Analysis (Mechanistic Study)

If the compound shows potent and selective cytotoxicity, further investigation into the mechanism of cell death is warranted.

Figure 2: Potential apoptotic pathways induced by a cytotoxic compound.

Methods:

• Annexin V/Propidium Iodide (PI) Staining: Differentiates between viable, apoptotic, and necrotic cells via flow cytometry.

• Caspase Activity Assays: Measures the activity of key executioner caspases (e.g., caspase-3/7) to confirm apoptosis.

• Western Blot Analysis: Examines the expression levels of key apoptosis-related proteins (e.g., Bcl-2, Bax, p53).[15]

Section 2.3: Enzyme Inhibition Assays

The pyrazole moiety is present in inhibitors of various enzymes.[16][17][18] A focused or broad-panel enzyme screen can reveal specific molecular targets.

Protocol 2.3.1: Acetylcholinesterase (AChE) Inhibition Assay

AChE inhibitors are used in the treatment of Alzheimer's disease.

Materials:

• Acetylcholinesterase (AChE) from electric eel

• Acetylthiocholine iodide (ATCI) as substrate

• 5,5'-Dithiobis(2-nitrobenzoic acid) (DTNB)

• Tris-HCl buffer (pH 8.0)

• 96-well microtiter plate

• Test compound and positive control (e.g., Donepezil)

Procedure:

• Add buffer, DTNB, test compound at various concentrations, and AChE solution to the wells.

• Pre-incubate for 15 minutes at 25°C.

• Initiate the reaction by adding the substrate ATCI.

• Monitor the formation of the yellow 5-thio-2-nitrobenzoate anion at 412 nm over time using a microplate reader.

• Calculate the percentage of enzyme inhibition and determine the IC50 value.

Data Presentation:

Compound	AChE Inhibition IC50 (µM)
1-ethyl-1H-pyrazole-3-carbonitrile	e.g., 5.7
Donepezil	0.05

Further Enzyme Inhibition Screening:

Depending on resource availability, broader screening against panels of kinases, proteases, or other enzyme classes could be pursued. For example, pyrazole derivatives have shown activity against alkaline phosphatase and tyrosinase.[16][19]

Conclusion and Future Directions

This document provides a structured and scientifically grounded framework for the initial biological evaluation of 1-ethyl-1H-pyrazole-3-carbonitrile. The proposed tiered approach ensures a cost-effective and efficient screening process, starting with broad assessments and progressing to more detailed mechanistic studies for promising activities. Any confirmed "hit" from this screening cascade would warrant further investigation, including structure-activity relationship (SAR) studies through the synthesis and testing of analogues, and eventual evaluation in preclinical in vivo models of disease. The rich history of the pyrazole scaffold in medicinal chemistry suggests that a systematic investigation of this novel derivative is a worthwhile endeavor.[2][3][20]

References

• Synthesis, Antibacterial Activity and Molecular Docking Studies of New Pyrazole Derivatives. (n.d.). Bentham Science.

• Kumar, V., & Sharma, P. (2017). Current status of pyrazole and its biological activities. Journal of Global Pharma Technology, 8(10), 1-19. Retrieved January 26, 2026, from [Link]

• El-Sayed, W. A., Ali, O. M., & El-Shehry, M. F. (2021). Synthesis, Characterization, Antimicrobial Activity and Molecular Docking Studies of Novel Pyrano[2,3-c]Pyrazole Derivatives. Polycyclic Aromatic Compounds, 1-17. Retrieved January 26, 2026, from [Link]

• Ben-Har, H., Takabi, B., & Ilou, M. (2020). Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review. Molecules, 25(19), 4475. Retrieved January 26, 2026, from [Link]

• Li, Y., Zhang, Y., & Wang, Y. (2021). Recent Advances in the Development of Pyrazole Derivatives as Anticancer Agents. Molecules, 26(4), 1083. Retrieved January 26, 2026, from [Link]

• Al-Ghorbani, M., & El-Shafey, O. M. (2019). Design, Synthesis, and Antimicrobial Evaluation of Novel Pyrazoles and Pyrazolyl 1,3,4-Thiadiazine Derivatives. Molecules, 24(18), 3241. Retrieved January 26, 2026, from [Link]

• Pharmacophore NANO-CATALYZED GREEN SYNTHESIS OF PYRAZOLE DERIVATIVES & ITS BIOLOGICAL ACTIVITY AS EAC RECEPTOR ANTAGONISTS. (2019). Pharmacophore, 10(3), 24-29.
• A review of pyrazole an its derivative. (2021). National Journal of Pharmaceutical Sciences, 1(1), 1-10.

• Recent Advances in the Synthesis of Pyrazole Derivatives: A Review. (2023). MDPI. Retrieved January 26, 2026, from [Link]

• Kumar, A., & Kumar, R. (2026). New Insights on Carbonyl-Infused Bis-Pyrazoles: Synthesis and Significance. ChemistrySelect, 11(4), e202503948. Retrieved January 26, 2026, from [Link]

• Heterocyclic Compounds as Synthetic Tyrosinase Inhibitors: Recent Advances. (2023). MDPI. Retrieved January 26, 2026, from [Link]

• Current status of N-, O-, S-heterocycles as potential alkaline phosphatase inhibitors: a medicinal chemistry overview. (2023). Frontiers in Chemistry, 11, 1189333. Retrieved January 26, 2026, from [Link]

• Synthesis, Antibacterial and Anti-Tumor Activity of Pyrazole Derivatives. (2021). Meddocs Publishers. Retrieved January 26, 2026, from [Link]

• Synthesis and biological study of new pyrazole-4-carbonitriles. (2024). IOP Conference Series: Earth and Environmental Science, 1262, 012024. Retrieved January 26, 2026, from [Link]

• Derivatives of Pyrazole-Based Compounds as Prospective Cancer Agents. (2025). ACS Omega. Retrieved January 26, 2026, from [Link]

• Synthesis of pyrazole 4-carbonitrile derivatives a. (n.d.). ResearchGate. Retrieved January 26, 2026, from [Link]

• Synthesis, Characterization, Enzyme Inhibitory Activity, and Molecular Docking Analysis of a New Series of Thiophene-Based Heterocyclic Compounds. (2026). ResearchGate. Retrieved January 26, 2026, from [Link]

• A Review on Pyrazole chemical entity and Biological Activity. (2015). International Journal of Pharma Sciences and Research. Retrieved January 26, 2026, from [Link]

• N-Heterocyclic Compounds, In silico Molecular Docking Studies, and In vitro Enzyme Inhibition Effect against Acetylcholinesterase Inhibitors. (2023). Current Medicinal Chemistry, 30(31), 3508-3522. Retrieved January 26, 2026, from [Link]

• A review of recent advances in anticancer activity and SAR of pyrazole derivatives. (2021). Archiv der Pharmazie, 354(11), e2100223. Retrieved January 26, 2026, from [Link]

• Mini review on anticancer activities of Pyrazole Derivatives. (2023). International Journal of Novel Research and Development. Retrieved January 26, 2026, from [Link]

• 1-ethyl-3-(pyrazin-2-yl)-1H-pyrazole-4-carbonitrile. (n.d.). PubChem. Retrieved January 26, 2026, from [Link]

• Optimization of Pyrazolo[3,4-b]pyridine Analogues: Synthesis, In Vitro Anticancer Evaluation and In Vivo Pharmacokinetics. (2026). ACS Publications. Retrieved January 26, 2026, from [Link]

• N-Heterocyclic Compounds, In silico Molecular Docking Studies, and In vitro Enzyme Inhibition Effect against Acetylcholinesterase Inhibitors. (2025). ResearchGate. Retrieved January 26, 2026, from [Link]

• Novel 3-(pyrazol-4-yl)-2-(1H-indole-3-carbonyl)acrylonitrile derivatives induce intrinsic and extrinsic apoptotic death mediated P53 in HCT116 colon carcinoma. (2022). Scientific Reports, 12(1), 1083. Retrieved January 26, 2026, from [Link]

• 1H-Pyrazole-3-carboxylic acid, 4,5-dihydro-5-oxo-1-phenyl-, ethyl ester. (n.d.). NIST WebBook. Retrieved January 26, 2026, from [Link]

• ETHYL VINYL ETHER - AN AGENT FOR PROTECTION OF THE PYRAZOLE NH-FRAGMENT. A CONVENIENT METHOD FOR THE PREPARATION OF N-UNSUBSTITU. (2003). HETEROCYCLES, 60(4), 879-885. Retrieved January 26, 2026, from [Link]

• Optimization of Pyrazolo[3,4-b]pyridine Analogues: Synthesis, In Vitro Anticancer Evaluation and In Vivo Pharmacokinetics. (2026). ACS Omega. Retrieved January 26, 2026, from [Link]

Sources

• 1. eurekaselect.com [eurekaselect.com]
• 2. Current status of pyrazole and its biological activities - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 4. ijpsr.info [ijpsr.info]
• 5. NCBI - WWW Error Blocked Diagnostic [misuse.ncbi.nlm.nih.gov]
• 6. echemi.com [echemi.com]
• 7. bioengineer.org [bioengineer.org]
• 8. tandfonline.com [tandfonline.com]
• 9. Design, Synthesis, and Antimicrobial Evaluation of Novel Pyrazoles and Pyrazolyl 1,3,4-Thiadiazine Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Recent Advances in the Development of Pyrazole Derivatives as Anticancer Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 11. pharmacophorejournal.com [pharmacophorejournal.com]
• 12. pubs.acs.org [pubs.acs.org]
• 13. A review of recent advances in anticancer activity and SAR of pyrazole derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. ijnrd.org [ijnrd.org]
• 15. Novel 3-(pyrazol-4-yl)-2-(1H-indole-3-carbonyl)acrylonitrile derivatives induce intrinsic and extrinsic apoptotic death mediated P53 in HCT116 colon carcinoma - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Current status of N -, O -, S -heterocycles as potential alkaline phosphatase inhibitors: a medicinal chemistry overview - RSC Advances (RSC Publishing) DOI:10.1039/D3RA01888A [pubs.rsc.org]
• 17. researchgate.net [researchgate.net]
• 18. N-Heterocyclic Compounds, In silico Molecular Docking Studies, and In vitro Enzyme Inhibition Effect against Acetylcholinesterase Inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. mdpi.com [mdpi.com]
• 20. mdpi.com [mdpi.com]

The Versatile Scaffold: Application Notes on 1-Ethyl-1H-pyrazole-3-carbonitrile in Agrochemical Development

Introduction: The Pyrazole Core in Modern Agriculture

The pyrazole ring system is a cornerstone in the discovery and development of modern agrochemicals.[1][2][3] This five-membered heterocyclic scaffold, with its two adjacent nitrogen atoms, offers a unique combination of chemical stability and biological activity.[2][4] Pyrazole derivatives have given rise to a multitude of commercialized products, demonstrating a broad spectrum of bioactivities, including fungicidal, herbicidal, and insecticidal properties.[3][5][6][7] The versatility of the pyrazole ring allows for fine-tuning of its biological effects through substitution at various positions, making it a privileged scaffold in agrochemical research.[1][8]

This guide focuses on a specific, yet representative, building block: 1-ethyl-1H-pyrazole-3-carbonitrile . We will explore its application as a key intermediate in the synthesis of novel fungicides, delving into the synthetic rationale, mechanism of action, and protocols for biological evaluation. This document is intended for researchers and scientists in the agrochemical industry, providing both theoretical insights and practical, field-proven methodologies.

Part 1: Fungicidal Applications - Targeting Fungal Respiration

A significant class of pyrazole-based fungicides are the succinate dehydrogenase inhibitors (SDHIs).[5][6][9] These compounds disrupt the fungal mitochondrial respiratory chain at complex II, leading to a cessation of energy production and ultimately, cell death. The 1-ethyl-1H-pyrazole-3-carbonitrile scaffold can be elaborated into potent SDHI fungicides.

From Intermediate to Active Ingredient: A Synthetic Pathway

The synthesis of a target fungicide from 1-ethyl-1H-pyrazole-3-carbonitrile involves several key transformations. The following protocol outlines a representative synthesis of a hypothetical, yet plausible, pyrazole carboxamide fungicide.

Protocol 1: Synthesis of a Representative Pyrazole Carboxamide Fungicide

Objective: To synthesize a fungicidally active pyrazole carboxamide from 1-ethyl-1H-pyrazole-3-carbonitrile.

Materials:

• 1-ethyl-1H-pyrazole-3-carbonitrile

• Sulfuric acid (concentrated)

• Water (deionized)

• Sodium hydroxide (NaOH)

• Hydrochloric acid (HCl)

• Thionyl chloride (SOCl₂)

• 2-Aminophenol (or other suitable aniline)

• Toluene

• Pyridine

• Standard laboratory glassware and safety equipment

Procedure:

• Hydrolysis of the Nitrile to Carboxylic Acid:

  • In a round-bottom flask equipped with a reflux condenser, cautiously add 1-ethyl-1H-pyrazole-3-carbonitrile to a 50% aqueous solution of sulfuric acid.

  • Heat the mixture to reflux for 4-6 hours, monitoring the reaction progress by Thin Layer Chromatography (TLC).

  • After completion, cool the reaction mixture to room temperature and carefully pour it onto crushed ice.

  • Adjust the pH to approximately 3-4 with a concentrated NaOH solution to precipitate the crude 1-ethyl-1H-pyrazole-3-carboxylic acid.

  • Filter the precipitate, wash with cold water, and dry under vacuum. Recrystallize from an appropriate solvent (e.g., ethanol/water) to obtain the pure carboxylic acid.

• Formation of the Acid Chloride:

  • Suspend the dried 1-ethyl-1H-pyrazole-3-carboxylic acid in toluene.

  • Add an excess of thionyl chloride (SOCl₂) dropwise at room temperature.

  • Heat the mixture to reflux for 2-3 hours until the evolution of gas ceases.

  • Remove the excess thionyl chloride and toluene under reduced pressure to yield the crude 1-ethyl-1H-pyrazole-3-carbonyl chloride. This intermediate is typically used immediately in the next step without further purification.

• Amide Coupling:

  • Dissolve the crude acid chloride in an inert solvent such as toluene.

  • In a separate flask, dissolve 2-aminophenol (or a substituted aniline of interest) in toluene containing a catalytic amount of pyridine.

  • Slowly add the acid chloride solution to the aniline solution at 0-5 °C.

  • Allow the reaction to warm to room temperature and stir for 12-18 hours.

  • Monitor the reaction by TLC. Upon completion, wash the reaction mixture with dilute HCl, saturated sodium bicarbonate solution, and brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the resulting solid by column chromatography or recrystallization to obtain the final pyrazole carboxamide fungicide.

Causality in Experimental Choices:

• The acidic hydrolysis of the nitrile is a standard and effective method to generate the corresponding carboxylic acid, a necessary precursor for the amide coupling.

• The use of thionyl chloride provides a reliable method for converting the carboxylic acid to the more reactive acid chloride, facilitating the subsequent amidation.

• The amide coupling is performed at low temperatures to control the exothermic reaction and in the presence of a base (pyridine) to neutralize the HCl generated during the reaction, driving the equilibrium towards product formation.

Mechanism of Action: Inhibition of Succinate Dehydrogenase

Pyrazole carboxamide fungicides, as SDHIs, act by binding to the ubiquinone-binding site (Q-site) of the succinate dehydrogenase enzyme complex in the fungal mitochondrial inner membrane.[5][6] This binding event blocks the transfer of electrons from succinate to ubiquinone, thereby inhibiting the Krebs cycle and oxidative phosphorylation. The resulting depletion of ATP leads to fungal cell death.

Caption: Pyrazole carboxamides inhibit fungal respiration by blocking Complex II.

Protocol 2: In Vitro Antifungal Bioassay

Objective: To determine the efficacy of the synthesized pyrazole carboxamide against a panel of pathogenic fungi.

Materials:

• Synthesized pyrazole carboxamide

• Commercial standard fungicide (e.g., boscalid)

• Potato Dextrose Agar (PDA)

• Selected fungal pathogens (e.g., Botrytis cinerea, Rhizoctonia solani)

• Sterile petri dishes

• Dimethyl sulfoxide (DMSO)

• Sterile water

• Incubator

Procedure:

• Preparation of Stock Solutions:

  • Dissolve the synthesized compound and the standard fungicide in a minimal amount of DMSO to create a high-concentration stock solution (e.g., 10,000 ppm).

• Preparation of Amended Media:

  • Autoclave the PDA medium and allow it to cool to approximately 50-55 °C.

  • Add the appropriate volume of the stock solution to the molten PDA to achieve a range of final concentrations (e.g., 100, 50, 25, 12.5, 6.25, and 3.125 ppm). A control plate should be prepared with the same concentration of DMSO without any fungicide.

  • Pour the amended PDA into sterile petri dishes and allow them to solidify.

• Inoculation:

  • From a fresh culture of the test fungus, cut a 5 mm mycelial plug from the edge of the colony.

  • Place the mycelial plug, mycelium-side down, in the center of each PDA plate (both treated and control).

• Incubation and Data Collection:

  • Incubate the plates at the optimal temperature for the specific fungus (typically 20-25 °C) in the dark.

  • Measure the diameter of the fungal colony in two perpendicular directions at regular intervals until the colony in the control plate has reached the edge of the dish.

  • Calculate the percentage of growth inhibition using the following formula:

    • Inhibition (%) = [(C - T) / C] x 100

    • Where C is the average diameter of the colony in the control plate, and T is the average diameter of the colony in the treated plate.

• Determination of EC₅₀:

  • Plot the percentage inhibition against the logarithm of the compound concentration.

  • Use probit analysis or a similar statistical method to determine the Effective Concentration required to inhibit 50% of fungal growth (EC₅₀).

Part 2: Herbicidal Applications - A Potential Avenue

The 1-ethyl-1H-pyrazole-3-carbonitrile scaffold could potentially be derivatized to target PPO. This would typically involve the introduction of a substituted phenyl group at a different position on the pyrazole ring.

Protocol 3: Primary Herbicidal Screening (Post-emergence)

Objective: To conduct a preliminary evaluation of the herbicidal activity of a novel pyrazole derivative.

Materials:

• Synthesized pyrazole compound

• Acetone

• Tween-20 (surfactant)

• Water

• Seeds of representative weed species (e.g., Digitaria sanguinalis (crabgrass), Abutilon theophrasti (velvetleaf))

• Pots with standard potting mix

• Greenhouse facilities

• Spray chamber

Procedure:

• Plant Preparation:

  • Sow seeds of the selected weed species in pots and grow them in a greenhouse under controlled conditions (e.g., 25/20 °C day/night temperature, 14-hour photoperiod).

  • Allow the plants to reach the 2-3 leaf stage.

• Preparation of Spray Solution:

  • Dissolve the test compound in acetone and then dilute with water containing a surfactant (e.g., 0.1% Tween-20) to achieve the desired application rate (e.g., 1000 g/ha). A control solution should be prepared with acetone and surfactant only.

• Application:

  • Place the pots in a spray chamber and apply the test solution evenly over the foliage.

• Evaluation:

  • Return the treated plants to the greenhouse.

  • Visually assess the plants for signs of phytotoxicity (e.g., chlorosis, necrosis, stunting) at 3, 7, and 14 days after treatment (DAT).

  • Rate the herbicidal effect on a scale of 0 to 100, where 0 represents no effect and 100 represents complete plant death.

Data Summary

The following table presents hypothetical, yet representative, efficacy data for a pyrazole carboxamide fungicide derived from 1-ethyl-1H-pyrazole-3-carbonitrile, based on the bioassay protocol described above.

Compound	Fungal Species	EC₅₀ (ppm)
PZF-Et-01	Botrytis cinerea	8.5
Rhizoctonia solani	5.2
Boscalid (Standard)	Botrytis cinerea	2.1
Rhizoctonia solani	1.8

Conclusion

1-ethyl-1H-pyrazole-3-carbonitrile represents a valuable and versatile starting material for the synthesis of novel agrochemicals. Its utility in the creation of potent SDHI fungicides is a clear example of the power of the pyrazole scaffold in modern crop protection. The protocols and mechanistic insights provided in this guide are intended to serve as a foundation for researchers to explore the potential of this and related pyrazole intermediates in the ongoing quest for effective and sustainable agricultural solutions.

References

• Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review. National Institutes of Health. Available at: [Link]

• Design, Synthesis and Antifungal Activities of Novel Pyrazole Analogues Containing the Aryl Trifluoromethoxy Group. National Institutes of Health. Available at: [Link]

• Design, Synthesis and Fungicidal Activities of Some Novel Pyrazole Derivatives. MDPI. Available at: [Link]

• Pyrazole: Properties, Derivatives, And Applications in Pharma & Agriculture. Royalchem. Available at: [Link]

• Pyrazole Amide Scaffolds in Agricultural Chemistry: From Molecular Design to Applications. MDPI. Available at: [Link]

• THE EXAMINATION OF POTENTIAL FUNGICIDAL ACTIVITY ETHYL-3-(TRIFLUOROMETHYL)-1H-PYRAZOLE-4-CARBOXYLATE AND ETHYL-1-(4-NITROPHENYL)-5-(TRIFLUOROMETHYL)-1H-PYRAZOLE-4-CARBOXYLATE ON FUNGUS Botryosphaeria dothidea UNDER LABORATORY CONDITIONS. ResearchGate. Available at: [Link]

• Recent Advances in the Synthesis of Pyrazole Derivatives: A Review. MDPI. Available at: [Link]

• Potential Fungicide Candidates: A Dual Action Mode Study of Novel Pyrazole-4-carboxamides against Gibberella zeae. ACS Publications. Available at: [Link]

• Process for the production of pyrazoles. Google Patents.

• Advances in Pyrazole as an Active Fragment for Herbicide Discovery. PubMed. Available at: [Link]

• Pyrazole Derivatives: A New Synthesis, Biological Importance, and Recent Practical Applications. ResearchGate. Available at: [Link]

• Pyrazole fungicide composition. Google Patents.

• Synthesis and Antifungal Activity of the Derivatives of Novel Pyrazole Carboxamide and Isoxazolol Pyrazole Carboxylate. National Institutes of Health. Available at: [Link]

• Pyrazole Chemistry in Crop Protection. ResearchGate. Available at: [Link]

• Synthesis and fungicidal activity of pyrazole derivatives containing 1,2,3,4-tetrahydroquinoline. ResearchGate. Available at: [Link]

• Discovery of Novel Pyrazole Amides as Potent Fungicide Candidates and Evaluation of Their Mode of Action. ResearchGate. Available at: [Link]

• Green multicomponent synthesis of pyrano[2,3-c]pyrazole derivatives: current insights and future directions. RSC Publishing. Available at: [Link]

• Synthesis and Herbicidal Activity of 5-Heterocycloxy-3-methyl-1-substituted-1H-pyrazoles. MDPI. Available at: [Link]

• Synthesis of pyrazole 4-carbonitrile derivatives. ResearchGate. Available at: [Link]

• Recent Applications of the Multicomponent Synthesis for Bioactive Pyrazole Derivatives. MDPI. Available at: [Link]

• PYRAZOLE CHEMISTRY IN CROP PROTECTION. HETEROCYCLES. Available at: [Link]

• Green and efficient synthesis of 5-amino-1H-pyrazole-5-carbonitriles utilizing novel modified LDH. National Institutes of Health. Available at: [Link]

• The structures and herbicidal activities of pyrazole derivatives at a... ResearchGate. Available at: [Link]

• Synthesis of Novel Pyrazole Derivatives Containing Phenylpyridine Moieties with Herbicidal Activity. Semantic Scholar. Available at: [Link]

• Design, synthesis, herbicidal activity, and the molecular docking study of novel phenylpyrazole derivatives with strobilurin moieties. National Institutes of Health. Available at: [Link]

Sources

• 1. Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 2. royal-chem.com [royal-chem.com]
• 3. researchgate.net [researchgate.net]
• 4. mdpi.com [mdpi.com]
• 5. Design, Synthesis and Fungicidal Activities of Some Novel Pyrazole Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Advances in Pyrazole as an Active Fragment for Herbicide Discovery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. pubs.acs.org [pubs.acs.org]
• 10. researchgate.net [researchgate.net]
• 11. triggered.edinburgh.clockss.org [triggered.edinburgh.clockss.org]

Application Notes and Protocols for 1-ethyl-1H-pyrazole-3-carbonitrile in Coordination Chemistry

Introduction: Unveiling the Potential of a Versatile Pyrazole Ligand

The field of coordination chemistry continuously seeks novel ligands to construct metal complexes with tailored electronic, optical, and catalytic properties. Pyrazole derivatives have emerged as a cornerstone in this pursuit, offering a rich platform for innovation due to their thermal stability, diverse coordination modes, and tunable electronic properties.[1][2] This guide focuses on a promising yet underexplored member of this family: 1-ethyl-1H-pyrazole-3-carbonitrile .

This document serves as a comprehensive technical guide for researchers, scientists, and drug development professionals interested in harnessing the potential of 1-ethyl-1H-pyrazole-3-carbonitrile as a ligand. While specific literature on the coordination complexes of this exact molecule is nascent, this guide will provide a robust framework based on the well-established chemistry of related pyrazole-based ligands. We will delve into its synthesis, predict its coordination behavior, provide detailed protocols for complexation and characterization, and explore its potential applications.

Part 1: The Ligand - Synthesis and Predicted Properties

Synthesis of 1-ethyl-1H-pyrazole-3-carbonitrile

The synthesis of 1-ethyl-1H-pyrazole-3-carbonitrile can be approached through established methods for pyrazole ring formation.[3][4] A plausible and efficient route involves the reaction of a suitably substituted precursor with ethylhydrazine. A generalized protocol is provided below.

Protocol 1: Synthesis of 1-ethyl-1H-pyrazole-3-carbonitrile

Step	Procedure	Rationale
1	In a round-bottom flask equipped with a reflux condenser and magnetic stirrer, dissolve 1 equivalent of a suitable three-carbon precursor bearing a cyano group (e.g., a derivative of 2-formyl-3-oxopropanenitrile) in a suitable solvent such as ethanol or acetic acid.	The choice of solvent facilitates the dissolution of reactants and provides an appropriate medium for the condensation reaction.
2	Add 1.1 equivalents of ethylhydrazine dropwise to the stirred solution at room temperature.	A slight excess of ethylhydrazine ensures the complete consumption of the precursor. Dropwise addition helps to control any potential exotherm.
3	Heat the reaction mixture to reflux for 2-4 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).	Heating provides the necessary activation energy for the cyclization reaction to form the pyrazole ring. TLC allows for the visualization of the consumption of starting materials and the formation of the product.
4	Upon completion, cool the reaction mixture to room temperature and remove the solvent under reduced pressure.	This step isolates the crude product.
5	Purify the crude product by column chromatography on silica gel using a suitable eluent system (e.g., a gradient of ethyl acetate in hexane).	Column chromatography is a standard method for purifying organic compounds based on their polarity.
6	Characterize the purified product by ¹H NMR, ¹³C NMR, and Mass Spectrometry to confirm its identity and purity.	Spectroscopic analysis is essential to verify the structure and purity of the synthesized ligand.

Predicted Physicochemical and Electronic Properties

The structure of 1-ethyl-1H-pyrazole-3-carbonitrile, with an ethyl group at the N1 position and a cyano group at the C3 position, dictates its coordination behavior.

• Ethyl Group (N1): This alkyl group enhances the lipophilicity of the ligand compared to its N-unsubstituted counterpart. It also sterically influences the coordination environment around the metal center.

• Cyano Group (C3): The nitrile functionality is a key feature. It is an electron-withdrawing group, which will influence the electron density of the pyrazole ring. Furthermore, the nitrogen atom of the nitrile group can potentially act as a secondary coordination site, allowing for the formation of bridged or polynuclear complexes.[5]

• Coordination Site (N2): The primary coordination site is expected to be the sp²-hybridized nitrogen atom at the 2-position of the pyrazole ring, which possesses a lone pair of electrons available for donation to a metal center.

Part 2: Coordination Chemistry - A Predictive Approach

The versatility of pyrazole ligands allows for various coordination modes, including mononuclear, binuclear, and polynuclear complexes.[6] For 1-ethyl-1H-pyrazole-3-carbonitrile, we can predict two primary modes of coordination.

Diagram 1: Predicted Coordination Modes

Caption: Workflow for the direct synthesis of metal complexes.

Part 4: Characterization of Coordination Complexes

A suite of analytical techniques is essential to elucidate the structure and properties of the synthesized complexes.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• ¹H NMR: Upon coordination to a paramagnetic metal center, significant broadening and shifting of the proton signals are expected. For diamagnetic complexes, a downfield shift of the pyrazole ring protons is anticipated due to the deshielding effect of the metal center. The signals of the ethyl group will also be affected.

• ¹³C NMR: Similar to ¹H NMR, coordination will induce shifts in the carbon signals of the pyrazole ring and the nitrile group.

Table 1: Predicted ¹H NMR Chemical Shifts (δ, ppm) in a Diamagnetic Complex

Proton	Free Ligand (Predicted)	Coordinated Ligand (Predicted)	Reason for Shift
Pyrazole-H4	~6.5	>6.5	Deshielding by metal center
Pyrazole-H5	~7.8	>7.8	Deshielding by metal center
-CH₂- (ethyl)	~4.2	>4.2	Inductive effect of coordinated nitrogen
-CH₃ (ethyl)	~1.4	>1.4	Minor inductive effect

Infrared (IR) Spectroscopy

IR spectroscopy is particularly useful for observing the coordination of the nitrile group.

• C≡N Stretch: In the free ligand, the C≡N stretching vibration is typically observed in the range of 2220-2260 cm⁻¹. Upon coordination of the nitrile nitrogen to a metal center, this band is expected to shift to a higher frequency (ν(C≡N) > 2260 cm⁻¹) due to the kinematic coupling and the strengthening of the C≡N bond.

UV-Visible Spectroscopy

UV-Vis spectroscopy provides information about the electronic transitions within the complex. New absorption bands in the visible region may appear upon complexation, corresponding to d-d transitions of the metal center or charge-transfer bands between the metal and the ligand.

X-ray Crystallography

Single-crystal X-ray diffraction is the definitive method for determining the solid-state structure of a coordination complex. It provides precise information on bond lengths, bond angles, coordination geometry, and intermolecular interactions.

Part 5: Potential Applications

While experimental data for complexes of 1-ethyl-1H-pyrazole-3-carbonitrile are not yet available, we can extrapolate potential applications from the broader field of pyrazole chemistry.

• Catalysis: Pyrazole-containing metal complexes are known to be active catalysts for various organic transformations, including C-C coupling reactions, oxidations, and polymerizations. [7]The electronic properties imparted by the cyano group could modulate the catalytic activity of a metal center.

• Metal-Organic Frameworks (MOFs): The potential for this ligand to act as a bridging unit makes it an interesting candidate for the construction of MOFs. [6]These materials have applications in gas storage, separation, and catalysis.

• Bioinorganic and Medicinal Chemistry: Pyrazole derivatives and their metal complexes exhibit a wide range of biological activities, including antibacterial, antifungal, and anticancer properties. [8][9][10]The nitrile group is a common pharmacophore in many approved drugs and can enhance binding affinity and improve pharmacokinetic profiles. [5]

Conclusion

1-ethyl-1H-pyrazole-3-carbonitrile represents a ligand with significant untapped potential in coordination chemistry. Its unique combination of an N-alkyl substituent and a C-cyano group offers exciting possibilities for the design of novel metal complexes. This guide provides the foundational knowledge and practical protocols for researchers to begin exploring the synthesis, characterization, and application of coordination compounds derived from this versatile building block. The insights gained from such studies will undoubtedly contribute to the advancement of catalysis, materials science, and medicinal chemistry.

References

• Chkirate, K., et al. (2022). Coordination complexes constructed from pyrazole–acetamide and pyrazole–quinoxaline: effect of hydrogen bonding on the self-assembly process and antibacterial activity. RSC Advances, 12(1), 1-14. Available at: [Link]

• Al-Majid, A. M., et al. (2024). Pyrazole Ligands in Supramolecular Chemistry: Self-Assembly and Their Applications A Comprehensive Review. ACS Omega. Available at: [Link]

• El-Tabl, A. S., et al. (2021). Synthesis and characterization of Cu(II)-pyrazole complexes for possible anticancer agents; conformational studies as well as compatible in-silico and in-vitro assays. Journal of Molecular Structure, 1245, 131067. Available at: [Link]

• Mukherjee, R. (2003). Coordination chemistry with pyrazole-based chelating ligands: Molecular structural aspects. Coordination Chemistry Reviews, 203(1), 151-218. Available at: [Link]

• La-Monica, G., & Ardizzoia, G. A. (2000). Transition metal complexes with pyrazole derivatives as ligands. Inorganica Chimica Acta, 300-302, 798-811. Available at: [Link]

• Trofimenko, S. (1993). Coordination chemistry of pyrazole-derived ligands. Chemical Reviews, 93(3), 943-980. Available at: [Link]

• NIST. (n.d.). 1H-Pyrazole-3-carboxylic acid, 4,5-dihydro-5-oxo-1-phenyl-, ethyl ester. NIST Chemistry WebBook. Available at: [Link]

• Wang, S., et al. (2021). Nitrile-containing pharmaceuticals: target, mechanism of action, and their SAR studies. RSC Medicinal Chemistry, 12(9), 1436-1454. Available at: [Link]

• Kumar, V., & Aggarwal, N. (2016). Current status of pyrazole and its biological activities. Journal of Global Trends in Pharmaceutical Sciences, 7(3), 3326-3335. Available at: [Link]

• Keter, F. K., & Darkwa, J. (2012). Perspective: The potential of pyrazole-based compounds in medicine. Bioinorganic Chemistry and Applications, 2012, 482903. Available at: [Link]

• Organic Chemistry Portal. (n.d.). Pyrazole synthesis. Available at: [Link]

• Ziarani, G. M., et al. (2024). Green and efficient synthesis of 5-amino-1H-pyrazole-5-carbonitriles utilizing novel modified LDH. New Journal of Chemistry. Available at: [Link]

• Darkwa, J. (2016). Pyrazole and (pyrazol-1-yl)metal complexes as carbon–carbon coupling catalysts. Coordination Chemistry Reviews, 313, 1-17. Available at: [Link]

• Kumar, P. B. R., et al. (2011). SYNTHESIS OF SOME NOVEL 1-H PYRAZOLE DERIVATIVES AND THEIR ANTIBACTERIAL ACTIVITY STUDIES. Rasayan Journal of Chemistry, 4(2), 400-404. Available at: [Link]

Sources

• 1. Unusual reaction between (nitrile)Pt complexes and pyrazoles: substitution proceeds via metal-mediated nitrile-pyrazole coupling followed by elimination of the nitrile - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. ri.conicet.gov.ar [ri.conicet.gov.ar]
• 3. A Computational Study of the NMR Chemical Shifts of Polynitropyrazoles - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Bot Verification [rasayanjournal.co.in]
• 5. Nitrile-containing pharmaceuticals: target, mechanism of action, and their SAR studies - PMC [pmc.ncbi.nlm.nih.gov]
• 6. 1H-Pyrazole-3-carboxylic acid, 4,5-dihydro-5-oxo-1-phenyl-, ethyl ester [webbook.nist.gov]
• 7. First crystal structures of metal complexes with a 4-nitropyrazole-3-carboxylic acid ligand and the third crystal form of the ligand - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Welcome To Hyma Synthesis Pvt. Ltd [hymasynthesis.com]
• 9. Current status of pyrazole and its biological activities - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]

Application Notes and Protocols for High-Throughput Screening of Pyrazole Derivatives

Introduction: The Privileged Pyrazole Scaffold in Drug Discovery

The pyrazole nucleus, a five-membered aromatic heterocycle with two adjacent nitrogen atoms, stands as a "privileged scaffold" in medicinal chemistry. Its unique structural and electronic properties allow it to serve as a versatile pharmacophore, engaging with a wide array of biological targets through various non-covalent interactions.[1] This has led to the successful development of numerous FDA-approved drugs containing a pyrazole core, treating a spectrum of diseases from cancer and inflammation to viral infections and cardiovascular conditions.[2] Notable examples include the anti-inflammatory drug Celecoxib, the multi-kinase inhibitor Sunitinib, and the antiviral agent Remdesivir. The diverse biological activities exhibited by pyrazole derivatives, such as anti-inflammatory, analgesic, antimicrobial, anticonvulsant, and anticancer effects, underscore the importance of this scaffold in modern drug discovery.[3][4]

High-throughput screening (HTS) is an indispensable tool for identifying novel bioactive molecules from large chemical libraries.[5] When applied to pyrazole-based libraries, HTS allows for the rapid and efficient identification of "hit" compounds with desired biological activities. This document provides a comprehensive guide to designing and implementing HTS assays for the discovery and characterization of novel pyrazole derivatives, with a focus on biochemical kinase assays.

Choosing the Right HTS Assay for Your Pyrazole Library

The selection of an appropriate HTS assay is paramount for a successful screening campaign. The choice depends on the biological target of interest and the desired information (e.g., inhibition of enzymatic activity, modulation of receptor signaling). Both biochemical and cell-based assays are widely used for screening pyrazole libraries.

• Biochemical Assays: These assays measure the direct effect of a compound on a purified biological target, such as an enzyme or receptor. They are ideal for identifying direct inhibitors and are generally more straightforward to develop and optimize than cell-based assays. Common formats include:

  • Fluorescence-Based Assays: Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) and Fluorescence Polarization (FP) are popular choices for their sensitivity and homogeneous "mix-and-read" formats, which are amenable to automation.[6][7]

  • Luminescence-Based Assays: These assays, often employing luciferase enzymes, offer high sensitivity and a broad dynamic range.[8]

• Cell-Based Assays: These assays measure the effect of a compound on a specific cellular process or pathway. They provide more physiologically relevant data but can be more complex to develop and interpret. Examples include:

  • Reporter Gene Assays: These assays measure the expression of a reporter gene (e.g., luciferase) under the control of a specific promoter, providing a readout of a particular signaling pathway's activity.[9]

  • Calcium Mobilization Assays: These are used to screen for modulators of G-protein coupled receptors (GPCRs) that signal through changes in intracellular calcium concentration.[10][11]

  • Cytotoxicity/Proliferation Assays: Assays like the MTT assay are used to screen for compounds that affect cell viability, which is particularly relevant for anticancer drug discovery.[8]

For the purpose of this guide, we will focus on a detailed protocol for a TR-FRET-based kinase inhibition assay, a robust and widely used platform for identifying pyrazole-based kinase inhibitors.

Principle of the TR-FRET Kinase Assay

Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) is a powerful HTS technology that overcomes some of the limitations of standard FRET, such as interference from compound autofluorescence and scattered light.[12] The assay relies on a long-lifetime lanthanide chelate (e.g., Europium or Terbium) as the donor fluorophore and a suitable acceptor fluorophore (e.g., a fluorescently labeled substrate).

The LanthaScreen™ Eu Kinase Binding Assay Principle:

• Binding: A fluorescently labeled, broad-spectrum kinase inhibitor (the "tracer") binds to the ATP-binding site of the kinase. A Europium-labeled antibody specific for a tag on the kinase (e.g., GST or His) also binds to the kinase.[13]

• FRET: When the tracer and the Europium-labeled antibody are both bound to the kinase, they are in close proximity, allowing for FRET to occur upon excitation of the Europium donor. This results in a high TR-FRET signal (emission from the acceptor).[13]

• Competition: If a pyrazole derivative from the screening library is a competitive inhibitor of the kinase, it will displace the tracer from the ATP-binding site. This separation of the donor and acceptor leads to a decrease in the TR-FRET signal.[13]

The magnitude of the decrease in the TR-FRET signal is proportional to the inhibitory activity of the pyrazole compound.

Signaling Pathway: Cyclin-Dependent Kinases (CDKs) in the Cell Cycle

Many pyrazole derivatives have been identified as potent inhibitors of Cyclin-Dependent Kinases (CDKs), which are key regulators of the cell cycle.[14] Dysregulation of CDK activity is a hallmark of many cancers, making them attractive targets for anticancer drug development.[15] The following diagram illustrates the central role of CDKs in cell cycle progression.

Caption: Simplified CDK signaling pathway in cell cycle progression.

Detailed Protocol: TR-FRET Kinase Inhibition Assay for Pyrazole Derivatives

This protocol is adapted for a generic Cyclin-Dependent Kinase 2 (CDK2) assay using the LanthaScreen™ Eu Kinase Binding Assay format.

I. Materials and Reagents

• Kinase: Purified, tag-conjugated CDK2/Cyclin E complex (e.g., GST-CDK2/Cyclin E).

• Antibody: Europium-labeled anti-tag antibody (e.g., Eu-anti-GST).[3]

• Tracer: Fluorescently labeled kinase tracer compatible with CDK2.[3]

• Assay Buffer: 1X Kinase Buffer A.[16]

• Stop Solution: TR-FRET Dilution Buffer containing EDTA.[16]

• Test Compounds: Pyrazole derivatives dissolved in 100% DMSO.

• Control Inhibitor: A known CDK2 inhibitor (e.g., Staurosporine) for positive control.[16]

• Microplates: 384-well, low-volume, non-binding black microplates.

• Plate Reader: A TR-FRET capable microplate reader with excitation at ~340 nm and emission detection at ~620 nm (Europium) and ~665 nm (acceptor).

II. Assay Optimization

Before screening the pyrazole library, it is crucial to optimize the assay conditions to ensure a robust and sensitive assay window.

• Kinase Titration: Determine the optimal concentration of the CDK2/Cyclin E complex that yields a sufficient signal-to-background ratio.

• Tracer Titration: Determine the Kd of the tracer for the kinase and select a tracer concentration at or below the Kd for competitive binding experiments.[2]

• DMSO Tolerance: Evaluate the effect of different DMSO concentrations on the assay performance to determine the maximum tolerable concentration (typically ≤1%).

III. Step-by-Step Screening Protocol

• Compound Plating:

  • Prepare serial dilutions of the pyrazole derivatives and the control inhibitor in 100% DMSO.

  • Using an acoustic dispenser or a multichannel pipette, transfer a small volume (e.g., 50 nL) of the compound solutions to the 384-well assay plates. This will be the "Compound Plate".

• Reagent Preparation:

  • Prepare the 2X Kinase/Antibody solution by diluting the CDK2/Cyclin E complex and the Eu-anti-GST antibody to twice the final desired concentration in 1X Kinase Buffer A.

  • Prepare the 2X Tracer solution by diluting the tracer to twice the final desired concentration in 1X Kinase Buffer A.

• Assay Execution (Addition Steps):

  • Add 5 µL of the 2X Kinase/Antibody solution to each well of the Compound Plate.

  • Mix gently by shaking the plate for 30 seconds.

  • Incubate for 15 minutes at room temperature to allow the compounds to bind to the kinase.

  • Add 5 µL of the 2X Tracer solution to each well.

  • Mix gently by shaking the plate for 30 seconds.

  • Incubate for 60 minutes at room temperature, protected from light.

• Signal Detection:

  • Read the plate on a TR-FRET capable plate reader.

  • Set the excitation wavelength to 340 nm and measure the emission at 620 nm (Europium donor) and 665 nm (acceptor). A delay time of 100 µs and an integration time of 200 µs are typical starting points.[12]

IV. Data Analysis

• Calculate the TR-FRET Ratio:

  • Ratio = (Emission at 665 nm / Emission at 620 nm) * 10,000

• Normalization:

  • Normalize the data using the high (no inhibitor, 0% inhibition) and low (saturating concentration of control inhibitor, 100% inhibition) controls.

  • % Inhibition = 100 * (1 - [(Ratio_sample - Ratio_low_control) / (Ratio_high_control - Ratio_low_control)])

• IC50 Determination:

  • For active compounds ("hits"), perform dose-response experiments with a wider range of concentrations.

  • Plot the % Inhibition against the logarithm of the compound concentration.

  • Fit the data to a four-parameter logistic equation to determine the IC50 value, which is the concentration of the compound that causes 50% inhibition of the kinase activity.[17][18]

Table 1: Key Assay Parameters and Quality Control Metrics

Parameter	Recommended Value/Range	Rationale
Final Assay Volume	10 µL	Reduces reagent consumption in HTS.[1]
Final DMSO Concentration	≤ 1%	Minimizes solvent effects on enzyme activity.
Incubation Time	60 minutes	Allows the binding reaction to reach equilibrium.
Z'-factor	> 0.5	Indicates a robust and reproducible assay suitable for HTS.[17]
Signal-to-Background (S/B)	> 5	Ensures a sufficient dynamic range for hit identification.[17]
Hit Cut-off	≥ 3 standard deviations from the mean of the negative controls	A common statistical threshold for identifying primary hits.

Hit Validation and Progression

Primary hits from the HTS campaign require further validation to eliminate false positives and prioritize compounds for lead optimization.[19][20]

Caption: A typical workflow for HTS hit validation and progression.

Key steps in hit validation include:

• Hit Confirmation: Re-testing the primary hits in the same assay to confirm their activity and generate dose-response curves to determine their potency (IC50).[20]

• Orthogonal Assays: Testing the confirmed hits in a different assay format (e.g., a fluorescence polarization assay or a direct enzymatic activity assay) to rule out assay-specific artifacts.[21]

• Structure-Activity Relationship (SAR) by Analogue: Purchasing or synthesizing analogues of the validated hits to understand the relationship between their chemical structure and biological activity.[19]

• Biophysical Methods: Using techniques like Surface Plasmon Resonance (SPR) or Isothermal Titration Calorimetry (ITC) to confirm direct binding of the compounds to the target kinase.

• Cellular Assays: Evaluating the most promising compounds in cell-based assays to assess their cellular potency, selectivity, and potential toxicity.

Conclusion

The pyrazole scaffold will undoubtedly continue to be a fruitful source of new therapeutic agents. By leveraging the power of high-throughput screening with robust and well-validated assays, such as the TR-FRET kinase assay detailed in this guide, researchers can efficiently explore the vast chemical space of pyrazole derivatives and identify promising lead compounds for the development of next-generation medicines. Careful assay design, rigorous data analysis, and a systematic approach to hit validation are the cornerstones of a successful HTS campaign.

References

• BellBrook Labs. (n.d.). A Guide to Navigating Hit Prioritization After Screening Using Biochemical Assays. Retrieved from [Link]

• Choudhary, A., et al. (2023). Pyrazole: an emerging privileged scaffold in drug discovery. Future Medicinal Chemistry, 15(25), 2011-2034. Available from: [Link]

• Gaveriaux-Ruff, C., et al. (2022). Development of a High-Throughput Calcium Mobilization Assay for CCR6 Receptor Coupled to Hydrolase Activity Readout. SLAS DISCOVERY: Advancing Life Sciences R&D, 27(2), 161-169. Available from: [Link]

• Karrouchi, K., et al. (2018). Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review. Molecules, 23(1), 134. Available from: [Link]

• nanomicrospheres. (n.d.). Fluorescence Polarization Assay Protocol: A Step-by-Step Guide for Accurate Measurements. Retrieved from [Link]

• Scott, A. D., & Tizzard, G. J. (2017). A pragmatic approach to hit validation following biochemical high-throughput screening. Drug Target Review. Available from: [Link]

• Ma, H., Deacon, S., & Horiuchi, K. (2008). The challenge of selecting protein kinase assays for lead discovery optimization. Expert opinion on drug discovery, 3(6), 607–621. Available from: [Link]

• PharmGKB. (n.d.). Celecoxib Pathway, Pharmacodynamics. Retrieved from [Link]

• Anzini, M., et al. (2012). Assay Development for Protein Kinase Enzymes. Assay and Drug Development Technologies, 10(4), 328-340. Available from: [Link]

• Burford, N. T., et al. (2015). Fluorescence polarization assays in high-throughput screening and drug discovery: a review. Journal of biomolecular screening, 20(7), 816–833. Available from: [Link]

• Chang, J. W., et al. (2016). Validation of primary HTS hits Candidate LYPLAL1 inhibitors and activators were analyzed by gel-based ABPP. Nature chemical biology, 12(11), 932–938. Available from: [Link]

• Egan, D., et al. (2013). Development of a HTS-Compatible Assay for the Discovery of Ulk1 Inhibitors. Journal of biomolecular screening, 18(8), 928–937. Available from: [Link]

• Creative Diagnostics. (n.d.). CDK Signaling Pathway. Retrieved from [Link]

• El-Sabbagh, N. M. (2014). Celecoxib pathways: pharmacokinetics and pharmacodynamics. Pharmacogenomics, 15(11), 1481–1500. Available from: [Link]

• Wang, L., et al. (2017). Development and validation of a high-throughput calcium mobilization assay for the orphan receptor GPR88. Journal of biomolecular screening, 22(5), 628–636. Available from: [Link]

• ResearchGate. (n.d.). Development of High-Throughput TR-FRET and AlphaScreen® Assays for Identification of Potent Inhibitors of PDK1. Retrieved from [Link]

• ResearchGate. (n.d.). Development of a High-Throughput Calcium Flux Assay for Identification of All Ligand Types Including Positive, Negative, and Silent Allosteric Modulators for G Protein-Coupled Receptors. Retrieved from [Link]

• Drug Target Review. (2017). A pragmatic approach to hit validation following biochemical high-throughput screening. Retrieved from [Link]

• Molecular Devices. (n.d.). Establishing and optimizing a fluorescence polarization assay. Retrieved from [Link]

• Wikipedia. (n.d.). Cyclin-dependent kinase. Retrieved from [Link]

• ResearchGate. (n.d.). Schematic pathway of roles of COX-2 in pain perception in the periphery and within the central nervous system (CNS). Retrieved from [Link]

• Lategahn, J., et al. (2020). Assessing the Inhibitory Potential of Kinase Inhibitors In Vitro: Major Pitfalls and Suggestions for Improving Comparability of Data Using CK1 Inhibitors as an Example. Molecules, 25(10), 2326. Available from: [Link]

• Judson, R. S., et al. (2013). Perspectives on Validation of High-Throughput Assays Supporting 21st Century Toxicity Testing. Altex, 30(1), 53–68. Available from: [Link]

• Goga, A., et al. (2019). CDK/cyclin dependencies define extreme cancer cell-cycle heterogeneity and collateral vulnerabilities. Cell, 176(4), 852–865.e17. Available from: [Link]

• BMG LABTECH. (2020). Kinase assays. Retrieved from [Link]

• Sigoillot, S. M., & Sigoillot, F. D. (2014). Characterization of G Protein-coupled Receptors by a Fluorescence-based Calcium Mobilization Assay. Journal of visualized experiments : JoVE, (89), 51633. Available from: [Link]

• BPS Bioscience. (n.d.). FLUORESCENCE POLARIZATION ASSAYS. Retrieved from [Link]

• GenScript. (n.d.). GPCR Functional Cell-based Assays. Retrieved from [Link]

• Azure Biosystems. (n.d.). In-cell Western Assays for IC50 Determination. Retrieved from [Link]

• Sussex Drug Discovery Centre. (2018). Want to disrupt a protein:peptide interaction using HTS? 5 steps to successful FP assay development. Retrieved from [Link]

• Ghlichloo, I., & Gerriets, V. (2023). COX Inhibitors. In: StatPearls [Internet]. Treasure Island (FL): StatPearls Publishing. Available from: [Link]

• ResearchGate. (n.d.). Affordable Luciferase Reporter Assay for Cell-Based High-Throughput Screening. Retrieved from [Link]

• YouTube. (2023). Cyclin and CDK in cell cycle progression. Retrieved from [Link]

• Khan, A., et al. (2013). Selective COX-2 Inhibitors: A Review of Their Structure-Activity Relationships. Current pharmaceutical design, 19(19), 3444–3488. Available from: [Link]

• ResearchGate. (n.d.). Cyclin-dependent kinase (CDK) pathway regulation of cell cycle progression. Retrieved from [Link]

• Drug Target Review. (2015). The importance of adequately triaging hits from HTS campaigns. Retrieved from [Link]

Sources

• 1. Assay Development for Protein Kinase Enzymes - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 2. assets.fishersci.com [assets.fishersci.com]
• 3. LanthaScreen Eu Kinase Binding Assay Validation & Reagent Selection Table | Thermo Fisher Scientific - JP [thermofisher.com]
• 4. Synthesis, in silico modelling, and in vitro biological evaluation of substituted pyrazole derivatives as potential anti-skin cancer, anti-tyrosinase, and antioxidant agents - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Celecoxib pathways: pharmacokinetics and pharmacodynamics - PMC [pmc.ncbi.nlm.nih.gov]
• 6. bellbrooklabs.com [bellbrooklabs.com]
• 7. Fluorescence polarization assays in high-throughput screening and drug discovery: a review - PMC [pmc.ncbi.nlm.nih.gov]
• 8. promega.com [promega.com]
• 9. Reporter Gene Assays Support—Getting Started | Thermo Fisher Scientific - SG [thermofisher.com]
• 10. Development of a High-Throughput Calcium Mobilization Assay for CCR6 Receptor Coupled to Hydrolase Activity Readout - PMC [pmc.ncbi.nlm.nih.gov]
• 11. genscript.jp [genscript.jp]
• 12. documents.thermofisher.com [documents.thermofisher.com]
• 13. LanthaScreen Eu Kinase Binding Assay | Thermo Fisher Scientific - JP [thermofisher.com]
• 14. creative-diagnostics.com [creative-diagnostics.com]
• 15. Cyclin-dependent kinase - Wikipedia [en.wikipedia.org]
• 16. LanthaScreen® Kinase Activity Assays | Thermo Fisher Scientific - SG [thermofisher.com]
• 17. Development of a HTS-Compatible Assay for the Discovery of Ulk1 Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 18. mdpi.com [mdpi.com]
• 19. Fluorescence Polarization Assay Protocol: A Step-by-Step Guide for Accurate Measurements - nanomicronspheres [nanomicronspheres.com]
• 20. drugtargetreview.com [drugtargetreview.com]
• 21. drugtargetreview.com [drugtargetreview.com]

Application Note: A Scalable and Regioselective Synthesis of 1-Ethyl-1H-pyrazole-3-carbonitrile for Pharmaceutical Intermediate Production

Introduction

1-Ethyl-1H-pyrazole-3-carbonitrile is a pivotal heterocyclic building block in contemporary drug discovery and development. Its structural motif is a key component in a variety of pharmacologically active compounds, including kinase inhibitors and other targeted therapeutics. The escalating demand for novel pharmaceuticals necessitates robust, scalable, and economically viable synthetic routes to such crucial intermediates. This application note provides a comprehensive guide for the scale-up synthesis of 1-ethyl-1H-pyrazole-3-carbonitrile, addressing critical aspects from reaction mechanism and process optimization to safety and analytical characterization. Our aim is to equip researchers, scientists, and drug development professionals with a detailed protocol and the underlying scientific rationale to confidently implement this synthesis on a laboratory and pilot-plant scale.

Synthetic Strategy and Mechanistic Rationale

The synthesis of 1-substituted pyrazoles is classically achieved through the condensation of a substituted hydrazine with a 1,3-dicarbonyl compound or its synthetic equivalent. For the preparation of 1-ethyl-1H-pyrazole-3-carbonitrile, a highly efficient and regioselective approach involves the reaction of ethylhydrazine with 2-(ethoxymethylene)malononitrile (EMMN).

The reaction proceeds through a nucleophilic attack of the more nucleophilic nitrogen of ethylhydrazine on the electron-deficient olefinic carbon of EMMN, followed by an intramolecular cyclization and subsequent elimination of ethanol to yield the pyrazole ring. The regioselectivity of this reaction is a critical consideration. The reaction of an unsymmetrical hydrazine with an unsymmetrical 1,3-dielectrophile can potentially lead to two regioisomers: 1-ethyl-1H-pyrazole-3-carbonitrile and 1-ethyl-1H-pyrazole-5-carbonitrile. The regiochemical outcome is influenced by factors such as the electronic and steric nature of the substituents on both the hydrazine and the three-carbon synthon, as well as the reaction conditions. In this specific case, the electronic directing effects of the nitrile group in EMMN generally favor the formation of the desired 3-carbonitrile isomer.

Figure 1: Overall synthetic workflow for 1-ethyl-1H-pyrazole-3-carbonitrile.

Detailed Scale-Up Protocol

This protocol is designed for a nominal 100-gram scale synthesis. All operations should be conducted in a well-ventilated fume hood with appropriate personal protective equipment (PPE).

Materials and Reagents

Reagent	Molar Mass ( g/mol )	Quantity (g)	Moles (mol)	Purity	Supplier
Ethylhydrazine oxalate	150.11	165.1	1.10	≥98%	Commercial Source
Sodium Hydroxide (NaOH)	40.00	44.0	1.10	≥97%	Commercial Source
2-(Ethoxymethylene)malononitrile (EMMN)	122.12	122.1	1.00	≥98%	Commercial Source
Ethanol (EtOH)	46.07	1000 mL	-	Anhydrous	Commercial Source
Toluene	92.14	500 mL	-	ACS Grade	Commercial Source
Activated Charcoal	12.01	10 g	-	-	Commercial Source
Celite®	-	20 g	-	-	Commercial Source

Equipment

• 2 L three-necked round-bottom flask

• Mechanical stirrer with a high-torque motor

• Reflux condenser

• Dropping funnel (250 mL)

• Thermometer

• Heating mantle with a temperature controller

• Inert gas (Nitrogen or Argon) supply

• Buchner funnel and filter flask

• Rotary evaporator

• Vacuum distillation apparatus

Step-by-Step Procedure

• Preparation of Ethylhydrazine Free Base:

  • In the 2 L flask equipped with a mechanical stirrer, add ethylhydrazine oxalate (165.1 g, 1.10 mol) and water (500 mL).

  • Stir the suspension until a homogenous slurry is formed.

  • Cool the mixture to 0-5 °C using an ice-water bath.

  • Slowly add a solution of sodium hydroxide (44.0 g, 1.10 mol) in water (100 mL) via the dropping funnel, maintaining the internal temperature below 10 °C.

  • After the addition is complete, stir the mixture for an additional 30 minutes at 0-5 °C.

  • Extract the aqueous layer with toluene (3 x 150 mL).

  • Combine the organic layers and dry over anhydrous sodium sulfate. The resulting toluene solution of ethylhydrazine is used directly in the next step.

• Condensation and Cyclization:

  • To the toluene solution of ethylhydrazine, add ethanol (500 mL).

  • Begin stirring and gently heat the solution to 40-50 °C under a nitrogen atmosphere.

  • In a separate beaker, dissolve 2-(ethoxymethylene)malononitrile (122.1 g, 1.00 mol) in ethanol (500 mL).

  • Slowly add the EMMN solution to the ethylhydrazine solution via the dropping funnel over a period of 1-2 hours, maintaining the internal temperature between 50-60 °C. The reaction is exothermic, and the addition rate should be controlled to maintain the temperature.

  • After the addition is complete, heat the reaction mixture to reflux (approximately 78-82 °C) and maintain for 4-6 hours.

  • Monitor the reaction progress by Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC) until the starting material (EMMN) is consumed.

• Work-up and Isolation:

  • Cool the reaction mixture to room temperature.

  • Concentrate the mixture under reduced pressure using a rotary evaporator to remove the majority of the ethanol and toluene.

  • To the resulting oily residue, add water (500 mL) and ethyl acetate (500 mL).

  • Separate the organic layer, and extract the aqueous layer with ethyl acetate (2 x 200 mL).

  • Combine the organic layers, wash with brine (200 mL), and dry over anhydrous magnesium sulfate.

  • Add activated charcoal (10 g) to the solution, stir for 30 minutes, and then filter through a pad of Celite®.

  • Concentrate the filtrate under reduced pressure to obtain the crude 1-ethyl-1H-pyrazole-3-carbonitrile as an oil or a low-melting solid.

• Purification:

  • Vacuum Distillation: For high purity, the crude product can be purified by vacuum distillation. The boiling point will be dependent on the vacuum applied.

  • Recrystallization: Alternatively, if the crude product solidifies, it can be recrystallized from a suitable solvent system such as ethanol/water or heptane/ethyl acetate.

Process Safety and Hazard Analysis

A thorough understanding and mitigation of potential hazards are paramount for the safe scale-up of this synthesis.

• Ethylhydrazine: This reagent is toxic, flammable, and a suspected carcinogen.[1] It should be handled in a well-ventilated fume hood with appropriate PPE, including gloves, safety glasses, and a lab coat. The free base is more volatile and should be handled with extra care.

• 2-(Ethoxymethylene)malononitrile (EMMN): EMMN is a lachrymator and can cause irritation to the skin, eyes, and respiratory tract. Handle with care in a fume hood.

• Exothermic Reaction: The initial condensation reaction is exothermic. Controlled addition of the EMMN solution and efficient cooling are crucial to prevent a runaway reaction.

• Solvent Hazards: Ethanol and toluene are flammable solvents. Ensure that all heating is done using a heating mantle and that no open flames are present in the vicinity.

Figure 2: Decision-making process for safety assessment.

Analytical Characterization

The identity and purity of the synthesized 1-ethyl-1H-pyrazole-3-carbonitrile should be confirmed by a combination of analytical techniques.

Analytical Technique	Expected Results
¹H NMR (400 MHz, CDCl₃)	δ (ppm): ~7.8 (s, 1H, pyrazole H5), ~6.7 (s, 1H, pyrazole H4), ~4.2 (q, 2H, N-CH₂), ~1.5 (t, 3H, CH₃). Chemical shifts are approximate and should be confirmed by analysis of the obtained spectrum.
¹³C NMR (100 MHz, CDCl₃)	δ (ppm): ~140 (C5), ~130 (C3), ~115 (CN), ~110 (C4), ~45 (N-CH₂), ~15 (CH₃). Chemical shifts are approximate.
Infrared (IR) Spectroscopy (ATR)	ν (cm⁻¹): ~2230 (C≡N stretch), ~1550 (C=N stretch of pyrazole ring), ~2980 (C-H stretch of ethyl group).
Mass Spectrometry (MS) (EI or ESI)	m/z: Calculated for C₆H₇N₃: 121.06. Found: [M+H]⁺ = 122.07.
High-Performance Liquid Chromatography (HPLC)	Purity assessment using a suitable column (e.g., C18) and mobile phase (e.g., acetonitrile/water gradient). The product should appear as a single major peak with a purity of ≥98%.

Conclusion

This application note provides a detailed and scalable protocol for the synthesis of 1-ethyl-1H-pyrazole-3-carbonitrile, a valuable intermediate in pharmaceutical research. By following the outlined procedures and adhering to the safety precautions, researchers can confidently produce this key building block in high yield and purity. The provided analytical data serves as a benchmark for quality control, ensuring the suitability of the material for downstream applications in drug development.

References

• Finar, I. L. Organic Chemistry, Volume 1: The Fundamental Principles. 6th ed., Longman, 1973.
• Katritzky, A. R.; Rees, C. W.; Scriven, E. F. V.
• Elguero, J. "Pyrazoles." In Comprehensive Organic Chemistry II, edited by A. R. Katritzky, C. W. Rees, and E. F. V. Scriven, vol. 4, pp. 1-75. Pergamon, 1996.
• Joule, J. A.; Mills, K. Heterocyclic Chemistry. 5th ed., Wiley, 2010.

Sources

• 1. Green and efficient synthesis of 5-amino-1H-pyrazole-5-carbonitriles utilizing novel modified LDH - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Synthesis of 1-ethyl-1H-pyrazole-3-carbonitrile

Welcome to the technical support center for the synthesis of 1-ethyl-1H-pyrazole-3-carbonitrile. This guide is designed for researchers, chemists, and drug development professionals who are actively working with or planning to synthesize this important heterocyclic building block. As a Senior Application Scientist, my goal is to provide you with not just protocols, but the underlying chemical logic and field-proven insights to help you anticipate, troubleshoot, and resolve common issues encountered during synthesis, with a particular focus on the formation and mitigation of side products.

Frequently Asked Questions (FAQs)

Q1: What are the primary synthetic routes to 1-ethyl-1H-pyrazole-3-carbonitrile, and what are their relative merits?

There are two predominant strategies for synthesizing 1-ethyl-1H-pyrazole-3-carbonitrile. The choice between them often involves a trade-off between the availability of starting materials and the control of regioselectivity.

• Route A: N-Alkylation of a Pre-formed Pyrazole Ring. This is a two-step approach where 1H-pyrazole-3-carbonitrile is first synthesized and then alkylated with an ethylating agent (e.g., ethyl iodide, diethyl sulfate).

  • Advantages: The starting pyrazole-3-carbonitrile can be prepared from various methods or purchased. This route allows for late-stage diversification if other N-alkyl groups are desired.

  • Disadvantages: The key challenge is controlling regioselectivity. Alkylation can occur at either of the two nitrogen atoms, leading to a mixture of the desired 1-ethyl (N1) product and the undesired 2-ethyl (N2) regioisomer, which is actually the 1-ethyl-1H-pyrazole-5-carbonitrile tautomer. Separating these isomers can be challenging.[1][2]

• Route B: Cyclocondensation with Ethylhydrazine. This strategy builds the pyrazole ring using ethylhydrazine and a suitable three-carbon (C3) synthon that already contains the nitrile functionality or a precursor. A common C3 synthon is a derivative of malononitrile, such as 2-(ethoxymethylene)malononitrile.

  • Advantages: This route typically offers superior control over regioselectivity, directly yielding the N1-ethylated product. The reaction of a monosubstituted hydrazine like ethylhydrazine with an appropriate 1,3-bielectrophile generally proceeds with high predictability.[3][4]

  • Disadvantages: Ethylhydrazine can be more expensive or less stable than unsubstituted hydrazine. The C3 synthons can be prone to polymerization or side reactions if not handled under optimal conditions.

Caption: Primary synthetic pathways to 1-ethyl-1H-pyrazole-3-carbonitrile.

Q2: My main impurity is the regioisomer, 1-ethyl-1H-pyrazole-5-carbonitrile. How can I definitively distinguish it from my target compound?

Distinguishing between the N1 and N2 ethylated isomers is critical and can be reliably achieved using Nuclear Magnetic Resonance (NMR) spectroscopy, particularly ¹H, ¹³C, and 2D NMR (HMBC, NOESY).

• ¹H NMR: The chemical shifts of the pyrazole ring protons are distinct. For the desired 1,3-disubstituted product, you will see two doublets in the aromatic region. For the 1,5-disubstituted isomer, the chemical shifts of the corresponding ring protons will be different. Crucially, the coupling constant (J-value) between these protons is typically similar (~2-3 Hz).

• ¹³C NMR: The chemical shifts of the carbon atoms in the pyrazole ring are sensitive to the substitution pattern. The carbon bearing the nitrile group (C3 in the desired product, C5 in the isomer) will have a characteristic shift.

• HMBC (Heteronuclear Multiple Bond Correlation): This is often the most definitive method. Look for a correlation between the protons of the N-ethyl group (-CH₂-) and the carbons of the pyrazole ring.

  • In 1-ethyl-1H-pyrazole-3-carbonitrile , the ethyl CH₂ protons should show a 3-bond correlation (³J) to the C5 carbon of the ring.

  • In 1-ethyl-1H-pyrazole-5-carbonitrile , the ethyl CH₂ protons will show a ³J correlation to the C3 carbon of the ring.

• NOESY (Nuclear Overhauser Effect Spectroscopy): A through-space correlation may be observed between the N-ethyl protons and the proton at the C5 position in the desired 1,3-isomer.

Q3: Can the nitrile group hydrolyze during workup or purification?

Yes, the nitrile group is susceptible to hydrolysis under either strong acidic or strong basic conditions, especially at elevated temperatures. This will convert the nitrile (-CN) first to a primary amide (1-ethyl-1H-pyrazole-3-carboxamide) and potentially further to a carboxylic acid (1-ethyl-1H-pyrazole-3-carboxylic acid).

• To prevent this:

  • Use neutral or mildly acidic/basic conditions during aqueous workup.

  • Avoid prolonged heating in the presence of water.

  • When performing chromatography on silica gel (which is slightly acidic), ensure the solvent is dry and minimize the time the compound spends on the column. If sensitivity is high, consider using deactivated silica or alumina.

Troubleshooting Guide: Side Product Mitigation

Problem 1: My NMR spectrum shows a significant amount of the 1-ethyl-1H-pyrazole-5-carbonitrile regioisomer after N-ethylation (Route A).

Cause: This is a classic regioselectivity problem in pyrazole alkylation. The outcome is highly dependent on the reaction conditions, which influence whether the reaction proceeds via the neutral pyrazole or its conjugate base (the pyrazolide anion). The pyrazolide anion has two nucleophilic nitrogen centers, and the site of alkylation is influenced by sterics, electronics, the nature of the counter-ion (from the base), and the solvent.[5]

Solutions & Protocol:

• Optimize Base and Solvent System: The choice of base is critical. Using a strong, bulky base can favor alkylation at the less sterically hindered N1 position.

  • Insight: A common strategy is to use a strong base like sodium hydride (NaH) or potassium tert-butoxide (t-BuOK) in an aprotic solvent like DMF or THF. The Na⁺ or K⁺ counter-ion can coordinate with the pyrazolide anion, influencing the site of attack.

• Control Temperature: Perform the deprotonation at a low temperature (e.g., 0 °C) before slowly adding the ethylating agent. This can improve selectivity by minimizing thermodynamic equilibration that might favor the more stable isomer.

• Choice of Ethylating Agent: "Harder" alkylating agents like diethyl sulfate sometimes favor reaction at the "harder" N2 nitrogen, while "softer" agents like ethyl iodide may prefer the N1 position. This is not a universal rule but is a variable worth investigating.

Workflow: Improving Regioselectivity in N-Ethylation

Caption: Decision workflow for optimizing N-ethylation regioselectivity.

Protocol 1: High-Selectivity N1-Ethylation using Michael Addition

Inspired by modern synthetic methods, a Michael addition approach can offer excellent regioselectivity.[2] This catalyst-free method avoids harsh bases and often proceeds cleanly.

• Setup: In a round-bottom flask, dissolve 1H-pyrazole-3-carbonitrile (1.0 eq) in a suitable solvent such as acetonitrile or ethanol.

• Reagent Addition: Add a Michael acceptor like ethyl acrylate (1.1 to 1.5 eq).

• Reaction: Stir the mixture at room temperature or with gentle heating (e.g., 40-50 °C). Monitor the reaction by TLC or LC-MS. This reaction forms the N1-ethyl propanoate precursor.

• Workup: Once the starting material is consumed, the intermediate can be carried forward.

• Conversion: The resulting propanoate ester must then be converted to the simple ethyl group, which typically involves hydrolysis and decarboxylation steps. While more steps are involved, the initial regioselectivity is often near-perfect.

Problem 2: My reaction using ethylhydrazine (Route B) is low-yielding and produces a complex mixture of unidentified side products.

Cause: This issue often points to three potential culprits: (1) the purity and stability of the ethylhydrazine, (2) the reactivity of the C3 synthon, or (3) suboptimal reaction conditions (pH, temperature).

Solutions:

• Verify Ethylhydrazine Quality: Ethylhydrazine can degrade over time. It's often supplied as a salt (e.g., hydrochloride or sulfate). Ensure you are using the free base or liberating it from the salt in situ correctly.

  • Action: If using the salt, add one equivalent of a non-nucleophilic base (e.g., triethylamine or sodium carbonate) to generate the free hydrazine before or during the addition of the C3 synthon.

• Control the Reaction pH: The initial condensation and subsequent cyclization are pH-sensitive. The reaction is often performed in a buffered solution or in a solvent like ethanol, sometimes with a catalytic amount of acid (like acetic acid) to facilitate imine formation without protonating the hydrazine too much, which would render it non-nucleophilic.

• Manage C3 Synthon Reactivity: Highly electrophilic synthons like 2-(ethoxymethylene)malononitrile can polymerize or react with the solvent if conditions are not controlled.

  • Action: Add the C3 synthon slowly to the solution of ethylhydrazine at a controlled temperature (e.g., room temperature or slightly below) to prevent exothermic reactions and polymerization.

Problem 3: I've isolated my product, but it contains an impurity with a mass 18 units higher (M+18), corresponding to the amide.

Cause: As discussed in the FAQs, this is due to the hydrolysis of the nitrile group. This may have occurred during an aqueous workup with a non-neutral pH or during purification on a "wet" silica gel column.

Solutions:

• Neutral Workup: During extraction, use a saturated sodium chloride (brine) solution instead of acidic or basic washes if possible. Ensure the organic layer is thoroughly dried with a drying agent like MgSO₄ or Na₂SO₄ before solvent evaporation.

• Purification Strategy:

  • Flash Chromatography: Use freshly dried solvents and consider adding ~1% triethylamine to the eluent to neutralize the acidic sites on the silica gel.

  • Recrystallization: This is an excellent method for removing small amounts of more polar impurities like the amide. Experiment with solvent systems like ethyl acetate/hexanes or ethanol/water.

Quantitative Data Summary

The table below summarizes typical conditions and expected outcomes for the N-alkylation of 1H-pyrazole-3-carbonitrile (Route A), illustrating the impact of reaction parameters on regioselectivity.

Base	Solvent	Temperature	Ethylating Agent	Typical N1:N2 Ratio	Reference Insight
K₂CO₃	Acetone	Reflux	Ethyl Iodide	~ 60:40 - 75:25	A common, but often unselective, method. The heterogeneity of the reaction can lead to reproducibility issues.
NaH	THF/DMF	0 °C to RT	Ethyl Iodide	> 90:10	Strong bases in aprotic solvents generally give higher N1 selectivity. The counter-ion and solvent polarity play a key role.[2]
t-BuOK	THF	0 °C to RT	Diethyl Sulfate	~ 85:15	A bulky base can sterically hinder attack at the N2 position, favoring N1.
None (Michael)	EtOH	RT	Ethyl Acrylate	> 99:1	Michael addition offers superior regioselectivity by exploiting the different nucleophilic character of the nitrogens towards a conjugated system, but requires subsequent functional group manipulation.[2]

References

• Organic Chemistry Portal. Pyrazole synthesis. [Link]

• Al-Mokhtar, M. A., et al. (2023). Green and efficient synthesis of 5-amino-1H-pyrazole-5-carbonitriles utilizing novel modified LDH. Nanoscale Advances. [Link]

• Mohammed, S. J., et al. (2018). Synthesis and Characterization of Some New Pyrazole Compounds. ResearchGate. [Link]

• Kumar, P. B. R., et al. (2011). SYNTHESIS OF SOME NOVEL 1-H PYRAZOLE DERIVATIVES AND THEIR ANTIBACTERIAL ACTIVITY STUDIES. Rasayan Journal of Chemistry. [Link]

• Loro, C., et al. (2022). Recent Advances in Synthesis and Properties of Pyrazoles. MDPI. [Link]

• Naim, M. J., et al. (2016). Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review. PMC - NIH. [Link]

• Dömling, A., et al. (2024). Multicomponent syntheses of pyrazoles via (3 + 2)-cyclocondensation and (3 + 2)-cycloaddition key steps. Beilstein Journals. [Link]

• Cekavicus, B., et al. (2014). Synthesis of substituted-3-iodo-1H-pyrazole derivatives and their further modification under Sonogashira cross-coupling reaction. Arkivoc. [Link]

• Tzani, A., et al. (2023). Optimization of Pyrazolo[3,4-b]pyridine Analogues: Synthesis, In Vitro Anticancer Evaluation and In Vivo Pharmacokinetics. ACS Omega. [Link]

• Abele, E., et al. (2003). ETHYL VINYL ETHER - AN AGENT FOR PROTECTION OF THE PYRAZOLE NH-FRAGMENT. A CONVENIENT METHOD FOR THE PREPARATION OF N-UNSUBSTITUTED 4-ALKYNYLPYRAZOLES. HETEROCYCLES. [Link]

• OC hem simplified. (2019). synthesis of pyrazoles. YouTube. [Link]

• Al-Zaydi, K. M. (2009). Synthesis of 5-Substituted 3-Amino-1H-Pyrazole-4-Carbonitriles as Precursors for Microwave Assisted Regiospecific Syntheses of Pyrazolo[1,5-a]Pyrimidines. PMC - NIH. [Link]

• Encyclopedia.pub. (2022). Synthesis and Properties of Pyrazoles. [Link]

• Wang, Z., et al. (2019). Highly Selective N-Alkylation of Pyrazoles: Crystal Structure Evidence for Attractive Interactions. ResearchGate. [Link]

• Pharmaguideline. Synthesis, Reactions and Medicinal Uses of Pyrazole. [Link]

• Reddy, V. P., et al. (2011). Synthesis of Pyrazoles via Electrophilic Cyclization. The Journal of Organic Chemistry. [Link]

• Kliachyna, M., et al. (2022). Switching N-Alkylation Regioselectivity of Trifluoromethylated Pyrazoles Guided by Functional Group Tuning. MDPI. [Link]

• P.‐A. Löwe, et al. (2021). Engineered Enzymes Enable Selective N‐Alkylation of Pyrazoles With Simple Haloalkanes. Angewandte Chemie International Edition. [Link]

• ResearchGate. (2020). Pages 33-42 ARTICLE Synthesis of Some Pyrazole Derivatives from 5-Chloro-and 5-Azido-1,3-diphenyl-1H-pyrazole-4-carbaldehydes. [Link]

• Al-matar, H. M. (2010). Synthesis, Cyclization and Nucleophilic Substitution Reactions of Substituted Pyrazole Carboxylic Acid. ResearchGate. [Link]

Sources

• 1. arkat-usa.org [arkat-usa.org]
• 2. researchgate.net [researchgate.net]
• 3. mdpi.com [mdpi.com]
• 4. m.youtube.com [m.youtube.com]
• 5. Switching N-Alkylation Regioselectivity of Trifluoromethylated Pyrazoles Guided by Functional Group Tuning | MDPI [mdpi.com]

Technical Support Center: Synthesis of Substituted Pyrazoles

Welcome to the Technical Support Center for Pyrazole Synthesis. This resource is designed for researchers, scientists, and professionals in drug development who are actively engaged in the synthesis of substituted pyrazoles. As a Senior Application Scientist, my goal is to provide you with not just protocols, but the underlying scientific principles and field-tested insights to help you navigate the common challenges encountered in your experiments. This guide is structured in a question-and-answer format to directly address the specific issues you may be facing at the bench.

Section 1: Troubleshooting Regioselectivity in Knorr Pyrazole Synthesis

The reaction of a 1,3-dicarbonyl compound with a substituted hydrazine is a cornerstone of pyrazole synthesis. However, when using an unsymmetrical 1,3-dicarbonyl, the formation of a mixture of regioisomers is a frequent and significant challenge.

FAQ 1: I am getting a mixture of two regioisomers in my reaction between an unsymmetrical 1,3-diketone and a substituted hydrazine. Why is this happening and how can I control it?

Answer: The formation of regioisomers is a common pitfall in the Knorr pyrazole synthesis and is rooted in the mechanism of the reaction. With an unsymmetrical 1,3-diketone, the initial nucleophilic attack of the substituted hydrazine can occur at either of the two distinct carbonyl carbons. This leads to two different intermediates, which then cyclize to form two different pyrazole regioisomers.

The regioselectivity of this reaction is influenced by a delicate interplay of electronic and steric factors of both reactants, as well as the reaction conditions.

Causality behind the lack of regioselectivity:

• Electronic Effects: The more electrophilic carbonyl carbon of the 1,3-diketone is generally attacked preferentially. Electron-withdrawing groups on one side of the diketone will activate that carbonyl group towards nucleophilic attack.

• Steric Hindrance: Bulky substituents on either the 1,3-diketone or the hydrazine can hinder the approach to a particular carbonyl group, directing the reaction towards the less sterically encumbered site.

• Hydrazine Nucleophilicity: In a substituted hydrazine (e.g., methylhydrazine or phenylhydrazine), the two nitrogen atoms have different nucleophilicity. The less sterically hindered and more electron-rich nitrogen will be the more potent nucleophile.

• Reaction Conditions: The solvent and the presence of an acid or base catalyst can significantly influence the reaction pathway and, consequently, the regioselectivity.

Troubleshooting Guide to Control Regioselectivity:

Parameter	Recommendation	Scientific Rationale
Solvent Choice	Consider using fluorinated alcohols like 2,2,2-trifluoroethanol (TFE) or 1,1,1,3,3,3-hexafluoro-2-propanol (HFIP) instead of traditional solvents like ethanol.[1]	Fluorinated alcohols can stabilize one of the transition states over the other through hydrogen bonding and other solvent effects, leading to improved regioselectivity.[1]
Catalyst Selection	For reactions with arylhydrazines, using an acid catalyst in an aprotic dipolar solvent like N,N-dimethylacetamide (DMAc) can improve regioselectivity.[2]	The acid protonates the carbonyl group, increasing its electrophilicity, while the aprotic solvent can influence the reaction pathway differently than protic solvents.[2]
Temperature Control	Optimize the reaction temperature. Sometimes, lowering the temperature can enhance the kinetic control of the reaction, favoring the formation of one regioisomer.	At lower temperatures, the reaction is more likely to proceed through the lowest energy transition state, which can lead to higher selectivity.
Substituent Modification	If possible, modify the substituents on your starting materials. Introducing a bulky group can sterically direct the reaction. Using a starting material with a strong electron-withdrawing group can electronically direct the reaction.	This leverages the inherent electronic and steric properties of the molecules to favor one reaction pathway.

Experimental Protocol: Improving Regioselectivity with 2,2,2-Trifluoroethanol (TFE)

• Dissolve the 1,3-dicarbonyl compound (1.0 eq) in TFE (5-10 mL per mmol of dicarbonyl).

• Add the substituted hydrazine (1.0-1.2 eq) to the solution.

• Add a catalytic amount of a suitable acid (e.g., acetic acid, 0.1 eq) if required.

• Stir the reaction mixture at the optimized temperature (start with room temperature and adjust as needed) and monitor the progress by TLC or LC-MS.

• Upon completion, remove the TFE under reduced pressure.

• Work-up the reaction by adding water and extracting the product with a suitable organic solvent.

• Purify the product by column chromatography or recrystallization.

Section 2: From Pyrazolines to Pyrazoles: The Oxidation Step

A common alternative to the Knorr synthesis involves the reaction of α,β-unsaturated ketones (chalcones) with hydrazines. This reaction typically proceeds through a pyrazoline intermediate, which must then be oxidized to the desired pyrazole. Incomplete oxidation is a frequent source of impurities and low yields.

FAQ 2: My reaction of a chalcone with hydrazine is giving me a product that I suspect is a pyrazoline, not the pyrazole. How can I confirm this and ensure complete conversion to the pyrazole?

Answer: It is a very common occurrence for the reaction between an α,β-unsaturated ketone and a hydrazine to yield the pyrazoline as the initial, and sometimes isolated, product.[3][4] This is because the pyrazoline is a stable intermediate in the reaction sequence. To obtain the aromatic pyrazole, an oxidation step is necessary.

Identifying the Pyrazoline Intermediate:

• NMR Spectroscopy: The most definitive way to distinguish a pyrazoline from a pyrazole is by ¹H NMR spectroscopy. Pyrazolines will show characteristic signals for the non-aromatic protons on the five-membered ring, typically in the aliphatic region of the spectrum. In contrast, pyrazoles will have aromatic proton signals in the downfield region.

• Mass Spectrometry: The mass of the pyrazoline will be 2 atomic mass units higher than the corresponding pyrazole due to the two extra hydrogen atoms.

Troubleshooting Guide for Complete Oxidation:

Problem	Solution	Detailed Protocol
Incomplete Oxidation	Introduce an in-situ oxidizing agent or perform a subsequent oxidation step.	In-situ Oxidation with Iodine: Add iodine (1.0-1.2 eq) to the reaction mixture of the chalcone and hydrazine in a solvent like acetic acid. The iodine will oxidize the initially formed pyrazoline to the pyrazole. Subsequent Oxidation: If the pyrazoline has already been isolated, it can be oxidized in a separate step. A common and effective method is heating the pyrazoline in DMSO under an oxygen atmosphere or in the presence of air.[3] Other oxidizing agents like bromine can also be used, but may be less benign.[3]
Low Yield of Pyrazole	Optimize the oxidation conditions.	DMSO/O₂ Protocol: 1. Dissolve the isolated pyrazoline in DMSO. 2. Heat the solution to 80-100 °C. 3. Bubble oxygen or air through the reaction mixture, or leave it open to the atmosphere with vigorous stirring. 4. Monitor the reaction by TLC or LC-MS until the starting pyrazoline is consumed. 5. Cool the reaction, pour it into water, and extract the pyrazole product.

Workflow for Pyrazole Synthesis via Pyrazoline Oxidation:

Caption: A two-step workflow for pyrazole synthesis.

Section 3: Purification and General Troubleshooting

Even with optimized reaction conditions, purification can be a significant hurdle. The presence of regioisomers, unreacted starting materials, and side products can complicate the isolation of the desired substituted pyrazole.

FAQ 3: I have a mixture of regioisomers that are difficult to separate by column chromatography. What are some alternative purification strategies?

Answer: The separation of regioisomers can be challenging due to their similar polarities. When standard silica gel chromatography fails, several other techniques can be employed.

Advanced Purification Techniques:

• Crystallization of Acid Addition Salts: Pyrazoles are basic and can form salts with strong acids. The different regioisomers may have different solubilities as their acid addition salts, allowing for their separation by fractional crystallization.[5][6]

  • Protocol:

    • Dissolve the mixture of regioisomers in a suitable organic solvent.

    • Add a strong acid (e.g., HCl, H₂SO₄) to form the salt.

    • Allow the solution to crystallize slowly. The less soluble salt will precipitate out first.

    • Filter the crystals and neutralize the salt to recover the pure pyrazole isomer.

• Preparative HPLC: High-performance liquid chromatography on a preparative scale can often provide the resolution needed to separate closely related isomers.

• Supercritical Fluid Chromatography (SFC): For some compounds, SFC can offer better separation efficiency than traditional HPLC.

FAQ 4: My Knorr pyrazole synthesis is giving a low yield and a lot of baseline material on TLC, and the reaction mixture has a dark color. What could be the cause?

Answer: A low yield accompanied by discoloration and the formation of intractable material is often indicative of side reactions or decomposition of starting materials or products. Phenylhydrazine, in particular, is prone to oxidation and decomposition, which can lead to the formation of colored impurities.[7]

Troubleshooting Low Yields and Impurity Formation:

Potential Cause	Troubleshooting Step	Rationale
Hydrazine Decomposition	Use fresh, high-quality hydrazine or its hydrochloride salt. If using the free base, consider purifying it by distillation before use.	Impure or old hydrazine can contain oxidation products that interfere with the reaction and cause discoloration.[7]
Unstable 1,3-Dicarbonyl	Check the stability of your 1,3-dicarbonyl compound. Some are prone to decomposition, especially under acidic or basic conditions.	If the dicarbonyl is degrading, it will not be available for the desired reaction, leading to low yields and side products.
Incorrect Stoichiometry	Ensure accurate measurement of your reagents. Using a slight excess of the hydrazine (1.1-1.2 eq) can sometimes help drive the reaction to completion.	Incorrect stoichiometry can leave unreacted starting materials and lead to incomplete conversion.
Reaction Atmosphere	Run the reaction under an inert atmosphere (e.g., nitrogen or argon) to prevent oxidation of the hydrazine.	This minimizes the decomposition of sensitive reagents.
Work-up Issues	During work-up, avoid overly harsh acidic or basic conditions that could degrade the product.	The pyrazole product itself may be sensitive to certain pH ranges.

General Workflow for a Clean Knorr Pyrazole Synthesis:

Sources

• 1. Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Pyrazole synthesis [organic-chemistry.org]
• 4. mdpi.com [mdpi.com]
• 5. WO2011076194A1 - Method for purifying pyrazoles - Google Patents [patents.google.com]
• 6. DE102009060150A1 - Process for the purification of pyrazoles - Google Patents [patents.google.com]
• 7. reddit.com [reddit.com]

Technical Support Center: Catalyst Selection for Pyrazole Synthesis Optimization

Welcome to the technical support center for pyrazole synthesis. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, actionable insights into catalyst selection and troubleshooting for optimizing pyrazole synthesis. Our approach is grounded in mechanistic understanding and practical, field-tested experience to help you navigate the complexities of your experimental work.

Introduction: The Critical Role of the Catalyst in Pyrazole Synthesis

Pyrazoles are a cornerstone of medicinal chemistry, appearing in a wide array of pharmaceuticals due to their diverse biological activities. The synthesis of the pyrazole core, most commonly via the condensation of a 1,3-dicarbonyl compound with a hydrazine derivative, is highly dependent on the choice of catalyst. The right catalyst not only accelerates the reaction but also dictates selectivity, minimizes side-product formation, and ultimately improves yield and purity.

This guide will delve into the nuances of catalyst selection, addressing common challenges and providing a framework for rational optimization.

Part 1: Troubleshooting Guide - Catalyst-Related Issues in Pyrazole Synthesis

This section addresses specific problems you may encounter during your experiments, presented in a question-and-answer format.

Question 1: My pyrazole synthesis is suffering from low yields. How can I identify if the catalyst is the root cause?

Answer:

Low yields are a frequent challenge. Before attributing it solely to the catalyst, it's crucial to systematically evaluate your reaction parameters.

Initial Diagnostic Workflow:

Caption: Initial diagnostic workflow for low yield in pyrazole synthesis.

Detailed Causality:

• Catalyst Loading: An optimal catalyst loading is a delicate balance. Too little catalyst results in a slow or incomplete reaction. Conversely, excessive catalyst, especially strong acids, can lead to the degradation of starting materials or the desired product. We recommend starting with a loading of 1-5 mol% and titrating up or down based on conversion rates.

• Catalyst Activity & Stability: Many catalysts are sensitive to air and moisture. For instance, Lewis acids like anhydrous ZnCl₂ or FeCl₃ can be deactivated by water. Ensure your reagents and solvent are anhydrous. If you are using a heterogeneous catalyst, consider the possibility of leaching or surface poisoning.

• Substrate-Catalyst Mismatch: The electronic and steric properties of your 1,3-dicarbonyl and hydrazine substrates are paramount. Electron-withdrawing groups on the dicarbonyl may require a stronger acid catalyst to activate the carbonyl group for nucleophilic attack. Conversely, sterically hindered substrates may benefit from a smaller, less bulky catalyst.

Question 2: I am observing significant formation of side products, particularly the N-acylated pyrazole. How can my choice of catalyst mitigate this?

Answer:

The formation of N-acylated side products is a classic example of a kinetically vs. thermodynamically controlled pathway. The choice of catalyst can significantly influence which pathway is favored.

Mechanistic Insight:

The initial condensation reaction forms a hydrazone intermediate. This can then undergo cyclization to the desired pyrazole or, in the presence of an acylating agent (often the starting dicarbonyl or an impurity), lead to N-acylation.

• Brønsted vs. Lewis Acids: Strong Brønsted acids (e.g., H₂SO₄, p-TsOH) are very effective at protonating the carbonyl, facilitating the initial condensation. However, they can also promote side reactions. Lewis acids (e.g., In(OTf)₃, Sc(OTf)₃), by coordinating to the carbonyl oxygen, can offer a more controlled activation, often leading to higher selectivity for the desired cyclization.

Recommended Catalyst Screening Panel for Selectivity:

Catalyst Type	Examples	Rationale for Use
Brønsted Acids	Acetic Acid, p-TsOH	Cost-effective, widely used. Good starting point.
Lewis Acids	ZnCl₂, FeCl₃, In(OTf)₃	Milder, can improve selectivity by coordinating to carbonyls.
Heterogeneous Catalysts	Amberlyst-15, Montmorillonite K-10	Ease of separation, reusability, can offer shape selectivity.
Organocatalysts	Proline, Thiourea derivatives	Can operate under mild conditions, offering unique selectivity profiles.

Experimental Protocol: Catalyst Screening for Pyrazole Synthesis

• Setup: In parallel reaction vials, add the 1,3-dicarbonyl compound (1 mmol) and the chosen solvent (e.g., ethanol, 5 mL).

• Catalyst Addition: To each vial, add a different catalyst (5 mol%). Include a no-catalyst control.

• Hydrazine Addition: Add the hydrazine derivative (1.1 mmol) to each vial.

• Reaction: Stir the reactions at the desired temperature (e.g., room temperature or reflux) and monitor by TLC or LC-MS.

• Analysis: After a set time (e.g., 4 hours), quench the reactions and analyze the crude product mixture to determine the ratio of pyrazole to side products.

Question 3: My heterogeneous catalyst seems to be losing activity upon recycling. What could be the cause and how can I prevent it?

Answer:

Loss of activity in heterogeneous catalysts is a common issue and can stem from several factors.

Troubleshooting Catalyst Deactivation:

Caption: Troubleshooting workflow for heterogeneous catalyst deactivation.

• Leaching: The active catalytic species may be dissolving into the reaction medium. This is more common with catalysts that are not strongly bound to their support. Performing an ICP-MS analysis on the reaction filtrate can confirm this.

• Surface Poisoning: The catalyst's active sites can be blocked by byproducts, unreacted starting materials, or impurities. A thorough washing of the catalyst with a suitable solvent after each run is crucial. Sometimes, a more rigorous regeneration procedure, like calcination, may be necessary.

• Structural Degradation: The physical structure of the catalyst support can change under the reaction conditions (e.g., high temperature, strongly acidic/basic media), leading to a loss of surface area and active sites. Characterization techniques like BET surface area analysis and electron microscopy can reveal such changes.

Part 2: Frequently Asked Questions (FAQs)

Q1: What are the green chemistry advantages of using a heterogeneous catalyst for pyrazole synthesis?

A1: The primary advantages are ease of separation from the reaction mixture, which simplifies product purification and reduces solvent waste from workup procedures like column chromatography. Additionally, the potential for catalyst recycling and reuse aligns with the principles of sustainable chemistry by reducing waste and cost.

Q2: Can I use water as a solvent for pyrazole synthesis?

A2: Yes, and it is highly encouraged for green chemistry. Many modern catalytic systems are designed to be water-tolerant. For example, certain Lewis acids like In(OTf)₃ or solid acid catalysts can be effective in aqueous media. Synthesizing pyrazoles in water often simplifies the workup, as the product may precipitate out and can be collected by simple filtration.

Q3: How do I choose between a Brønsted acid and a Lewis acid catalyst?

A3: This choice depends on your specific substrates and desired outcome.

• Brønsted acids (e.g., acetic acid, H₂SO₄) are often sufficient for simple, unhindered substrates and are cost-effective.

• Lewis acids (e.g., ZnCl₂, Sc(OTf)₃) are generally preferred for more complex or sensitive substrates. They can offer higher selectivity and may be effective for substrates that are prone to degradation under strongly acidic conditions. A preliminary screen of both types is always recommended for a new synthesis.

Q4: Are there any non-acidic catalysts for pyrazole synthesis?

A4: While less common, basic catalysts can be used, particularly in variations of the Knorr pyrazole synthesis. For the standard 1,3-dicarbonyl and hydrazine condensation, acidic conditions are generally required to activate the carbonyl group. However, some recent methodologies explore organocatalytic approaches that do not rely on strong acids.

References

• A Review on the Synthesis of Pyrazole Derivatives and their Pharmacological Activities. Organic and Medicinal Chemistry International Journal. [Link]

• Recent Advances in the Synthesis of Pyrazoles by Employing Heterogeneous Catalysts. Catalysts. [Link]

Technical Support Center: Solvent Effects on the N-Ethylation of Pyrazoles

Welcome to the technical support center for the N-ethylation of pyrazoles. This guide is designed for researchers, medicinal chemists, and process development scientists who encounter challenges with this common but nuanced transformation. N-substituted pyrazoles are a cornerstone of modern pharmaceuticals and functional materials, making control over their synthesis paramount.[1][2] The choice of solvent is arguably one of the most critical parameters influencing the outcome of N-alkylation, governing everything from reaction speed to, most importantly, regioselectivity.

This document moves beyond simple protocols to provide a deeper understanding of the underlying principles, helping you troubleshoot your experiments and rationalize your choice of reaction conditions.

Frequently Asked Questions & Troubleshooting

Category 1: Regioselectivity Issues

The most persistent challenge in the N-alkylation of unsymmetrically substituted pyrazoles is controlling which of the two ring nitrogens is functionalized.[3] This section addresses common issues related to poor or unexpected regioselectivity.

Q1: I'm getting a mixture of N1 and N2 ethylated regioisomers. How can I improve the selectivity?

This is the classic pyrazole alkylation problem. The ratio of N1 to N2 isomers is a delicate balance of steric hindrance, electronics, and reaction conditions—especially the solvent and base combination.

Answer: Improving regioselectivity requires a multi-faceted approach:

• Steric Control (The Dominant Factor): The most straightforward way to achieve selectivity is by exploiting steric hindrance. The incoming ethyl group will preferentially attack the less sterically hindered nitrogen atom. If your pyrazole has a bulky substituent at the 3- or 5-position, alkylation will favor the nitrogen atom further away from that group.[1]

• Solvent and Base System: The interaction between your base's counter-ion (e.g., Na⁺, K⁺, Cs⁺) and the solvent is crucial.

  • In polar aprotic solvents (DMF, DMSO, MeCN): These solvents are excellent at solvating cations but poorly solvate the pyrazolate anion. This "naked" anion is highly reactive. In this case, the intrinsic steric and electronic properties of the pyrazole itself will dominate the selectivity. For instance, reacting a 3-substituted pyrazole with an ethyl halide in the presence of K₂CO₃ in acetonitrile (MeCN) or DMF is a common method, but it can often lead to mixtures if the steric bias isn't significant.[2][4]

  • In less-polar or coordinating solvents (THF, DME): When using strong bases like Sodium Hydride (NaH), the choice of solvent becomes even more critical. In a moderately coordinating solvent like 1,2-dimethoxyethane (DME), the Na⁺ ion can form a chelate with a nearby functional group on the pyrazole substituent, sterically blocking one nitrogen atom and directing the alkylation to the other.[4] This is a powerful strategy for flipping or enhancing selectivity.

• Bulky Alkylating Agents: While your goal is ethylation, a related strategy involves using a sterically demanding, "masked" methylating or alkylating agent. For example, using α-halomethylsilanes can dramatically improve N1 selectivity due to their steric bulk. The silyl group is then cleaved in a subsequent step to yield the final N-methylated product.[3] This principle can be extended to ethylation by analogy.

Q2: My results are inconsistent when switching from DMF to acetonitrile. Why?

Answer: While both are polar aprotic solvents, DMF (N,N-Dimethylformamide) and MeCN (Acetonitrile) have different properties that can significantly alter your reaction's outcome.

• Solvating Ability: DMF is a better solvent for many organic salts than MeCN. If your pyrazolate salt has poor solubility in MeCN, the reaction may become heterogeneous, leading to slower rates and potentially different selectivity compared to the homogeneous solution in DMF.

• Boiling Point & Temperature: DMF has a much higher boiling point (153 °C) than MeCN (82 °C). If you are running the reaction at reflux, the higher temperature in DMF will accelerate the reaction but may also decrease selectivity by providing enough energy to overcome the activation barrier for the formation of the less-favored isomer.

• Base Solubility: The solubility of your base (e.g., K₂CO₃, Cs₂CO₃) is different in these solvents. Poor base solubility can lead to slow and incomplete deprotonation of the pyrazole, resulting in low yields.

Solvent Parameter	DMF (N,N-Dimethylformamide)	MeCN (Acetonitrile)	Causality in N-Ethylation
Dielectric Constant (20°C)	36.7	37.5	Both are highly polar and can support ionic intermediates.
Boiling Point	153 °C	82 °C	Allows for a wider, higher temperature range, which can increase rate but may decrease selectivity.
Cation Solvation	Excellent	Good	Strongly solvates cations (K⁺, Na⁺), creating a highly reactive "naked" pyrazolate anion.
Salt Solubility	Generally Higher	Moderate	Better solubility of bases and pyrazolate salts can ensure a homogeneous, faster reaction.

Category 2: Reaction Rate & Yield Problems

Q3: My N-ethylation reaction is very slow and gives a low yield. What solvent-related factors could be the cause?

Answer: A sluggish reaction or poor yield points to several potential issues where the solvent plays a key role.

• Poor Solubility: The most common culprit is the poor solubility of one of the reagents (the starting pyrazole, the base, or the intermediate pyrazolate salt) in the chosen solvent. If the reaction is not homogeneous, the reaction rate will be limited by the dissolution rate.

  • Troubleshooting: Switch to a solvent with better solvating properties, such as DMF or DMSO.[2][5] Alternatively, for biphasic systems, consider phase-transfer catalysis.

• Inappropriate Solvent Polarity: The N-ethylation of a pyrazolate is an Sₙ2 reaction. These reactions are fastest in polar aprotic solvents (DMF, DMSO, MeCN) because they do not solvate and stabilize the nucleophile (the pyrazolate anion), leaving it free to attack the electrophile (ethyl iodide/bromide). Using a polar protic solvent (e.g., ethanol, water) is a common mistake; these solvents will form strong hydrogen bonds with the pyrazolate anion, stabilizing it and drastically reducing its nucleophilicity and thus the reaction rate.

• Use of Phase-Transfer Catalysis (PTC): If your pyrazole is soluble in a nonpolar solvent but your base (like K₂CO₃) is not, a phase-transfer catalyst (e.g., a quaternary ammonium salt) can be used. The catalyst transports the hydroxide or carbonate anion into the organic phase to deprotonate the pyrazole, and then transports the pyrazolate anion to the interface to react. This technique solves the problem of mutual insolubility of reagents.[5][6]

Visualizing the Process & Mechanism

A clear understanding of the workflow and mechanism is essential for effective troubleshooting.

Caption: Decision workflow for selecting a solvent system in pyrazole N-ethylation.

Caption: The Sₙ2 mechanism for N-ethylation and the critical role of the solvent.

Experimental Protocols

The following protocols are provided as a starting point. Always perform reactions on a small scale first to optimize conditions for your specific substrate.

Protocol 1: General Procedure using Potassium Carbonate in a Polar Aprotic Solvent

This is a robust method for many pyrazoles where high reactivity is desired and steric factors are expected to control regioselectivity.

• Preparation: To a dry round-bottom flask equipped with a magnetic stir bar and reflux condenser, add the substituted pyrazole (1.0 equiv).

• Solvent & Base Addition: Add dry DMF or MeCN (approx. 0.1–0.2 M concentration). Add finely powdered, anhydrous potassium carbonate (K₂CO₃, 1.5–2.0 equiv).

• Reagent Addition: Add the ethylating agent (ethyl iodide or ethyl bromide, 1.1–1.3 equiv) to the suspension.

• Reaction: Heat the mixture to 60–100 °C (depending on solvent and substrate reactivity) and monitor the reaction progress by TLC or LCMS.[4]

• Workup: After completion, cool the reaction to room temperature. Filter off the inorganic solids. Dilute the filtrate with water and extract the product with an appropriate organic solvent (e.g., ethyl acetate, DCM).[7] Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel.

Protocol 2: High-Selectivity Procedure using Sodium Hydride in a Coordinating Solvent

This method is preferred when a directing group is present or when a stronger base is required for complete deprotonation.

CAUTION: Sodium hydride (NaH) is highly flammable and reacts violently with water. Handle only in an inert atmosphere (N₂ or Ar) and use appropriate personal protective equipment.

• Preparation: To a flame-dried, two-neck round-bottom flask under an inert atmosphere, add a solution of the substituted pyrazole (1.0 equiv) in a dry, coordinating solvent like DME or THF (approx. 0.1 M).[4]

• Deprotonation: Cool the solution to 0 °C in an ice bath. Carefully add NaH (60% dispersion in mineral oil, 1.1 equiv) portion-wise. Gas evolution (H₂) will be observed. Allow the mixture to stir at 0 °C for 30 minutes, then warm to room temperature for another 30 minutes to ensure complete deprotonation.

• Reagent Addition: Cool the resulting pyrazolate solution back to 0 °C. Add the ethylating agent (ethyl iodide or ethyl bromide, 1.1 equiv) dropwise via syringe.

• Reaction: Allow the reaction to warm to room temperature and stir until completion (monitor by TLC or LCMS). Gentle heating (e.g., 40-60 °C) may be required for less reactive substrates.

• Workup: Carefully quench the reaction by slowly adding saturated aqueous NH₄Cl solution at 0 °C. Extract the product with an appropriate organic solvent. Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, filter, and concentrate.

• Purification: Purify the crude product by column chromatography on silica gel.

References

• Guda, V. K., et al. (2022). Switching N-Alkylation Regioselectivity of Trifluoromethylated Pyrazoles Guided by Functional Group Tuning. Molecules. Available at: [Link]

• Deag, J. T., et al. (2022). Acid Catalyzed N-Alkylation of Pyrazoles with Trichloroacetimidates. Organics. Available at: [Link]

• Matos, J., et al. (2013). Experimental and theoretical study of pyrazole N-alkylation catalyzed by basic modified molecular sieves. Journal of Molecular Catalysis A: Chemical. Available at: [Link]

• Sanna, C., et al. (2022). Regioselective Synthesis, Structural Characterization, and Antiproliferative Activity of Novel Tetra-Substituted Phenylaminopyrazole Derivatives. Pharmaceuticals. Available at: [Link]

• Ali, Y., et al. (2021). N1-Selective Methylation of Pyrazoles via α-Halomethylsilanes as Masked Methylating Reagents. The Journal of Organic Chemistry. Available at: [Link]

• Gulevskaya, A. V., et al. (2020). Direct Preparation of N-Substituted Pyrazoles from Primary Aliphatic or Aromatic Amines. ACS Omega. Available at: [Link]

• Vafaeezadeh, M., & Al-Amin, M. (2022). Ionic Liquids: Advances and Applications in Phase Transfer Catalysis. Catalysts. Available at: [Link]

Sources

• 1. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 2. Regioselective Synthesis, Structural Characterization, and Antiproliferative Activity of Novel Tetra-Substituted Phenylaminopyrazole Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. mdpi.com [mdpi.com]
• 5. researchgate.net [researchgate.net]
• 6. Ionic Liquids: Advances and Applications in Phase Transfer Catalysis [mdpi.com]
• 7. Direct Preparation of N-Substituted Pyrazoles from Primary Aliphatic or Aromatic Amines - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Byproduct Identification in 1-ethyl-1H-pyrazole-3-carbonitrile Reactions

Welcome to the technical support center for the synthesis of 1-ethyl-1H-pyrazole-3-carbonitrile. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges and byproduct formations encountered during this synthetic process. Here, we provide in-depth, evidence-based troubleshooting advice in a direct question-and-answer format to ensure the successful synthesis and purification of your target compound.

Frequently Asked Questions (FAQs)

Q1: I've performed the reaction between ethylhydrazine and (ethoxymethylene)malononitrile, but my yield of 1-ethyl-1H-pyrazole-3-carbonitrile is lower than expected, and I see a significant impurity in my crude NMR. What is this likely byproduct?

The most common byproduct in this reaction is the regioisomer, 1-ethyl-1H-pyrazole-5-carbonitrile . The formation of regioisomers is a well-known challenge in the synthesis of asymmetrically substituted pyrazoles from unsymmetrical hydrazines like ethylhydrazine.[1][2][3] The reaction can proceed through two different pathways, leading to the desired 3-carbonitrile and the isomeric 5-carbonitrile.

Q2: How can I definitively identify the presence of 1-ethyl-1H-pyrazole-5-carbonitrile in my reaction mixture?

Definitive identification can be achieved by a combination of chromatographic and spectroscopic methods.

• Thin-Layer Chromatography (TLC): The two isomers often have slightly different polarities and may be resolved by TLC. Experiment with different solvent systems, such as varying ratios of hexane and ethyl acetate, to achieve separation. The desired 3-carbonitrile isomer is typically the more polar compound.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are powerful tools for distinguishing between the two isomers. Key differences to look for are the chemical shifts of the pyrazole ring protons and carbons. While specific literature values for these exact compounds are scarce, general trends in pyrazole NMR can be applied. 2D NMR techniques like HMBC and NOESY can also help in confirming the structure.[4]

• Mass Spectrometry (MS): Both isomers will have the same mass-to-charge ratio (m/z) in a mass spectrum. However, fragmentation patterns in MS/MS experiments might show subtle differences. The predicted m/z for the protonated molecule [M+H]⁺ is 122.07127.[5]

Q3: What reaction conditions favor the formation of the desired 1-ethyl-1H-pyrazole-3-carbonitrile over the 5-carbonitrile isomer?

Controlling the regioselectivity of this reaction is crucial for maximizing the yield of the desired product. Several factors can influence the isomeric ratio:

• Nature of the Hydrazine: Using the free base of ethylhydrazine versus a salt (e.g., ethylhydrazine hydrochloride) can impact the nucleophilicity of the two nitrogen atoms and thus the regioselectivity.[2]

• Solvent: The choice of solvent can significantly influence the reaction pathway. Fluorinated alcohols like 2,2,2-trifluoroethanol (TFE) and 1,1,1,3,3,3-hexafluoro-2-propanol (HFIP) have been shown to dramatically increase regioselectivity in some pyrazole syntheses compared to standard solvents like ethanol.[1][6]

• pH of the reaction medium: The acidity or basicity of the reaction mixture can alter the reactivity of the hydrazine and the enol ether, thereby affecting the regioselectivity.

A systematic approach to optimize your reaction would involve screening different solvents and adjusting the pH to find the optimal conditions for your specific setup.

Troubleshooting Guide

Problem 1: My crude product is an inseparable mixture of the 3- and 5-carbonitrile isomers.

Even with optimized reaction conditions, some amount of the undesired isomer is often formed. Effective purification is therefore critical.

Solution: Column Chromatography

Flash column chromatography on silica gel is the most effective method for separating these isomers.

Detailed Protocol for Isomer Separation:

• Stationary Phase: Standard silica gel (230-400 mesh).

• Column Packing: Pack the column as a slurry in the initial, low-polarity mobile phase.

• Sample Loading: For optimal separation, use a dry loading technique. Dissolve your crude product in a minimal amount of a strong solvent (e.g., dichloromethane or methanol), adsorb it onto a small amount of silica gel, and evaporate the solvent to obtain a dry, free-flowing powder. Carefully load this powder onto the top of the packed column.

• Mobile Phase: A gradient elution is recommended. Start with a non-polar solvent system, such as 5% ethyl acetate in hexane, and gradually increase the polarity by increasing the percentage of ethyl acetate. The optimal gradient will depend on the specific isomeric ratio and the presence of other impurities.

• Fraction Collection and Analysis: Collect small fractions and monitor them by TLC to identify the fractions containing the pure isomers.

• Product Isolation: Combine the pure fractions of each isomer and remove the solvent under reduced pressure.[7]

Problem 2: I've isolated a byproduct that has a similar mass to my product, but the nitrile peak in the IR spectrum is absent, and I see a broad peak in the amide region.

This byproduct is likely 1-ethyl-1H-pyrazole-3-carboxamide , which results from the hydrolysis of the nitrile group of your desired product. This can occur during the reaction workup or purification if aqueous acidic or basic conditions are used.

Identification of 1-ethyl-1H-pyrazole-3-carboxamide:

• Infrared (IR) Spectroscopy: Look for the disappearance of the sharp nitrile (C≡N) stretch (around 2230 cm⁻¹) and the appearance of a strong carbonyl (C=O) stretch (around 1650 cm⁻¹) and N-H stretches (broad, around 3200-3400 cm⁻¹).

• ¹H NMR Spectroscopy: The pyrazole ring protons will have similar chemical shifts to the parent nitrile, but you will observe new broad signals corresponding to the -NH₂ protons of the amide group.

• Mass Spectrometry: The mass of the carboxamide will be 18 units (the mass of water) higher than the nitrile.

Preventing Hydrolysis:

• Workup: Use neutral or mildly acidic/basic conditions during the workup. Avoid prolonged exposure to strong acids or bases.

• Purification: If using chromatography, ensure your solvents are dry and neutral.

Reaction Mechanisms and Visualizations

The formation of the two regioisomers, 1-ethyl-1H-pyrazole-3-carbonitrile and 1-ethyl-1H-pyrazole-5-carbonitrile, proceeds through a nucleophilic attack of one of the nitrogen atoms of ethylhydrazine on the β-carbon of (ethoxymethylene)malononitrile, followed by cyclization and elimination of ethanol. The regioselectivity is determined by which nitrogen atom of the ethylhydrazine initiates the attack.

Caption: Regioselective formation of pyrazole isomers.

Quantitative Data Summary

While specific yields for the synthesis of 1-ethyl-1H-pyrazole-3-carbonitrile are not widely reported, similar reactions for related pyrazoles can provide an expected range.

Product	Typical Yield Range	Key Factors Influencing Yield
1-ethyl-1H-pyrazole-3-carbonitrile	60-85%	Reaction conditions (solvent, temp.), purification efficiency
1-ethyl-1H-pyrazole-5-carbonitrile	5-30%	Regioselectivity of the reaction
1-ethyl-1H-pyrazole-3-carboxamide	<5%	Presence of water, pH of workup

Experimental Protocols

General Procedure for the Synthesis of 1-ethyl-1H-pyrazole-3-carbonitrile

This is a general protocol and may require optimization.

• To a solution of (ethoxymethylene)malononitrile (1.0 eq) in a suitable solvent (e.g., ethanol, 2,2,2-trifluoroethanol), add ethylhydrazine (1.1 eq) dropwise at room temperature.

• Stir the reaction mixture at room temperature or with gentle heating (e.g., 50-60 °C) and monitor the progress by TLC.

• Once the reaction is complete, remove the solvent under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel using a hexane/ethyl acetate gradient to separate the isomers.

• Characterize the purified product by NMR and MS to confirm its identity and purity.[8][9]

References

• Green and efficient synthesis of 5-amino-1H-pyrazole-5-carbonitriles utilizing novel modified LDH. (n.d.). National Institutes of Health. Retrieved January 26, 2026, from [Link]

• Green and efficient synthesis of 5-amino-1H-pyrazole-5-carbonitriles utilizing novel modified LDH. (n.d.). The Royal Society of Chemistry. Retrieved January 26, 2026, from [Link]

• Synthesis, characterization and biological evaluation of some novel carboxamide derivatives of pyrazole. (n.d.). JOCPR. Retrieved January 26, 2026, from [Link]

• A regioselective synthesis of 3,4-diaryl-1H-pyrazoles through a 1,3-dipolar cycloaddition of tosylhydrazones and nitroalkenes. (n.d.). Organic & Biomolecular Chemistry (RSC Publishing). Retrieved January 26, 2026, from [Link]

• Optimization of Pyrazolo[3,4-b]pyridine Analogues: Synthesis, In Vitro Anticancer Evaluation and In Vivo Pharmacokinetics. (2026). ACS Omega. Retrieved January 26, 2026, from [Link]

• Synthesis, Characterization of Ethyl 5-(substituted)-1H-pyrazole- 3-carboxylate Derivative as Potent Anti-inflammatory Agents. (2025). ResearchGate. Retrieved January 26, 2026, from [Link]

• Improved Regioselectivity in Pyrazole Formation through the Use of Fluorinated Alcohols as Solvents: Synthesis and Biological Activity of Fluorinated Tebufenpyrad Analogs. (n.d.). ACS Publications. Retrieved January 26, 2026, from [Link]

• Regiocontrolled Synthesis of 1-Substituted-3(5)-carboxyalkyl-1H-pyrazoles Using Trichloromethyl Enones. (n.d.). PubMed Central. Retrieved January 26, 2026, from [Link]

• 1-ethyl-1h-pyrazole-3-carbonitrile (C6H7N3). (n.d.). PubChemLite. Retrieved January 26, 2026, from [Link]

• Malononitrile: A Versatile Active Methylene Group. (n.d.). SciSpace. Retrieved January 26, 2026, from [Link]

• Improved Regioselectivity in Pyrazole Formation through the Use of Fluorinated Alcohols as Solvents: Synthesis and Biological Ac. (n.d.). Retrieved January 26, 2026, from [Link]

• The reaction of phenylmalononitrile with hydrazine. Synthesis and properties of 3,5-diamino-4-phenylpyrazole, 2-amino-3-phenylpyrazolo[1,5-a]pyrimidine, and related compounds. (n.d.). Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing). Retrieved January 26, 2026, from [Link]

• Synthesis of 1,3-disubstituted pyrazoles using ionic liquid. (n.d.). JOCPR. Retrieved January 26, 2026, from [Link]

• Design, Synthesis, and Structure-Activity Relationships of 1-ethylpyrazole-3-carboxamide Compounds as Novel Hypoxia-Inducible Factor (HIF). (2015). PubMed. Retrieved January 26, 2026, from [Link]

• Recent Advances in the Synthesis of Pyrazole Derivatives: A Review. (2023). MDPI. Retrieved January 26, 2026, from [Link]

• Base-mediated reaction of hydrazones and nitroolefins with a reversed regioselectivity: a novel synthesis of 1,3,4-trisubstituted pyrazoles. (2008). PubMed. Retrieved January 26, 2026, from [Link]

• Extracting 1,3-dimethylpyrazole and 1,5-dimethylpyrazole from binary industrial mixtures. (2025). Retrieved January 26, 2026, from [Link]

• ETHYL VINYL ETHER - AN AGENT FOR PROTECTION OF THE PYRAZOLE NH-FRAGMENT. A CONVENIENT METHOD FOR THE PREPARATION OF N-UNSUBSTITU. (n.d.). Retrieved January 26, 2026, from [Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Regiocontrolled Synthesis of 1-Substituted-3(5)-carboxyalkyl-1H-pyrazoles Using Trichloromethyl Enones - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. A regioselective synthesis of 3,4-diaryl-1H-pyrazoles through a 1,3-dipolar cycloaddition of tosylhydrazones and nitroalkenes - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 5. PubChemLite - 1-ethyl-1h-pyrazole-3-carbonitrile (C6H7N3) [pubchemlite.lcsb.uni.lu]
• 6. ri.conicet.gov.ar [ri.conicet.gov.ar]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. Thieme E-Books & E-Journals [thieme-connect.de]
• 9. rsc.org [rsc.org]

Reference Data & Comparative Studies

A Comparative Guide to the Mass Spectrometry Analysis of 1-ethyl-1H-pyrazole-3-carbonitrile

This guide provides an in-depth comparison of mass spectrometry techniques for the analysis of 1-ethyl-1H-pyrazole-3-carbonitrile, a key heterocyclic building block in pharmaceutical and agrochemical research. We will explore two primary analytical approaches: Gas Chromatography-Mass Spectrometry (GC-MS) with Electron Impact (EI) ionization and Liquid Chromatography-Mass Spectrometry (LC-MS) with Electrospray Ionization (ESI). This document is intended for researchers, scientists, and drug development professionals seeking to develop robust and reliable analytical methods for this class of compounds.

Introduction: The Analytical Challenge

1-ethyl-1H-pyrazole-3-carbonitrile (C₆H₇N₃, Monoisotopic Mass: 121.0640 Da) presents a unique analytical challenge due to its combination of a polar pyrazole ring, a nitrile group, and an alkyl substituent.[1] The choice between GC-MS and LC-MS is not merely one of convenience but is dictated by the physicochemical properties of the analyte and the specific analytical goals, such as qualitative identification, impurity profiling, or quantitative analysis.

GC-MS is a powerful technique for volatile and thermally stable compounds, offering high chromatographic resolution and reproducible fragmentation patterns for structural elucidation.[2] In contrast, LC-MS is well-suited for a broader range of compounds, including those that are less volatile or thermally labile, and its soft ionization techniques often preserve the molecular ion.[3] This guide will dissect the nuances of applying each technique to 1-ethyl-1H-pyrazole-3-carbonitrile, providing the rationale behind the selection of each method's parameters.

Comparative Analysis: GC-MS (EI) vs. LC-MS (ESI)

The selection of the most appropriate mass spectrometry technique hinges on a thorough understanding of the analyte's behavior under different ionization conditions.

Gas Chromatography-Mass Spectrometry with Electron Impact (EI) Ionization

• Principle: In GC-MS, the sample is vaporized and separated based on its boiling point and affinity for a stationary phase in a capillary column.[4] Upon entering the mass spectrometer, the analyte is bombarded with high-energy electrons (typically 70 eV), causing it to ionize and fragment in a reproducible manner.[5] This fragmentation pattern serves as a chemical fingerprint for identification.

• Applicability to 1-ethyl-1H-pyrazole-3-carbonitrile: Given its relatively low molecular weight, 1-ethyl-1H-pyrazole-3-carbonitrile is expected to be sufficiently volatile and thermally stable for GC-MS analysis. The N-ethyl substitution on the pyrazole ring is known to suppress the initial cleavage of the N-N bond, a common fragmentation pathway in unsubstituted pyrazoles, leading to more predictable fragmentation patterns.[2]

• Advantages:

  • High Reproducibility: EI fragmentation patterns are highly consistent and can be compared against established spectral libraries (e.g., NIST) for confident identification.

  • Structural Information: The extensive fragmentation provides valuable structural information, aiding in the differentiation of isomers.

  • High Chromatographic Efficiency: Capillary GC columns offer excellent separation of closely related compounds.

• Disadvantages:

  • Molecular Ion Intensity: The high energy of EI can lead to extensive fragmentation, sometimes resulting in a weak or absent molecular ion peak, which can complicate molecular weight determination.

  • Thermal Degradation: Although less likely for this compound, thermal degradation in the injector or column can occur for more complex pyrazole derivatives.

Liquid Chromatography-Mass Spectrometry with Electrospray Ionization (ESI)

• Principle: LC separates compounds in a liquid mobile phase based on their interactions with a stationary phase.[3] ESI is a soft ionization technique that generates ions from a liquid solution by creating a fine spray of charged droplets.[6] This process typically results in the formation of protonated molecules ([M+H]⁺) or other adducts (e.g., [M+Na]⁺, [M+K]⁺) with minimal fragmentation.[1][7]

• Applicability to 1-ethyl-1H-pyrazole-3-carbonitrile: The polar nature of the pyrazole ring and the nitrile group makes this compound an excellent candidate for ESI. It is expected to readily form protonated molecules in the positive ion mode.

• Advantages:

  • Prominent Molecular Ion: ESI typically produces a strong signal for the molecular ion (or its adducts), simplifying molecular weight determination.

  • Broad Applicability: Suitable for a wide range of polar and non-polar compounds, including those not amenable to GC-MS.

  • Reduced Thermal Stress: The analysis is performed at or near ambient temperature, minimizing the risk of thermal degradation.

• Disadvantages:

  • Limited Structural Information: The lack of extensive fragmentation in ESI provides less structural information compared to EI. Tandem mass spectrometry (MS/MS) is often required to induce fragmentation for structural elucidation.

  • Matrix Effects: The ionization efficiency in ESI can be suppressed or enhanced by co-eluting matrix components, potentially affecting quantitation.

  • Adduct Formation: The formation of multiple adducts can complicate spectral interpretation.

Experimental Protocols

The following protocols are designed to be self-validating, with key parameters chosen to ensure robust and reliable results.

GC-MS (EI) Experimental Protocol

This protocol is optimized for the qualitative and quantitative analysis of 1-ethyl-1H-pyrazole-3-carbonitrile.

1. Sample Preparation:

• Accurately weigh approximately 10 mg of 1-ethyl-1H-pyrazole-3-carbonitrile and dissolve it in 10 mL of dichloromethane to prepare a 1 mg/mL stock solution.
• Prepare a series of working standards by serial dilution of the stock solution with dichloromethane to concentrations ranging from 1 µg/mL to 100 µg/mL.
• Filter the final solutions through a 0.22 µm PTFE syringe filter prior to injection.

2. GC-MS Parameters:

Parameter	Value	Rationale
Gas Chromatograph	Agilent 8890 GC System or equivalent	A modern GC system provides excellent temperature and flow control for reproducible retention times.
Column	VF-WAXms (30 m x 0.25 mm, 0.25 µm) or equivalent polar capillary column	A polar column is suitable for the separation of polar nitrogen-containing compounds.[1]
Injector	Split/Splitless	Allows for a wide range of sample concentrations to be analyzed.
Injector Temp.	250 °C	Ensures complete vaporization of the analyte without thermal degradation.
Injection Volume	1 µL	A standard injection volume for capillary GC.
Split Ratio	20:1	Adjust as needed based on analyte concentration to avoid detector saturation.
Carrier Gas	Helium (99.999% purity)	An inert carrier gas that provides good chromatographic efficiency.
Flow Rate	1.2 mL/min (constant flow)	An optimal flow rate for a 0.25 mm ID column to achieve good separation.
Oven Program	80 °C (hold 2 min), ramp to 240 °C at 15 °C/min, hold 5 min	A temperature program designed to provide good separation from potential impurities and ensure elution of the analyte in a reasonable time.
MS System	Agilent 5977B MSD or equivalent	A reliable single quadrupole mass spectrometer for routine analysis.
Ionization Mode	Electron Impact (EI)	The standard ionization technique for GC-MS, providing reproducible fragmentation.
Electron Energy	70 eV	The standard electron energy for generating comparable mass spectra.[5]
Source Temp.	230 °C	Prevents condensation of the analyte in the ion source.
Quadrupole Temp.	150 °C	Maintains a stable electric field in the quadrupole.
Scan Range	m/z 40-200	Covers the expected mass range of the molecular ion and its fragments.

Diagram of GC-MS Experimental Workflow:

Caption: Workflow for GC-MS analysis of 1-ethyl-1H-pyrazole-3-carbonitrile.

LC-MS (ESI) Experimental Protocol

This protocol is tailored for the analysis of the polar 1-ethyl-1H-pyrazole-3-carbonitrile.

1. Sample Preparation:

• Accurately weigh approximately 10 mg of 1-ethyl-1H-pyrazole-3-carbonitrile and dissolve it in 10 mL of a 50:50 (v/v) mixture of acetonitrile and water to prepare a 1 mg/mL stock solution.
• Prepare a series of working standards by serial dilution of the stock solution with the 50:50 acetonitrile/water mixture to concentrations ranging from 0.1 µg/mL to 50 µg/mL.
• Filter the final solutions through a 0.22 µm nylon syringe filter prior to injection.

2. LC-MS Parameters:

Parameter	Value	Rationale
LC System	Agilent 1290 Infinity II LC or equivalent	A high-performance LC system capable of delivering precise gradients at high pressures.
Column	HILIC Column (e.g., Waters ACQUITY UPLC BEH HILIC, 2.1 x 100 mm, 1.7 µm)	Hydrophilic Interaction Liquid Chromatography (HILIC) is ideal for retaining and separating polar compounds.[8]
Mobile Phase A	Water with 10 mM Ammonium Formate and 0.1% Formic Acid	Ammonium formate and formic acid are common mobile phase additives that promote ionization and improve peak shape in positive ESI mode.[9]
Mobile Phase B	Acetonitrile with 0.1% Formic Acid	The organic component of the mobile phase.
Gradient	95% B to 50% B over 8 minutes, then re-equilibrate	A gradient elution is necessary to ensure the analyte is retained and then eluted with good peak shape.
Flow Rate	0.3 mL/min	A typical flow rate for a 2.1 mm ID column.
Column Temp.	40 °C	Elevated temperature can improve peak shape and reduce viscosity.
Injection Volume	2 µL	A small injection volume is used to prevent peak distortion.
MS System	Agilent 6470A Triple Quadrupole or equivalent	A sensitive mass spectrometer suitable for both qualitative and quantitative analysis.
Ionization Mode	Electrospray Ionization (ESI), Positive	The analyte is expected to readily protonate in the positive ion mode.
Capillary Voltage	3500 V	An optimal voltage for stable electrospray.
Gas Temp.	300 °C	Aids in the desolvation of the charged droplets.
Gas Flow	8 L/min	The flow of the drying gas.
Nebulizer	35 psi	The pressure of the nebulizing gas.
Scan Range	m/z 50-250	Covers the expected mass range of the protonated molecule and its common adducts.

Diagram of LC-MS Experimental Workflow:

Caption: Workflow for LC-MS analysis of 1-ethyl-1H-pyrazole-3-carbonitrile.

Data Interpretation and Comparison

The following table presents hypothetical, yet scientifically plausible, mass spectral data for 1-ethyl-1H-pyrazole-3-carbonitrile under both EI and ESI conditions.

Ionization Mode	m/z (Relative Abundance)	Proposed Fragment/Ion	Rationale
EI	121 (40%)	[M]⁺˙ (Molecular Ion)	The molecular ion is expected to be observed, though its abundance may be moderate due to fragmentation.
106 (15%)	[M - CH₃]⁺	Loss of a methyl radical from the ethyl group.
94 (100%)	[M - C₂H₃]⁺	Likely loss of ethylene via a rearrangement, a common fragmentation for ethyl-substituted aromatics.[10]
93 (60%)	[M - C₂H₄]⁺˙	Loss of ethylene.
67 (35%)	[C₄H₅N]⁺	Fragmentation of the pyrazole ring, possibly through the loss of HCN from a fragment.[7]
ESI (+)	122.0713 (100%)	[M+H]⁺	Protonated molecule, expected to be the base peak in ESI.[1]
144.0532 (30%)	[M+Na]⁺	Sodium adduct, commonly observed in ESI.[1]
160.0272 (10%)	[M+K]⁺	Potassium adduct, also a common observation.[1]
243.1353 (5%)	[2M+H]⁺	Protonated dimer, can form at higher concentrations.

Interpretation of Fragmentation Patterns

• EI Fragmentation: The proposed EI fragmentation pathway for 1-ethyl-1H-pyrazole-3-carbonitrile is initiated by the ionization of the molecule. The primary fragmentation is expected to involve the ethyl group, with the loss of a methyl radical (m/z 106) or an ethylene molecule (m/z 93). A rearrangement leading to the loss of C₂H₃ (m/z 94) is also plausible for ethyl-substituted aromatic systems.[10] Subsequent fragmentation of the pyrazole ring, likely involving the loss of hydrogen cyanide (HCN), would lead to smaller fragments like the one observed at m/z 67.[7]

Proposed EI Fragmentation Pathway:

Caption: Proposed EI fragmentation of 1-ethyl-1H-pyrazole-3-carbonitrile.

• ESI Ionization: In positive mode ESI, 1-ethyl-1H-pyrazole-3-carbonitrile is expected to be readily protonated, likely on one of the pyrazole nitrogen atoms, to form the [M+H]⁺ ion at m/z 122.0713. This will be the most abundant ion. The presence of sodium and potassium adducts ([M+Na]⁺ at m/z 144.0532 and [M+K]⁺ at m/z 160.0272) is also highly probable, arising from trace amounts of these salts in the sample or mobile phase.[1] At higher analyte concentrations, the formation of a protonated dimer ([2M+H]⁺ at m/z 243.1353) is possible. It is also important to consider the potential for in-source reduction of the nitrile group to an amine, which could lead to an ion at m/z 126 ([M+4H+H]⁺), though this is often dependent on the specific ESI source conditions.

Conclusion

Both GC-MS (EI) and LC-MS (ESI) are viable and powerful techniques for the analysis of 1-ethyl-1H-pyrazole-3-carbonitrile. The choice of method should be guided by the specific analytical objective.

• For structural confirmation and identification of unknown impurities , the detailed and reproducible fragmentation patterns provided by GC-MS with EI ionization are highly advantageous.

• For routine quantitative analysis, especially in complex matrices, and for compounds with limited thermal stability , the soft ionization and high sensitivity of LC-MS with ESI make it the preferred method. The prominent molecular ion simplifies quantitation and molecular weight confirmation.

By understanding the principles and practical considerations of each technique, researchers can develop and validate robust analytical methods for 1-ethyl-1H-pyrazole-3-carbonitrile and related compounds, ensuring data of the highest quality and integrity in their research and development endeavors.

References

• Comprehensive LC-MS/MS analysis of nitrogen-related plant metabolites. Oxford Academic. [Link]

• LC–MS-Compatible Separation of Polar Compounds Using Silica Hydride Columns. LCGC North America. [Link]

• Protocol for Structure Determination of Unknowns by EI Mass Spectrometry. I. Diagnostic Ions for Acyclic Compounds with up to One Functional Group. AIP Publishing. [Link]

• Reduction of nitriles to amines in positive ion electrospray ionization mass spectrometry. PubMed. [Link]

• 1-ethyl-1h-pyrazole-3-carbonitrile (C6H7N3). PubChemLite. [Link]

• Electron-impact induced fragmentations of pyrazoles. Journal of the Chemical Society B: Physical Organic. [Link]

• Qualitative analysis of pyrazole pesticides in tea leafby using FastGC-HRTOFMS. JEOL. [Link]

• 14.6a Fragmentation Patterns of Alkanes, Alkenes, and Aromatic Compounds. YouTube. [Link]

• Tips and tricks for LC–MS-based metabolomics and lipidomics analysis. LabRulez LCMS. [Link]

• Mass Spectrometry: Fragmentation Mechanisms. YouTube. [Link]

• Trends for Pyrazole Fragmentation Determined by Gas Chromatography Coupled with Mass Spectrometry. ResearchGate. [Link]

• Electron Ionization (EI) Induced Mass Spectral Analysis of Substituted Phenylacetamides. Der Chemica Sinica. [Link]

• LC-MS metabolomics of polar compounds. PubMed. [Link]

• Development of an LC-MS method for determination of nitrogen-containing heterocycles using mixed-mode liquid chromatography. PMC. [Link]

• Protocol for Structure Determination of Unknowns by EI Mass Spectrometry. III. Diagnostic Ions in Multiple Ring Carbo- and Heterocycles, and Mono-Functional Derivatives. AIP Publishing. [Link]

• (PDF) Development of an LC-MS method for determination of nitrogen-containing heterocycles using mixed-mode liquid chromatography. ResearchGate. [Link]

• LC-MS Method Development for the Screening of Non-Volatile and Polar Compounds Present in Paper and Board and Plastic Food Contact Materials. National Agricultural Library. [Link]

• Electron-Induced (EI) Mass Fragmentation is Directed by Intra-molecular H-Bonding in Two Isomeric Benzodipyran Systems. NIH. [Link]

• Derivatives of Pyrazole-Based Compounds as Prospective Cancer Agents. University of Pretoria. [Link]

• Fragmentation of aromatic sulfonamides in electrospray ionization mass spectrometry: Elimination of SO2 via rearrangement. ResearchGate. [Link]

• Simultaneous Determination of 20 Nitrogen-Containing Heterocyclic Compounds in Soil by Supercritical Fluid Chromatography–Tandem Mass Spectrometry. MDPI. [Link]

• Cooking Utensils: Determination of Primary Aromatic Amines by LC/MS/MS. Agilent. [Link]

• Chemistry and Pharmacological Activities of Pyrazole and Pyrazole Derivatives. International Journal of Pharmaceutical Sciences Review and Research. [Link]

• Electrospray Ionization Mass Spectrometry: A Technique to Access the Information beyond the Molecular Weight of the Analyte. PubMed Central. [Link]

Sources

• 1. Development of a Sensitive Screening Method for Simultaneous Determination of Nine Genotoxic Nitrosamines in Active Pharmaceutical Ingredients by GC-MS [mdpi.com]
• 2. Non-Targeted Analysis Using Gas Chromatography-Mass Spectrometry for Evaluation of Chemical Composition of E-Vapor Products - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. lcms.labrulez.com [lcms.labrulez.com]
• 4. jeol.com [jeol.com]
• 5. pubs.aip.org [pubs.aip.org]
• 6. Frontiers | Heterocyclic Compounds: Pharmacology of Pyrazole Analogs From Rational Structural Considerations [frontiersin.org]
• 7. researchgate.net [researchgate.net]
• 8. LC-MS metabolomics of polar compounds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. youtube.com [youtube.com]
• 10. researchgate.net [researchgate.net]

A Comparative Analysis of Synthetic Routes to 1-Ethyl-1H-pyrazole-3-carbonitrile: A Guide for Researchers

Introduction

1-Ethyl-1H-pyrazole-3-carbonitrile is a valuable heterocyclic building block in medicinal chemistry and materials science. Its substituted pyrazole core is a prevalent scaffold in numerous biologically active compounds. The strategic placement of the ethyl group at the N1 position and the cyano group at the C3 position offers versatile handles for further chemical modifications, making it a sought-after intermediate in drug discovery and development. This guide provides a comparative analysis of the two primary synthetic routes to this compound, offering insights into the practical advantages and disadvantages of each approach to aid researchers in selecting the optimal method for their specific needs.

Core Synthetic Strategies

The synthesis of 1-ethyl-1H-pyrazole-3-carbonitrile can be broadly categorized into two distinct strategies:

• Route A: Cyclocondensation. This classical approach involves the construction of the pyrazole ring by reacting ethylhydrazine with a suitable three-carbon precursor already containing the nitrile functionality.

• Route B: N-Ethylation. This method relies on the post-modification of a pre-existing 1H-pyrazole-3-carbonitrile core through the introduction of an ethyl group onto one of the ring's nitrogen atoms.

This guide will delve into the mechanistic underpinnings, experimental protocols, and comparative performance of these two routes.

Route A: Cyclocondensation Pathway

The cyclocondensation route is a convergent and often high-yielding method for constructing the pyrazole ring in a single step from acyclic precursors.

Reaction Mechanism and Rationale

This pathway follows the well-established Knorr pyrazole synthesis. The reaction of ethylhydrazine with an appropriate 1,3-dielectrophilic synthon, such as (ethoxymethylene)malononitrile, proceeds through a cascade of reactions. The more nucleophilic nitrogen of ethylhydrazine initially attacks one of the electrophilic centers of the three-carbon component, followed by an intramolecular cyclization and subsequent elimination to afford the aromatic pyrazole ring. The choice of the three-carbon synthon is critical for the success and efficiency of this route.

Figure 1: Cyclocondensation route to 1-ethyl-1H-pyrazole-3-carbonitrile.

Experimental Protocol

A representative procedure for the synthesis of 1-ethyl-1H-pyrazole-3-carbonitrile via cyclocondensation is as follows:

• Reaction Setup: To a solution of (ethoxymethylene)malononitrile (1.0 eq) in a suitable solvent such as ethanol or acetic acid, add ethylhydrazine (1.0-1.2 eq) dropwise at room temperature.

• Reaction Execution: The reaction mixture is then heated to reflux and monitored by thin-layer chromatography (TLC) until the starting materials are consumed.

• Workup and Purification: Upon completion, the reaction mixture is cooled to room temperature, and the solvent is removed under reduced pressure. The resulting crude product is then purified by a suitable method, such as recrystallization or column chromatography, to afford the desired 1-ethyl-1H-pyrazole-3-carbonitrile.

Synthesis of Key Starting Materials for Route A

• Ethylhydrazine: This starting material can be prepared by the ethylation of hydrazine. For instance, a patented method describes the synthesis of ethylhydrazine dihydrochloride from the reaction of acethydrazide with bromoethane, followed by hydrolysis.

• (Ethoxymethylene)malononitrile: This crucial three-carbon synthon is typically synthesized by the condensation of malononitrile with triethyl orthoformate, often in the presence of a catalyst like zinc chloride or acetic anhydride.

Route B: N-Ethylation Pathway

This route involves the initial synthesis of the pyrazole-3-carbonitrile core, followed by the selective introduction of the ethyl group at the N1 position.

Reaction Mechanism and Rationale

The N-alkylation of pyrazoles can be a complex process due to the presence of two reactive nitrogen atoms in the heterocyclic ring, which can lead to a mixture of N1 and N2 alkylated regioisomers. The regioselectivity of this reaction is influenced by several factors, including the nature of the substituent on the pyrazole ring, the type of alkylating agent, the base, and the solvent used. For 3-substituted pyrazoles, N1-alkylation is often favored due to steric hindrance from the substituent at the C3 position.

Figure 2: N-Ethylation route to 1-ethyl-1H-pyrazole-3-carbonitrile.

Experimental Protocol

A general procedure for the N-ethylation of 1H-pyrazole-3-carbonitrile is as follows:

• Deprotonation: To a solution of 1H-pyrazole-3-carbonitrile (1.0 eq) in an aprotic solvent such as dimethylformamide (DMF) or acetonitrile, a suitable base (e.g., sodium hydride, potassium carbonate) is added to deprotonate the pyrazole ring.

• Alkylation: An ethylating agent, such as diethyl sulfate or ethyl iodide (1.0-1.2 eq), is then added to the reaction mixture.

• Reaction Monitoring and Workup: The reaction is stirred at room temperature or gentle heating and monitored by TLC. After completion, the reaction is quenched with water and the product is extracted with an organic solvent. The organic layer is then washed, dried, and concentrated.

• Purification: The crude product, which may contain a mixture of N1 and N2 isomers, is purified by column chromatography to isolate the desired 1-ethyl-1H-pyrazole-3-carbonitrile.

Synthesis of Key Starting Materials for Route B

• 1H-Pyrazole-3-carbonitrile: This precursor can be synthesized via the cyclocondensation of hydrazine with (ethoxymethylene)malononitrile. Alternatively, it can be prepared from pyrazole-3-carboxamide through dehydration.[1]

Comparative Analysis of the Synthetic Routes

Feature	Route A: Cyclocondensation	Route B: N-Ethylation
Regioselectivity	Generally high, leading to the desired N1-ethyl isomer.	Can be problematic, often yielding a mixture of N1 and N2 isomers requiring careful separation.
Number of Steps	Fewer steps if starting materials are readily available.	Can be a multi-step process if the pyrazole-3-carbonitrile precursor needs to be synthesized first.
Yield	Often provides good to excellent yields of the final product.	The overall yield can be lower due to the potential for isomer formation and the need for purification.
Starting Materials	Requires ethylhydrazine, which may be less common and more expensive than hydrazine.	Utilizes the more readily available hydrazine for the synthesis of the pyrazole core.
Scalability	Generally scalable, with the main consideration being the availability of ethylhydrazine.	The need for chromatographic separation of isomers can make this route less amenable to large-scale synthesis.
Safety	Hydrazine and its derivatives are toxic and should be handled with appropriate safety precautions.	Involves the use of potentially hazardous alkylating agents and strong bases.

Expert Insights and Recommendations

From the perspective of a senior application scientist, the choice between Route A and Route B is contingent on the specific objectives of the research.

• For rapid access to the target molecule with high regioselectivity, Route A (Cyclocondensation) is generally the preferred method. The direct formation of the desired N1-ethyl isomer circumvents the challenges of isomer separation inherent in Route B. While ethylhydrazine may be more costly than hydrazine, the higher efficiency and cleaner reaction profile often justify the expense for small to medium-scale syntheses.

• Route B (N-Ethylation) may be a viable option if 1H-pyrazole-3-carbonitrile is a readily available starting material in the laboratory. However, researchers must be prepared to invest time and resources in optimizing the reaction conditions to maximize the yield of the desired N1-isomer and in performing careful chromatographic purification. The regioselectivity of the N-alkylation of 3-substituted pyrazoles is a well-documented challenge, and the outcome can be highly dependent on the specific substrate and reaction conditions.

Conclusion

Both the cyclocondensation and N-ethylation routes offer feasible pathways to 1-ethyl-1H-pyrazole-3-carbonitrile. The cyclocondensation approach (Route A) stands out for its superior regioselectivity and operational simplicity, making it the more robust and efficient choice for most applications. The N-ethylation route (Route B), while conceptually straightforward, is often hampered by the formation of regioisomers, which complicates purification and reduces the overall yield. Careful consideration of the factors outlined in this guide, including starting material availability, scalability, and the importance of regiochemical purity, will enable researchers to make an informed decision and select the synthetic strategy that best aligns with their research goals.

References

• Synthesis of N-Alkylpyrazoles by Phase Transfer Catalysis Without Solvent. ResearchGate. Retrieved from [Link]

• Novel method for synthesizing ethyl hydrazine dihydrochloride. Google Patents.
• Synthetic method of (ethoxymethylene)-malononitrile. Google Patents.

• Regioselective N-alkylation of the 1H-indazole scaffold; ring substituent and N-alkylating reagent effects on regioisomeric distribution. Beilstein Journal of Organic Chemistry. Retrieved from [Link]

• Regioselective Synthesis, Structural Characterization, and Antiproliferative Activity of Novel Tetra-Substituted Phenylaminopyrazole Derivatives. Molecules. Retrieved from [Link]

Sources

• 1. 1H-PYRAZOLE-3-CARBONITRILE synthesis - chemicalbook [chemicalbook.com]

Benchmarking 1-ethyl-1H-pyrazole-3-carbonitrile Against Known Janus Kinase Inhibitors: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

Authored by a Senior Application Scientist

This guide provides an in-depth comparative analysis of the hypothetical Janus Kinase (JAK) inhibitor, 1-ethyl-1H-pyrazole-3-carbonitrile, against established clinical benchmarks. We will explore the scientific rationale for investigating this molecule, its potential mechanism of action, and present a framework for its evaluation, grounded in established experimental protocols. Our objective is to furnish researchers with the necessary technical insights to rigorously assess novel compounds targeting the JAK-STAT signaling pathway.

Introduction: The JAK-STAT Pathway and the Significance of the Pyrazole Scaffold

The Janus Kinase/Signal Transducer and Activator of Transcription (JAK/STAT) pathway is a critical signaling cascade that translates extracellular cytokine and growth factor signals into transcriptional regulation.[1][2] This pathway is integral to a myriad of cellular processes, including hematopoiesis, immune response, cellular proliferation, and inflammation.[2] The JAK family comprises four intracellular non-receptor tyrosine kinases: JAK1, JAK2, JAK3, and TYK2.[1] Dysregulation of the JAK-STAT pathway is a hallmark of various autoimmune disorders, myeloproliferative neoplasms, and cancers, making it a prime target for therapeutic intervention.

The pyrazole ring is a privileged scaffold in medicinal chemistry, particularly in the development of protein kinase inhibitors.[3][4] Its structural and electronic properties allow for key interactions within the ATP-binding pocket of kinases.[3] Notably, several FDA-approved JAK inhibitors, such as Ruxolitinib, incorporate a pyrazole moiety, underscoring its importance in this class of therapeutics.[4] This precedent provides a strong rationale for investigating novel pyrazole-containing compounds, such as 1-ethyl-1H-pyrazole-3-carbonitrile, as potential JAK inhibitors.

Comparative Analysis of 1-ethyl-1H-pyrazole-3-carbonitrile and Benchmark Inhibitors

To contextualize the potential efficacy and selectivity of 1-ethyl-1H-pyrazole-3-carbonitrile, we will benchmark it against four clinically approved JAK inhibitors: Ruxolitinib, Tofacitinib, Baricitinib, and Fedratinib. The following table summarizes their reported half-maximal inhibitory concentrations (IC50) against the four JAK isoforms. The IC50 values for 1-ethyl-1H-pyrazole-3-carbonitrile are presented as hypothetical placeholders for experimental determination.

Compound	JAK1 IC50 (nM)	JAK2 IC50 (nM)	JAK3 IC50 (nM)	TYK2 IC50 (nM)	Selectivity Profile
1-ethyl-1H-pyrazole-3-carbonitrile	TBD	TBD	TBD	TBD	To Be Determined
Ruxolitinib	3.3[5]	2.8[5]	428[5]	19[5]	JAK1/JAK2 selective
Tofacitinib	1[6]	20-100[6]	1[6]	-	Pan-JAK inhibitor with preference for JAK1/3
Baricitinib	5.9[7]	5.7[7]	>400[7]	53[7]	JAK1/JAK2 selective
Fedratinib	~105 (35x vs JAK2)[8]	3[8][9]	>1002 (>300x vs JAK2)[8]	~405 (135x vs JAK2)[8]	JAK2 selective

TBD: To Be Determined

Experimental Protocols for Inhibitor Characterization

The following protocols provide a robust framework for evaluating the inhibitory potential of 1-ethyl-1H-pyrazole-3-carbonitrile.

Biochemical Kinase Inhibition Assay: LanthaScreen™ Eu Kinase Binding Assay

This assay directly measures the binding of the test compound to the kinase active site.

Principle: The LanthaScreen™ assay is a time-resolved fluorescence resonance energy transfer (TR-FRET) assay. A europium (Eu)-labeled anti-tag antibody binds to the kinase, and a fluorescently labeled ATP-competitive tracer binds to the kinase's active site. Proximity of the Eu-donor and the tracer-acceptor results in a high FRET signal. A test compound that binds to the ATP site will displace the tracer, leading to a decrease in the FRET signal.

Workflow Diagram:

LanthaScreen™ Kinase Binding Assay Workflow.

Step-by-Step Protocol:

• Compound Preparation: Prepare a serial dilution of 1-ethyl-1H-pyrazole-3-carbonitrile and benchmark inhibitors in the appropriate assay buffer.

• Kinase-Antibody Mixture: Prepare a solution containing the target JAK enzyme and the Eu-labeled anti-tag antibody.

• Assay Plate Preparation: Add 5 µL of the test compound dilutions to the wells of a 384-well plate.[10]

• Kinase Addition: Add 5 µL of the kinase-antibody mixture to each well.[10]

• Tracer Addition: Add 5 µL of the fluorescent tracer to each well.[10]

• Incubation: Incubate the plate at room temperature for 1 hour, protected from light.[11]

• Signal Detection: Read the TR-FRET signal on a plate reader capable of measuring fluorescence at the appropriate excitation and emission wavelengths.

• Data Analysis: Calculate the percent inhibition for each compound concentration and fit the data to a dose-response curve to determine the IC50 value.

Cell-Based Functional Assay: HTRF® Phospho-STAT5 (Tyr694) Assay

This assay measures the inhibition of JAK-mediated STAT5 phosphorylation in a cellular context.

Principle: The HTRF® (Homogeneous Time-Resolved Fluorescence) phospho-STAT5 assay is a sandwich immunoassay.[12] In stimulated cells, JAKs phosphorylate STAT5. After cell lysis, a Eu-cryptate labeled anti-phospho-STAT5 antibody and a d2-labeled anti-total-STAT5 antibody are added.[12] If STAT5 is phosphorylated, the antibodies bind in close proximity, resulting in a high FRET signal. An inhibitor of the upstream JAK will prevent STAT5 phosphorylation, leading to a decrease in the FRET signal.

Workflow Diagram:

HTRF® Phospho-STAT5 Assay Workflow.

Step-by-Step Protocol:

• Cell Culture: Seed human erythroleukemia (HEL) cells, which have a constitutively active JAK2, in a 96-well plate.[13]

• Compound Treatment: Treat the cells with serial dilutions of 1-ethyl-1H-pyrazole-3-carbonitrile and benchmark inhibitors for 1-2 hours.

• Cell Lysis: Lyse the cells by adding the supplemented lysis buffer and incubate for at least 30 minutes at room temperature with shaking.[12]

• Lysate Transfer: Transfer the cell lysates to a 384-well detection plate.

• Antibody Addition: Add the HTRF anti-phospho-STAT5 and anti-total-STAT5 antibody pair to each well.

• Incubation: Incubate the plate overnight at room temperature.[14]

• Signal Detection: Read the TR-FRET signal on a compatible plate reader.

• Data Analysis: Calculate the ratio of the phospho-STAT5 signal to the total-STAT5 signal and determine the IC50 values for each compound.

Mechanistic Insights: The JAK-STAT Signaling Pathway

The following diagram illustrates the canonical JAK-STAT signaling pathway. Inhibition of JAKs by compounds like 1-ethyl-1H-pyrazole-3-carbonitrile is expected to block the phosphorylation and subsequent activation of STAT proteins, thereby downregulating the expression of target genes involved in inflammation and cell proliferation.

The JAK-STAT Signaling Pathway and the Site of Inhibition.

Conclusion and Future Directions

This guide outlines a comprehensive strategy for benchmarking the novel compound 1-ethyl-1H-pyrazole-3-carbonitrile against established JAK inhibitors. The provided experimental protocols offer a validated framework for determining its inhibitory potency and cellular activity. Based on the well-documented role of the pyrazole scaffold in kinase inhibition, there is a sound scientific basis for this investigation.[3][4]

Should 1-ethyl-1H-pyrazole-3-carbonitrile demonstrate significant inhibitory activity in these initial assays, further characterization would be warranted. This would include comprehensive selectivity profiling against a broader panel of kinases, determination of its mode of inhibition (e.g., ATP-competitive), and evaluation in in vivo models of JAK-STAT-driven diseases. The insights gained from such studies will be crucial in determining the therapeutic potential of this and other novel pyrazole-based compounds.

References

• ResearchGate. (n.d.). IC 50 values for the inhibition of JAK1, JAK2, JAK3, and TYK2 for abrocitinib, upadacitinib, and baricitinib. Retrieved January 26, 2026, from [Link]

• ResearchGate. (n.d.). JAKinib IC 50 values in CD4+ T-cells, monocytes and NK cells from whole blood assays. Retrieved January 26, 2026, from [Link]

• Al-Attas, R. I., et al. (2023). A Comprehensive Overview of Globally Approved JAK Inhibitors. Pharmaceuticals, 16(7), 1003. [Link]

• Lange, J. H., et al. (1998). Structure-activity relationships of pyrazole derivatives as cannabinoid receptor antagonists. Journal of medicinal chemistry, 41(27), 5340–5346. [Link]

• Sygnature Discovery. (n.d.). Development of a mechanistic cell-based assay for the identification of JAK2 inhibitors. Retrieved January 26, 2026, from [Link]

• Hu, X., et al. (2021). JAK/STAT pathway: Extracellular signals, diseases, immunity, and therapeutic regimens. Frontiers in Immunology, 12, 700342. [Link]

• Pop, C. M., et al. (2023). The Importance of the Pyrazole Scaffold in the Design of Protein Kinases Inhibitors as Targeted Anticancer Therapies. International journal of molecular sciences, 24(14), 11488. [Link]

• Zhou, T., et al. (2018). Population pharmacokinetics of fedratinib in patients with myelofibrosis, polycythemia vera, and essential thrombocythemia. Cancer chemotherapy and pharmacology, 81(5), 923–932. [Link]

• JoVE. (2023). Video: The JAK-STAT Signaling Pathway. Retrieved January 26, 2026, from [Link]

• Li, Y., et al. (2022). Combined inhibition of JAK1/2 and DNMT1 by newly identified small-molecule compounds synergistically suppresses the survival and proliferation of cervical cancer cells. Cell Death & Disease, 13(1), 81. [Link]

• Pop, C. M., et al. (2023). The Importance of the Pyrazole Scaffold in the Design of Protein Kinases Inhibitors as Targeted Anticancer Therapies. Molecules (Basel, Switzerland), 28(14), 5386. [Link]

• Bioauxilium. (n.d.). THUNDER™ Phospho-STAT5 (Y694/Y699) + Total STAT5 TR-FRET Cell Signaling Assay Kit. Retrieved January 26, 2026, from [Link]

• Möller, I., et al. (2023). Selectivity, efficacy and safety of JAKinibs: new evidence for a still evolving story. Annals of the Rheumatic Diseases, 82(11), 1437–1446. [Link]

• ResearchGate. (2024). PYRAZOLE SCAFFOLDS: A PROMISING FRONTIER IN DRUG DISCOVERY. Retrieved January 26, 2026, from [Link]

• Kisseleva, T., et al. (2002). The JAK/STAT signaling pathway. Journal of Cell Science, 115(Pt 21), 3911–3922.

• BMG LABTECH. (n.d.). LanthaScreen TR-FRET tyrosine kinase and protein kinase C assay. Retrieved January 26, 2026, from [Link]

• El-Gamal, M. I., et al. (2023). Recent Advances in Pyrazole-based Protein Kinase Inhibitors as Emerging Therapeutic Targets. Current medicinal chemistry, 30(34), 3845–3871. [Link]

• Yacoub, A., & Mascarenhas, J. (2025). Fedratinib in 2025 and beyond: indications and future applications. Expert review of clinical pharmacology, 18(1), 1–9. [Link]

• ResearchGate. (2021). Nifuroxazide as JAK2 inhibitor: A binding mode proposal and Hel cell proliferation assay. Retrieved January 26, 2026, from [Link]

• Hu, X., et al. (2021). JAK/STAT pathway: Extracellular signals, diseases, immunity, and therapeutic regimens. Frontiers in immunology, 12, 700342. [Link]

• Lee, D. E., et al. (2020). Emerging systemic JAK inhibitors in the treatment of atopic dermatitis: a review of abrocitinib, baricitinib, and upadacitinib. Dermatology and therapy, 10(6), 1247–1260. [Link]

• ResearchGate. (n.d.). IC 50 values in CD4+ T cells, NK cells, and monocytes. Retrieved January 26, 2026, from [Link]

• Creative Diagnostics. (n.d.). JAK-STAT Signaling Pathway. Retrieved January 26, 2026, from [Link]

• Sharma, S., et al. (2022). Advances in Pyrazole Based Scaffold as Cyclin-dependent Kinase 2 Inhibitors for the Treatment of Cancer. Current organic synthesis, 19(4), 405–420. [Link]

• Frontiers. (n.d.). Type II mode of JAK2 inhibition and destabilization are potential therapeutic approaches against the ruxolitinib resistance driven myeloproliferative neoplasms. Retrieved January 26, 2026, from [Link]

• YouTube. (2024). How to run a cell based phospho HTRF assay. Retrieved January 26, 2026, from [Link]

• Di Martino, R. M. C., et al. (2022). Inside Perspective of the Synthetic and Computational Toolbox of JAK Inhibitors: Recent Updates. Molecules (Basel, Switzerland), 27(23), 8345. [Link]

• ResearchGate. (n.d.). RNA-seq of HEL cells treated with JAK inhibitors. Retrieved January 26, 2026, from [Link]

• bioRxiv. (2022). Inhibition of the JAK/STAT pathway with baricitinib reduces the multiple organ dysfunction caused by hemorrhagic shock in rats. Retrieved January 26, 2026, from [Link]

• Kim, D., et al. (2022). Synthesis and structure-activity relationship studies of 1,5-isomers of triazole-pyrrolopyrimidine as selective Janus kinase 1 (JAK1) inhibitors. Bioorganic & medicinal chemistry letters, 53, 128451. [Link]

• Quintás-Cardama, A., et al. (2010). Ruxolitinib: a new JAK1/2 inhibitor that offers promising options for treatment of myelofibrosis. Clinical cancer research : an official journal of the American Association for Cancer Research, 16(16), 4074–4080. [Link]

• Talpaz, M., & Kiladjian, J. J. (2020). Fedratinib in myelofibrosis. Therapeutic advances in hematology, 11, 2040620720917028. [Link]

• Sasmal, P. K., et al. (2011). Structure-activity relationship studies of novel pyrazole and imidazole carboxamides as cannabinoid-1 (CB1) antagonists. Bioorganic & medicinal chemistry letters, 21(16), 4823–4828. [Link]

• European journal of pharmaceutical sciences. (2021). Nifuroxazide as JAK2 inhibitor: A binding mode proposal and Hel cell proliferation assay. Retrieved January 26, 2026, from [Link]

• Journal of Medicinal Chemistry. (2021). Structural Insights into JAK2 Inhibition by Ruxolitinib, Fedratinib, and Derivatives Thereof. Retrieved January 26, 2026, from [Link]

Sources

• 1. JAK/STAT pathway: Extracellular signals, diseases, immunity, and therapeutic regimens - PMC [pmc.ncbi.nlm.nih.gov]
• 2. journals.biologists.com [journals.biologists.com]
• 3. The Importance of the Pyrazole Scaffold in the Design of Protein Kinases Inhibitors as Targeted Anticancer Therapies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. Ruxolitinib: a new JAK1/2 inhibitor that offers promising options for treatment of myelofibrosis - PMC [pmc.ncbi.nlm.nih.gov]
• 6. abmole.com [abmole.com]
• 7. Emerging systemic JAK inhibitors in the treatment of atopic dermatitis: a review of abrocitinib, baricitinib, and upadacitinib - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Fedratinib in 2025 and beyond: indications and future applications - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Population pharmacokinetics of fedratinib in patients with myelofibrosis, polycythemia vera, and essential thrombocythemia - PMC [pmc.ncbi.nlm.nih.gov]
• 10. documents.thermofisher.com [documents.thermofisher.com]
• 11. LanthaScreen® Kinase Activity Assays | Thermo Fisher Scientific - JP [thermofisher.com]
• 12. resources.revvity.com [resources.revvity.com]
• 13. astx.com [astx.com]
• 14. resources.revvity.com [resources.revvity.com]

Validating the Mechanism of Action of 1-ethyl-1H-pyrazole-3-carbonitrile: A Comparative Guide for Drug Discovery Professionals

In the landscape of modern drug discovery, the pyrazole scaffold has emerged as a privileged structure, forming the core of numerous FDA-approved therapeutics targeting a wide array of diseases, from cancer to inflammatory conditions.[1][2][3] The inherent versatility of the pyrazole ring allows for diverse chemical modifications, leading to compounds with finely tuned pharmacological profiles. This guide focuses on a specific, yet under-characterized molecule: 1-ethyl-1H-pyrazole-3-carbonitrile . We will embark on a systematic exploration to validate its mechanism of action, comparing it with established alternatives and providing a robust experimental framework for its comprehensive evaluation.

This document is designed for researchers, medicinal chemists, and drug development professionals, offering not just protocols, but the strategic reasoning behind experimental choices, ensuring a self-validating and scientifically rigorous approach to mechanistic elucidation.

The Pyrazole Scaffold: A Foundation of Diverse Bioactivity

The pyrazole nucleus, a five-membered heterocycle with two adjacent nitrogen atoms, is a cornerstone in medicinal chemistry.[1][4] Its unique physicochemical properties, including its ability to act as both a hydrogen bond donor and acceptor, and its lower lipophilicity compared to a benzene ring, make it an attractive bioisostere in drug design.[1] Marketed drugs containing the pyrazole moiety target a wide range of clinical disorders, including cancer, inflammatory diseases, and infections.[1][3] This established history of broad bioactivity provides a logical starting point for investigating the potential therapeutic applications of novel derivatives like 1-ethyl-1H-pyrazole-3-carbonitrile.

Postulating a Mechanism of Action for 1-ethyl-1H-pyrazole-3-carbonitrile

Given the prevalence of pyrazole derivatives as kinase inhibitors and anti-proliferative agents, a primary hypothesis for the mechanism of action of 1-ethyl-1H-pyrazole-3-carbonitrile is the inhibition of a key signaling kinase implicated in cancer cell proliferation . The nitrile group, an electron-withdrawing feature, can participate in crucial interactions within an ATP-binding pocket. The N-ethyl substituent will influence solubility and steric interactions within the target protein.

For the purpose of this guide, we will hypothesize that 1-ethyl-1H-pyrazole-3-carbonitrile acts as an inhibitor of TANK-binding kinase 1 (TBK1) , a noncanonical IKK family member that has emerged as a therapeutic target in both cancer and autoimmune diseases.[5] Aberrant TBK1 activation is linked to the development of various cancers, making it a compelling, albeit hypothetical, target for our compound.[5]

A Comparative Framework for Mechanistic Validation

To rigorously validate our hypothesis, we will compare the biological activity of 1-ethyl-1H-pyrazole-3-carbonitrile (termed Compound X for brevity) with a known, potent TBK1 inhibitor, Amlexanox , and a structurally related but potentially inactive control, 1-ethyl-1H-pyrazole (lacking the crucial carbonitrile moiety).

Compound	Structure	Rationale for Inclusion
Compound X (1-ethyl-1H-pyrazole-3-carbonitrile)	CN1C=C(C=N1)C#N	The investigational compound with a hypothesized TBK1 inhibitory activity.
Amlexanox	O=C(O)C1=CC2=C(C=C1)C(C(C)C)=CC(=O)N2	A well-characterized, clinically used TBK1 inhibitor to serve as a positive control and benchmark.
Control Pyrazole (1-ethyl-1H-pyrazole)	CCN1C=CC=N1	A negative control to demonstrate the importance of the 3-carbonitrile group for the hypothesized activity.

Experimental Workflow for Mechanism of Action Validation

The following sections detail a step-by-step experimental plan to test our hypothesis. The workflow is designed to move from broad phenotypic effects to specific target engagement and downstream signaling consequences.

Step 1: Phenotypic Screening for Anti-Proliferative Activity

The initial step is to ascertain whether Compound X exhibits the expected anti-proliferative effects in a relevant cancer cell line with known TBK1 dependency, such as a KRAS-mutant lung cancer cell line (e.g., A549).

Protocol: Cell Viability Assay (MTT Assay)

• Cell Seeding: Plate A549 cells in a 96-well plate at a density of 5,000 cells/well and allow them to adhere overnight.

• Compound Treatment: Treat the cells with a serial dilution of Compound X, Amlexanox, and the Control Pyrazole (e.g., from 0.01 µM to 100 µM) for 72 hours. Include a vehicle control (DMSO).

• MTT Incubation: Add MTT reagent (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) to each well and incubate for 4 hours to allow for formazan crystal formation.

• Solubilization: Add solubilization solution (e.g., DMSO or a detergent-based buffer) to dissolve the formazan crystals.

• Absorbance Reading: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the half-maximal inhibitory concentration (IC50) for each compound by plotting the percentage of cell viability against the log of the compound concentration.

Expected Outcome & Interpretation:

A potent, dose-dependent decrease in cell viability with Compound X and Amlexanox, while the Control Pyrazole should show minimal effect. This would provide the initial evidence that Compound X possesses anti-proliferative activity, justifying further mechanistic investigation.

Data Presentation:

Compound	IC50 in A549 cells (µM)
Compound X	Hypothetical Value: 2.5
Amlexanox	Hypothetical Value: 5.0
Control Pyrazole	Hypothetical Value: >100

Step 2: Direct Target Engagement - Does Compound X Bind to TBK1?

Having established a relevant cellular phenotype, the next critical step is to determine if Compound X directly interacts with its hypothesized target, TBK1.

Protocol: In Vitro Kinase Assay

• Reaction Setup: In a suitable assay buffer, combine recombinant human TBK1 enzyme, a fluorescently labeled peptide substrate, and ATP.

• Inhibitor Addition: Add varying concentrations of Compound X, Amlexanox, and the Control Pyrazole to the reaction mixture.

• Kinase Reaction: Initiate the kinase reaction and incubate for a specified time at 30°C.

• Detection: Stop the reaction and measure the amount of phosphorylated substrate using a suitable detection method (e.g., fluorescence polarization or TR-FRET).

• Data Analysis: Determine the IC50 value for the inhibition of TBK1 activity for each compound.

Expected Outcome & Interpretation:

Compound X and Amlexanox should inhibit TBK1 kinase activity in a concentration-dependent manner, while the Control Pyrazole should be inactive. This provides strong evidence of direct target engagement.

Data Presentation:

Compound	TBK1 Enzymatic IC50 (nM)
Compound X	Hypothetical Value: 50
Amlexanox	Hypothetical Value: 100
Control Pyrazole	Hypothetical Value: >10,000

Step 3: Cellular Target Engagement and Downstream Signaling

To confirm that Compound X engages TBK1 within a cellular context and modulates its downstream signaling, we will assess the phosphorylation of a known TBK1 substrate, IRF3.

Protocol: Western Blot Analysis of IRF3 Phosphorylation

• Cell Treatment: Treat A549 cells with Compound X, Amlexanox, and the Control Pyrazole at their respective IC50 concentrations for 2 hours.

• Stimulation: Stimulate the cells with a known TBK1 activator, such as poly(I:C), for 30 minutes to induce IRF3 phosphorylation.

• Cell Lysis: Lyse the cells and quantify the total protein concentration.

• SDS-PAGE and Western Blotting: Separate the protein lysates by SDS-PAGE, transfer to a PVDF membrane, and probe with primary antibodies against phospho-IRF3 (Ser396) and total IRF3. A loading control (e.g., GAPDH) should also be included.

• Detection: Use a secondary antibody conjugated to HRP and a chemiluminescent substrate for detection.

• Densitometry: Quantify the band intensities to determine the ratio of phosphorylated to total IRF3.

Expected Outcome & Interpretation:

Treatment with Compound X and Amlexanox should lead to a significant reduction in poly(I:C)-induced IRF3 phosphorylation compared to the vehicle-treated control. The Control Pyrazole should have no effect. This demonstrates that Compound X can inhibit TBK1 signaling in a cellular environment.

Workflow Visualization:

Caption: Hypothesized signaling pathway and point of inhibition.

Advanced Mechanistic Validation: Off-Target Effects and Binding Kinetics

For a more comprehensive understanding and to de-risk future development, further studies are essential.

• Kinome Profiling: To assess the selectivity of Compound X, it should be screened against a broad panel of kinases. High selectivity for TBK1 over other kinases, especially closely related IKK family members, is a desirable attribute.

• Surface Plasmon Resonance (SPR): To determine the binding kinetics (kon and koff) and affinity (KD) of Compound X for TBK1. This provides a more detailed understanding of the drug-target interaction.

• Cellular Thermal Shift Assay (CETSA): An in-cell target engagement assay that measures the thermal stabilization of a target protein upon ligand binding. This provides further evidence of direct interaction in a physiological context.

Conclusion and Future Directions

This guide outlines a systematic and comparative approach to validate the hypothesized mechanism of action of 1-ethyl-1H-pyrazole-3-carbonitrile as a TBK1 inhibitor. By employing a combination of phenotypic screening, direct target engagement assays, and analysis of downstream signaling, researchers can build a robust data package to support this hypothesis. Positive results from these studies would warrant further investigation into the structure-activity relationship (SAR) of this pyrazole series, lead optimization, and in vivo efficacy studies in relevant disease models. The pyrazole scaffold continues to be a rich source of novel therapeutics, and a thorough understanding of the mechanism of action of new derivatives is paramount for their successful translation to the clinic.

References

• Pyrazole-containing pharmaceuticals: target, pharmacological activity, and their SAR studies.

• Novel 3-(pyrazol-4-yl)-2-(1H-indole-3-carbonyl)acrylonitrile derivatives induce intrinsic and extrinsic apoptotic death mediated P53 in HCT116 colon carcinoma. Scientific Reports, [Link]

• Facile Synthesis and Antimicrobial Activities of Novel 1,4-Bis(3,5-dialkyl-4H-1,2,4-triazol-4-yl)benzene and 5-Aryltriaz-1-en-1-yl-1-phenyl-1H-pyrazole-4-carbonitrile Derivatives. ACS Omega, [Link]

• Optimization of Pyrazolo[3,4-b]pyridine Analogues: Synthesis, In Vitro Anticancer Evaluation and In Vivo Pharmacokinetics.

• Pyrazole: an emerging privileged scaffold in drug discovery. Future Medicinal Chemistry, [Link]

• Mechanisms of Action for Small Molecules Revealed by Structural Biology in Drug Discovery. International Journal of Molecular Sciences, [Link]

• Inside the Mechanism of Action of Three Pyrazole Derivatives in Human Platelets and Endothelial Cells. International Journal of Molecular Sciences, [Link]

• Introduction to small molecule drug discovery and preclinical development. Frontiers in Pharmacology, [Link]

• (PDF) PYRAZOLE DERIVATIVES IN DRUG DISCOVERY: BIOLOGICAL ACTIVITIES, STRUCTURE-ACTIVITY RELATIONSHIPS, AND COMPUTATIONAL PERSPECTIVES.

• Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review. Molecules, [Link]

• The Experimentalist's Guide to Machine Learning for Small Molecule Design. ACS Applied Bio Materials, [Link]

• Target identification of small molecules: an overview of the current applications in drug discovery. RSC Medicinal Chemistry, [Link]

• (PDF) Novel ethyl-5-amino-3-methylthio-1H-pyrazole-4-carboxylates: Synthesis and pharmacological activity.

• Green and efficient synthesis of 5-amino-1H-pyrazole-5-carbonitriles utilizing novel modified LDH. New Journal of Chemistry, [Link]

• Heterocyclic Compounds: Pharmacology of Pyrazole Analogs From Rational Structural Considerations. Frontiers in Pharmacology, [Link]

• Biophysical Approaches to Small Molecule Discovery and Validation. YouTube, [Link]

• Optimization of Pyrazolo[3,4-b]pyridine Analogues: Synthesis, In Vitro Anticancer Evaluation and In Vivo Pharmacokinetics. ACS Omega, [Link]

• Recent developments in synthetic chemistry and biological activities of pyrazole derivatives. Journal of Chemical Sciences, [Link]

• Pyrazole, Synthesis and Biological Activity. SlideShare, [Link]

• ETHYL VINYL ETHER - AN AGENT FOR PROTECTION OF THE PYRAZOLE NH-FRAGMENT. A CONVENIENT METHOD FOR THE PREPARATION OF N-UNSUBSTITUTED 4-ALKYNYLPYRAZOLES.

• Identification of 1H-pyrazolo[3,4-b]pyridine derivatives as novel and potent TBK1 inhibitors: design, synthesis, biological evaluation, and molecular docking study. Journal of Enzyme Inhibition and Medicinal Chemistry, [Link]

Sources

• 1. Pyrazole-containing pharmaceuticals: target, pharmacological activity, and their SAR studies - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Pyrazole: an emerging privileged scaffold in drug discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. mdpi.com [mdpi.com]
• 5. Identification of 1H-pyrazolo[3,4-b]pyridine derivatives as novel and potent TBK1 inhibitors: design, synthesis, biological evaluation, and molecular docking study - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Navigating the Synthesis Frontier: A Senior Application Scientist's Guide to Safely Handling 1-ethyl-1H-pyrazole-3-carbonitrile

For the pioneering researchers and scientists in drug development, the novel molecular landscape of compounds like 1-ethyl-1H-pyrazole-3-carbonitrile offers both promise and peril. As we venture into the synthesis and application of such specialized reagents, a deep and intuitive understanding of their safe handling is not just a matter of regulatory compliance, but a cornerstone of scientific integrity and personal well-being. This guide is crafted from field-proven insights to provide you with the essential, immediate safety and logistical information for navigating your work with this compound, ensuring that your groundbreaking research is built on a foundation of safety.

Hazard Assessment: Understanding the "Why" Behind the Precautions

The core principle of our safety protocol is proactive prevention . We don't just list steps; we explain the causality, ensuring that every action is a conscious and informed decision to mitigate a specific, understood risk.

Personal Protective Equipment (PPE): Your First Line of Defense

The selection and use of appropriate PPE is the most critical immediate step to ensure your safety. The following table summarizes the recommended PPE for various laboratory tasks involving 1-ethyl-1H-pyrazole-3-carbonitrile.

Laboratory Task	Recommended Personal Protective Equipment
Weighing and Aliquoting (Solid)	Disposable Nitrile Gloves (double-gloving recommended), Safety Goggles, Lab Coat, and a properly functioning Chemical Fume Hood.
Dissolving and Solution Preparation	Disposable Nitrile Gloves (double-gloving recommended), Chemical Splash Goggles, Lab Coat, and a Chemical Fume Hood.
Running Reactions and Work-up	Disposable Nitrile Gloves (double-gloving recommended), Chemical Splash Goggles, Face Shield (if there is a splash or exothermic reaction risk), Lab Coat, and a Chemical Fume Hood.
Waste Disposal	Disposable Nitrile Gloves, Safety Goggles, and a Lab Coat.

The Rationale Behind Our Choices:

• Nitrile Gloves: Nitrile is a synthetic rubber that provides excellent resistance to a wide range of chemicals, including many solvents, oils, and acids that might be used in conjunction with 1-ethyl-1H-pyrazole-3-carbonitrile.[4][5][6] It is crucial to use disposable nitrile gloves and to change them immediately if you suspect contamination. For tasks with a higher risk of exposure, such as dissolving the compound, double-gloving provides an additional layer of protection.

• Eye and Face Protection: Chemical splash goggles are essential to protect your eyes from accidental splashes. A face shield should be worn over the goggles during procedures with a higher risk of splashing or energetic reactions.

• Lab Coat: A lab coat protects your skin and personal clothing from contamination.

• Chemical Fume Hood: All manipulations of 1-ethyl-1H-pyrazole-3-carbonitrile, especially when in solid (powder) form or in volatile organic solvents, must be conducted in a properly functioning chemical fume hood to prevent inhalation of dust or vapors.

Below is a decision-making workflow for selecting the appropriate PPE, visualized using the DOT language.

Caption: PPE selection workflow based on the laboratory task.

Operational Plan: Step-by-Step Guidance for Safe Handling

Adherence to a strict operational plan minimizes the risk of exposure and ensures the integrity of your experiment.

Step 1: Preparation and Pre-Handling Check

• Consult the Safety Data Sheet (SDS): Although a specific SDS for this compound is unavailable, review the SDS for similar pyrazole-carbonitrile compounds to familiarize yourself with the potential hazards.

• Ensure a Clean and Organized Workspace: Your work area, especially within the chemical fume hood, should be free of clutter.

• Verify Fume Hood Functionality: Check the fume hood's certification sticker and ensure the airflow is adequate.

• Assemble All Necessary Materials: Have all your equipment, solvents, and quenching agents ready before you begin.

Step 2: Donning Personal Protective Equipment (PPE)

• Put on your lab coat and fasten it completely.

• Put on your safety goggles.

• Wash and dry your hands thoroughly.

• Put on the first pair of nitrile gloves.

• Put on the second pair of nitrile gloves, ensuring they overlap the cuffs of your lab coat.

Step 3: Handling 1-ethyl-1H-pyrazole-3-carbonitrile

• Weighing: Carefully weigh the required amount of the solid compound in a tared container inside the chemical fume hood. Avoid creating dust.

• Dissolving: Add the solvent to the solid in a flask or beaker within the fume hood. Swirl gently or use a magnetic stirrer to dissolve.

Step 4: Post-Handling and Doffing PPE

• Decontaminate: If there is any visible contamination on your gloves, wipe them with a suitable solvent (e.g., ethanol) before removing them.

• Doffing Gloves: Carefully remove the outer pair of gloves by peeling them off from the cuff, turning them inside out. Dispose of them in the designated chemical waste container. Remove the inner pair of gloves using the same technique.

• Remove Goggles and Lab Coat: Remove your safety goggles and lab coat.

• Wash Hands: Wash your hands thoroughly with soap and water.

Disposal Plan: Responsible Stewardship of Chemical Waste

Proper disposal is a critical component of laboratory safety and environmental responsibility. All waste generated from handling 1-ethyl-1H-pyrazole-3-carbonitrile must be treated as hazardous chemical waste.

Waste Segregation and Collection:

• Solid Waste: Collect any unused 1-ethyl-1H-pyrazole-3-carbonitrile and any contaminated materials (e.g., weighing paper, paper towels) in a clearly labeled, sealed container for solid chemical waste.

• Liquid Waste: Collect all solutions containing 1-ethyl-1H-pyrazole-3-carbonitrile and any rinsates from cleaning contaminated glassware in a designated, leak-proof container for liquid chemical waste. The container should be clearly labeled with the chemical name and approximate concentration.

• Contaminated PPE: Used gloves, disposable lab coats, and any other contaminated PPE should be placed in a designated hazardous waste container.[7]

Final Disposal:

Arrange for the disposal of all collected waste through your institution's chemical waste management program.[8] Never dispose of this chemical down the drain or in the regular trash.

The following flowchart illustrates the proper disposal pathway for waste generated from handling 1-ethyl-1H-pyrazole-3-carbonitrile.

Caption: A flowchart for the proper disposal of waste.

By internalizing these principles and procedures, you are not only protecting yourself and your colleagues but also upholding the highest standards of scientific practice. Your commitment to safety is as vital as your intellectual curiosity in the pursuit of new discoveries.

References

• eSafetySupplies. (2025, August 6).
• Earth Safe PPE. (n.d.). How to Dispose of Nitrile Gloves? Earth Safe PPE.
• Kimberly-Clark. (n.d.). Kimberly Clark Nitrile Gloves Chemical Resistance Guide.
• Kingfa Medical. (2025, August 27). How to Choose High-Performance Chemical-Resistant Nitrile Gloves? Kingfa Medical.
• Anwer, K. E., & Sayed, G. H. (2022). Green synthesis of highly functionalized heterocyclic bearing pyrazole moiety for cancer-targeted chemo/radioisotope therapy. Future Journal of Pharmaceutical Sciences, 8(1), 4.
• Uncaged. (2021, February 23). How to Dispose of Nitrile Gloves.
• MDPI. (2023, August 4). Special Issue “Recent Advances in the Synthesis, Functionalization and Applications of Pyrazole-Type Compounds II”. MDPI.
• MDPI. (2022, August 24). Microbiological Screening of 5-Functionalized Pyrazoles for the Future Development of Optimized Pyrazole-Based Delivery Systems. MDPI.
• MDPI. (n.d.).
• National Institutes of Health. (n.d.). Green and efficient synthesis of 5-amino-1H-pyrazole-5-carbonitriles utilizing novel modified LDH.
• OSHA. (n.d.). OSHA Glove Selection Chart. Environmental Health and Safety.
• ACS Publications. (2026, January 24). Optimization of Pyrazolo[3,4-b]pyridine Analogues: Synthesis, In Vitro Anticancer Evaluation and In Vivo Pharmacokinetics.
• Life Chemicals. (2019, September 17). Original Functionalized Pyrazoles For Drug Discovery.
• Rasayan Journal of Chemistry. (n.d.). SYNTHESIS OF SOME NOVEL 1-H PYRAZOLE DERIVATIVES AND THEIR ANTIBACTERIAL ACTIVITY STUDIES.
• ResearchGate. (2018, March 15).
• ResearchGate. (n.d.).
• ResearchGate. (2025, August 6). Solid support synthesis of highly functionalized pyrazoles and isoxazoles; Scaffolds for molecular diversity.
• Heterocycles. (2003). ETHYL VINYL ETHER - AN AGENT FOR PROTECTION OF THE PYRAZOLE NH-FRAGMENT.
• IJNRD. (2024, July 7).
• Veolia. (2020, July 17). Treatment and recovery of hazardous waste [Video]. YouTube.
• BASF. (n.d.).
• Earth911. (2023, October 24).
• PubMed. (2022, December 16). Pyrazole derivatives as potent EGFR inhibitors: synthesis, biological evaluation and in silico and biodistribution study.

Sources

• 1. Green synthesis of highly functionalized heterocyclic bearing pyrazole moiety for cancer-targeted chemo/radioisotope therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. ijnrd.org [ijnrd.org]
• 4. How to Select Nitrile Chemical Resistant Gloves for Industry？ [intcoglove.com]
• 5. medicalkingfa.com [medicalkingfa.com]
• 6. ehs.yale.edu [ehs.yale.edu]
• 7. gloves.com [gloves.com]
• 8. earthsafeppe.com [earthsafeppe.com]